(E)-Cyanine 3.5 chloride

Core Science & Biosynthesis

Unveiling the Spectroscopic Signature of (E)-Cyanine 3.5 Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral properties of (E)-Cyanine 3.5 chloride, a fluorescent dye of significant interest in various biomedical research and drug development applications. This document outlines its core spectral characteristics, details the experimental methodologies for their determination, and presents a representative experimental workflow for its application in Förster Resonance Energy Transfer (FRET) studies.

Core Spectral Properties of (E)-Cyanine 3.5 Chloride and its Derivatives

The spectral characteristics of cyanine dyes are fundamental to their application as fluorescent probes. The following table summarizes the key quantitative spectral data for (E)-Cyanine 3.5 chloride and its common derivatives, compiled from various sources. It is important to note that slight variations in these values can occur depending on the solvent, pH, and conjugation to biomolecules.

Property	(E)-Cyanine 3.5 NHS ester chloride	Cyanine 3.5 carboxylic acid	Cyanine 3.5 DBCO	Cyanine 3.5 Dye (General)
Excitation Maximum (λex)	586 - 591 nm[1][2][3]	591 nm[4]	591 nm[5]	~581 nm[6]
Emission Maximum (λem)	604 - 612 nm[1][2][3]	604 nm[4]	604 nm[5]	~596 nm[6]
Molar Extinction Coefficient (ε)	Not explicitly stated for the chloride salt	116,000 L·mol⁻¹·cm⁻¹[4]	116,000 L·mol⁻¹·cm⁻¹[5]	Not specified
Fluorescence Quantum Yield (Φ)	Not explicitly stated for the chloride salt	0.35[4]	0.35[5]	High[6]
Stokes Shift	~15 - 26 nm	~13 nm	~13 nm	~15 nm[6]

Experimental Protocols for Spectral Characterization

Accurate determination of the spectral properties of (E)-Cyanine 3.5 chloride is crucial for its effective use. The following are detailed methodologies for key experiments.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a particular wavelength. It is determined using the Beer-Lambert law, A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Methodology:

• Preparation of a Stock Solution: Accurately weigh a small amount of (E)-Cyanine 3.5 chloride and dissolve it in a suitable solvent (e.g., dimethyl sulfoxide (DMSO) or methanol) to prepare a stock solution of known concentration (e.g., 1 mM).

• Serial Dilutions: Perform a series of dilutions of the stock solution to obtain a range of concentrations that will yield absorbance values between 0.1 and 1.0, which is the optimal range for accuracy.

• UV-Vis Spectrophotometry:

  • Use a calibrated UV-Vis spectrophotometer.

  • Use a cuvette with a known path length, typically 1 cm.

  • Record the absorbance spectrum of the solvent to be used as a blank.

  • Measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax).

• Data Analysis:

  • Plot a graph of absorbance versus concentration.

  • The data should yield a straight line that passes through the origin, confirming adherence to the Beer-Lambert law.

  • The molar extinction coefficient (ε) is calculated from the slope of this line (slope = εl). If the path length (l) is 1 cm, the slope is equal to ε.[7]

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process and is defined as the ratio of the number of photons emitted to the number of photons absorbed. The relative quantum yield is often determined by comparison with a well-characterized standard.

Methodology:

• Selection of a Standard: Choose a fluorescent standard with a known quantum yield and with absorption and emission spectra that overlap with (E)-Cyanine 3.5 chloride. For this spectral region, a standard like Cresyl Violet might be suitable.

• Preparation of Solutions: Prepare dilute solutions of both the (E)-Cyanine 3.5 chloride sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Fluorescence Spectroscopy:

  • Use a spectrofluorometer to measure the fluorescence emission spectra of both the sample and the standard.

  • Excite both the sample and the standard at the same wavelength.

  • Record the emission spectra over the entire fluorescence range for both substances.

• Data Analysis:

  • Integrate the area under the emission curves for both the sample and the standard.

  • Measure the absorbance of both solutions at the excitation wavelength using a UV-Vis spectrophotometer.

  • The quantum yield of the sample (Φ_sample) is calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)² where:

    • Φ_std is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.[8]

Application in a FRET-Based Protein Interaction Assay

(E)-Cyanine 3.5 chloride, often in its NHS ester form for covalent labeling, can be used as a donor or acceptor fluorophore in Förster Resonance Energy Transfer (FRET) experiments to study molecular interactions, such as protein-protein binding.

Below is a diagrammatic representation of a typical experimental workflow for a FRET-based assay to detect the interaction between two proteins, Protein X and Protein Y.

Caption: Workflow for a FRET-based protein-protein interaction assay.

Logical Flow of FRET Detection

The following diagram illustrates the logical relationship between the components and outcomes of the FRET experiment.

Caption: Logical diagram of FRET signal detection.

References

• 1. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 2. 2.5. Quantum yield determination [bio-protocol.org]
• 3. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 4. Internally labeled Cy3/Cy5 DNA constructs show greatly enhanced photo-stability in single-molecule FRET experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Making sure you're not a bot! [opus4.kobv.de]

An In-depth Technical Guide to the Spectroscopic Properties of (E)-Cyanine 3.5 Chloride

This technical guide provides a comprehensive overview of the absorption and emission spectral characteristics of (E)-Cyanine 3.5 chloride, a fluorescent dye widely utilized in biological and chemical research. The information is tailored for researchers, scientists, and professionals in drug development who employ fluorescence-based techniques.

(E)-Cyanine 3.5 chloride, an analog of the Cy3.5® fluorophore, is a reactive, orange-red fluorescent dye.[1] It is frequently used for labeling amino groups in biomolecules such as peptides, proteins, and oligonucleotides.[2][3] Its high quantum yield and photostability make it a reliable tool for various applications including fluorescence microscopy, flow cytometry, and Western blotting.[1]

Core Spectroscopic Properties

The fluorescence of (E)-Cyanine 3.5 chloride is characterized by its distinct absorption and emission spectra. The dye absorbs light in the yellow-orange region of the visible spectrum and emits light in a slightly longer wavelength, orange-red region. This difference between the absorption and emission maxima is known as the Stokes shift.

Property	Value	Notes
Excitation Maximum (λex)	~579-591 nm	The peak wavelength at which the dye absorbs light.[1][2][4][5]
Emission Maximum (λem)	~591-604 nm	The peak wavelength at which the dye emits light.[1][2][4][5]
Stokes Shift	~13-15 nm	The difference between the excitation and emission maxima.[1]
Molar Extinction Coefficient (ε)	116,000 L·mol⁻¹·cm⁻¹	A measure of how strongly the dye absorbs light at a given wavelength.[5][6][7]
Fluorescence Quantum Yield (Φ)	0.35	The efficiency of the fluorescence process.[5][6][7]
Solubility	Soluble in organic solvents (DMF, DMSO, dichloromethane), insoluble in water.[5][6][7]

Experimental Protocols for Spectral Measurement

The following provides a generalized methodology for determining the absorption and emission spectra of (E)-Cyanine 3.5 chloride.

1. Materials and Reagents:

• (E)-Cyanine 3.5 chloride

• Spectroscopy-grade solvent (e.g., methanol, ethanol, DMSO, or DMF)[8][9]

• Quartz cuvettes (1 cm path length)[8][10]

• UV-Visible Spectrophotometer

• Fluorometer

2. Preparation of Dye Solution:

• Prepare a stock solution of (E)-Cyanine 3.5 chloride in a suitable organic solvent, such as DMSO or DMF, due to its poor solubility in water.[5][6]

• From the stock solution, prepare a series of dilutions in the desired final solvent (e.g., methanol) to a concentration suitable for spectroscopic analysis. The final concentration should result in an absorbance maximum between 0.1 and 1.0 to ensure linearity.

3. Absorption Spectrum Measurement:

• Turn on the UV-Visible spectrophotometer and allow the lamp to warm up for at least 15 minutes.[11]

• Set the desired wavelength range for scanning (e.g., 350-700 nm).[8]

• Fill a quartz cuvette with the blank solvent (the same solvent used to dissolve the dye) and place it in the spectrophotometer.

• Record a baseline or reference spectrum of the solvent. This will be subtracted from the sample spectrum.[8]

• Rinse the cuvette with the dye solution three times before filling it for measurement.[11]

• Place the cuvette with the (E)-Cyanine 3.5 chloride solution in the spectrophotometer and record the absorption spectrum.

• Identify the wavelength of maximum absorbance (λmax).

4. Emission Spectrum Measurement:

• Turn on the fluorometer and allow the lamp to warm up.

• Set the excitation wavelength to the determined absorption maximum (λmax).

• Fill a quartz cuvette with the blank solvent and record a blank scan to identify any background fluorescence.

• Rinse the cuvette with the dye solution and then fill it for measurement.

• Place the cuvette with the (E)-Cyanine 3.5 chloride solution in the fluorometer.

• Scan a range of emission wavelengths (e.g., from the excitation wavelength +10 nm to 800 nm).

• Identify the wavelength of maximum emission.

Experimental Workflow and Applications

(E)-Cyanine 3.5 chloride is commonly used to label biomolecules for subsequent detection in various biological assays. A typical workflow involves the conjugation of the dye to a target molecule, followed by purification and use in a fluorescence-based application.

A generalized workflow for biomolecule labeling and fluorescence-based detection.

This workflow highlights the versatility of (E)-Cyanine 3.5 chloride in various research applications.[1][12] The dye's reactive form, often an NHS ester, allows for covalent attachment to primary amines on biomolecules.[2][3] Following conjugation, the labeled molecule can be used in techniques such as fluorescence microscopy for cellular imaging, flow cytometry for cell analysis, and Western blotting for protein detection.[1]

References

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. lakeheadu.ca [lakeheadu.ca]
• 9. Conjugated Dyes | Chem Lab [chemlab.truman.edu]
• 10. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 11. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]
• 12. Main uses of cyanine dyes | AxisPharm [axispharm.com]

(E)-Cyanine 3.5 Chloride: A Technical Guide to its Quantum Yield and Extinction Coefficient

Quantitative Photophysical Properties

The following table summarizes the key photophysical parameters for Cyanine 3.5 carboxylic acid and Cyanine 3.5 NHS ester, which are structurally analogous to (E)-Cyanine 3.5 chloride and are expected to exhibit very similar spectral properties. These dyes are characterized by their strong light absorption and efficient fluorescence emission in the orange-red region of the spectrum.[1][2]

Property	Value	Compound
Fluorescence Quantum Yield (Φ)	0.35	Cyanine 3.5 carboxylic acid / NHS ester
Molar Extinction Coefficient (ε)	116,000 L⋅mol⁻¹⋅cm⁻¹	Cyanine 3.5 carboxylic acid / NHS ester
Excitation Maximum (λex)	591 nm	Cyanine 3.5 carboxylic acid / NHS ester
Emission Maximum (λem)	604 nm	Cyanine 3.5 carboxylic acid / NHS ester

Note: The quantum yield and extinction coefficient can be influenced by the solvent, pH, and conjugation to biomolecules. The provided values are typically measured in organic solvents like DMF or DMSO.

Experimental Protocols

Accurate determination of the quantum yield and extinction coefficient is critical for quantitative fluorescence applications. The following sections detail the standard methodologies for these measurements.

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method for determining fluorescence quantum yield involves comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield, under identical experimental conditions.

1. Materials and Equipment:

• Fluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• (E)-Cyanine 3.5 chloride (sample)

• A suitable fluorescence standard with a known quantum yield in the same spectral region (e.g., Rhodamine 6G in ethanol, Φ = 0.95)

• Spectroscopic grade solvent (e.g., ethanol, methanol, or DMSO)

2. Procedure:

• Preparation of Solutions: Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The concentrations should be chosen to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution of the sample and the standard.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • Determine the slope of the linear fit for each plot.

  • Calculate the quantum yield of the sample (Φ_s) using the following equation:

    Φ_s = Φ_r * (m_s / m_r) * (n_s² / n_r²)

    where:

    • Φ_r is the quantum yield of the reference standard.

    • m_s and m_r are the slopes of the plots for the sample and the reference, respectively.

    • n_s and n_r are the refractive indices of the solvents used for the sample and the reference (if different).

Determination of Molar Extinction Coefficient

The molar extinction coefficient is determined by applying the Beer-Lambert law, which relates absorbance to concentration.

1. Materials and Equipment:

• UV-Vis Spectrophotometer

• Analytical balance

• Volumetric flasks

• Quartz cuvettes (1 cm path length)

• (E)-Cyanine 3.5 chloride

• Spectroscopic grade solvent (e.g., DMSO or DMF)

2. Procedure:

• Preparation of Stock Solution: Accurately weigh a small amount of the dye and dissolve it in a precise volume of the chosen solvent to create a stock solution of known concentration.

• Preparation of Dilutions: Prepare a series of dilutions from the stock solution.

• Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution.

  • Identify the wavelength of maximum absorbance (λ_max).

  • Measure the absorbance of each solution at λ_max.

• Data Analysis:

  • Plot the absorbance at λ_max versus the concentration for the series of dilutions.

  • According to the Beer-Lambert law (A = εbc), the slope of this plot will be the molar extinction coefficient (ε) since the path length (b) is typically 1 cm.

Visualized Workflows

The following diagrams illustrate the experimental workflows for determining the fluorescence quantum yield and molar extinction coefficient.

Caption: Workflow for Determining Relative Fluorescence Quantum Yield.

Caption: Workflow for Determining Molar Extinction Coefficient.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]

Chemical structure of (E)-Cyanine 3.5 chloride.

An In-depth Technical Guide to (E)-Cyanine 3.5 Chloride for Researchers and Drug Development Professionals

Introduction

(E)-Cyanine 3.5 (Cy3.5) chloride is a reactive, red fluorescent dye belonging to the cyanine family of synthetic polymethine dyes.[1][2] It is characterized by its high quantum yield and extinction coefficient, making it a valuable tool in various biomedical research and drug development applications.[3] This guide provides a comprehensive overview of the chemical structure, properties, and common applications of (E)-Cyanine 3.5 chloride, with a focus on its utility for labeling and imaging biological molecules.

Chemical Structure and Physicochemical Properties

(E)-Cyanine 3.5 chloride is an analog of the Cy3.5 fluorophore, specifically functionalized with a N-hydroxysuccinimide (NHS) ester group.[1][4] This reactive group allows for the covalent labeling of primary and secondary amino groups (-NH2) present in biomolecules such as proteins, peptides, and oligonucleotides.[1][5][6] The core structure consists of two nitrogen-containing heterocyclic rings linked by a polymethine chain, which is responsible for the dye's characteristic fluorescence.

Quantitative Data Summary

A summary of the key physicochemical and spectral properties of (E)-Cyanine 3.5 chloride is presented below.

Property	Value	References
Synonyms	Cy3.5 NHS ester chloride; Cy 3.5 chloride	[1][5][6]
CAS Number	2231670-86-1	[1][5]
Molecular Formula	C42H44ClN3O4	[5][7]
Molecular Weight	690.27 g/mol	[5][7]
Excitation Wavelength (λex)	586 - 591 nm	[1][4][5][6]
Emission Wavelength (λem)	604 - 612 nm	[1][4][5][6]
Appearance	Red solid	[1][5]
Storage Conditions	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[6]

Applications in Research and Drug Development

The primary application of (E)-Cyanine 3.5 chloride is the covalent labeling of biomolecules for fluorescence-based detection. Its properties make it suitable for a range of techniques in molecular biology and drug development.

• Fluorescence Microscopy: Labeled antibodies, proteins, or peptides can be used to visualize specific targets within cells or tissues.

• Flow Cytometry: Cells labeled with Cy3.5-conjugated antibodies can be identified and quantified.

• Drug Delivery Systems: The structural malleability of the cyanine scaffold allows for conjugation with nanoparticles, drugs, and other targeting biomolecules, enabling applications in targeted drug delivery and photoacoustic imaging.[8][9] Heptamethine cyanine dyes, a related class, are particularly explored as drug carriers for delivering chemotherapeutics to tumors.[10]

• Bio-conjugation: The NHS ester functionality provides a straightforward method for creating stable amide bonds with amine-containing molecules, a cornerstone of bioconjugation chemistry.[4][11]

Experimental Protocol: Fluorescent Labeling of Cells

This section details a general protocol for labeling cultured cells using Cy3.5, adapted from a method for labeling HepG2 cells.[1] This protocol serves as a guideline and should be optimized for specific cell types and experimental needs.[1]

Materials

• (E)-Cyanine 3.5 chloride

• Cultured cells (e.g., HepG2)

• Appropriate cell culture medium (e.g., DMEM with 10% FBS)

• Confocal culture dishes

• Optional: Nuclear counterstain (e.g., Hoechst 33342)

• Fluorescence microscope with appropriate filter sets

Procedure

• Cell Seeding: Plate cells (e.g., 1x10^6 HepG2 cells) in a confocal culture dish and incubate under standard conditions (37°C, 5% CO2) for 24-36 hours to allow for adherence.[1]

• Nuclear Staining (Optional): To visualize the nucleus, add a suitable concentration of a nuclear stain (e.g., 200 µL of 10 µg/mL Hoechst 33342) to the culture medium.[1] Incubate for 20 minutes at 37°C and 5% CO2.[1]

• Preparation of Labeling Solution: Prepare the Cy3.5-conjugated molecule (e.g., a labeled antibody or nanomicelle) in fresh culture medium at the desired final concentration.

• Cell Labeling: Remove the existing medium from the cells and replace it with the medium containing the Cy3.5-conjugate.[1]

• Incubation: Incubate the cells for a predetermined period (e.g., 1, 4, 8, or 16 hours) at 37°C and 5% CO2 to allow for binding or internalization.[1]

• Washing: Gently wash the cells with fresh medium or phosphate-buffered saline (PBS) to remove any unbound fluorescent conjugate.

• Imaging: Acquire images using a fluorescence microscope. Use an excitation wavelength around 590 nm for Cy3.5 and an appropriate emission filter.[1] If a nuclear stain was used, also image under its specific excitation wavelength (e.g., 350 nm for Hoechst).[1]

Caption: Workflow for fluorescent labeling of cultured cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. targetmol.cn [targetmol.cn]
• 3. researchgate.net [researchgate.net]
• 4. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 5. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 6. NB-64-44945-10mg | Cyanine 3.5 chloride [2231670-86-1] Neobiotech [neo-biotech.com]
• 7. shop.bio-connect.nl [shop.bio-connect.nl]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. The Use of Heptamethine Cyanine Dyes as Drug-Conjugate Systems in the Treatment of Primary and Metastatic Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Photostability and Storage of (E)-Cyanine 3.5 Chloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the photostability and optimal storage conditions for the fluorescent dye (E)-Cyanine 3.5 chloride (Cy3.5). Understanding these characteristics is critical for ensuring data reproducibility and maximizing the performance of this dye in sensitive applications such as fluorescence microscopy, single-molecule studies, and drug delivery imaging.

Core Concepts in Photostability

Photobleaching, the irreversible photodegradation of a fluorophore, is a key limiting factor in fluorescence-based experiments. For cyanine dyes like Cy3.5, the primary mechanism of photodegradation involves the transition from an excited singlet state to a reactive triplet state. This triplet state can then interact with molecular oxygen to generate highly reactive singlet oxygen, which subsequently attacks and degrades the dye's polymethine chain, leading to a loss of fluorescence.

Several factors influence the photostability of cyanine dyes, including the chemical environment (solvent polarity and viscosity), the presence of oxidizing or reducing agents, and the intensity and wavelength of the excitation light.

Quantitative Photostability Data for Cyanine 3.5

Parameter	Value	Conditions	Source
Mean Photostability Lifetime	232 seconds	Immobilized Cy3.5-30S complex in Zero-Mode Waveguides (ZMWs) with a custom Real-time Sequencing (RS) buffer, under dual-laser illumination (532 nm and 642 nm).	[1]
Fluorescence Quantum Yield (Φ)	0.15	Specific measurement conditions not detailed.	[2]

Note: The photostability lifetime is highly dependent on the experimental setup, including illumination intensity, buffer composition, and the local environment of the dye. The values presented should be considered as a reference point.

Enhancing Photostability: Practical Strategies

The photostability of Cy3.5 can be significantly improved by modifying the imaging buffer. Key strategies include:

• Oxygen Scavenging Systems: These systems, such as those based on glucose oxidase and catalase (GOC) or protocatechuic acid and protocatechuate-3,4-dioxygenase (PCA/PCD), reduce the concentration of dissolved molecular oxygen, thereby minimizing the generation of singlet oxygen.

• Triplet State Quenchers (TSQs): Small molecules like Trolox (a water-soluble vitamin E analog), β-mercaptoethanol (BME), or cyclooctatetraene (COT) can depopulate the reactive triplet state of the cyanine dye, returning it to the ground state before it can react with oxygen.

The following diagram illustrates the general workflow for preparing a photostabilizing imaging buffer.

Caption: A generalized workflow for the preparation of an imaging buffer containing photostabilizing agents.

Recommended Storage Conditions for (E)-Cyanine 3.5 Chloride

Proper storage is crucial to maintain the chemical integrity and reactivity of (E)-Cyanine 3.5 chloride. The following table summarizes the recommended storage conditions for the dye in both solid form and in solution.

Form	Temperature	Conditions	Duration
Solid (Lyophilized Powder)	-20°C	Store in a dry, dark environment. Desiccate to prevent moisture absorption. Can be stored under an inert gas (e.g., argon or nitrogen) for enhanced stability.	Up to 12 months or longer
Stock Solution in Anhydrous DMSO	-20°C	Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Use anhydrous DMSO to minimize hydrolysis of reactive groups (e.g., NHS ester).	Up to 1-3 months
Aqueous Buffer Solution	2-8°C (Short-term) or -20°C (Long-term)	Protect from light. Prone to hydrolysis and aggregation. Recommended for immediate use. For longer storage, consider additives that prevent aggregation.	Days (at 2-8°C) to weeks (at -20°C)

Key Storage Considerations:

• Light Exposure: Cyanine dyes are sensitive to light and should be protected from it at all times. Use amber vials or wrap containers in aluminum foil.

• Moisture: For reactive forms of Cy3.5 (e.g., NHS ester, maleimide), moisture can lead to hydrolysis and a loss of labeling efficiency. Always use anhydrous solvents for reconstitution.

• Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the dye. It is highly recommended to prepare single-use aliquots of stock solutions.

• Solvent Choice: Anhydrous dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions of cyanine dyes. For aqueous applications, the dye should be added to the buffer shortly before use.

The logical relationship for ensuring the longevity of (E)-Cyanine 3.5 chloride is depicted in the following diagram.

Caption: A diagram illustrating the critical factors for maintaining the stability of (E)-Cyanine 3.5 chloride.

Experimental Protocol: Measurement of Photobleaching Quantum Yield

The photobleaching quantum yield (Φ_pb_) is a measure of the probability that a dye molecule will be photodegraded upon absorbing a photon. This protocol outlines a general method for determining Φ_pb_ that can be adapted for (E)-Cyanine 3.5 chloride.

1. Materials and Equipment:

• (E)-Cyanine 3.5 chloride

• Spectrophotometer (for absorbance measurements)

• Fluorometer or fluorescence microscope with a stable light source (e.g., laser or stabilized lamp) and a sensitive detector (e.g., PMT or sCMOS camera)

• Quartz cuvettes or microscope slides and coverslips

• Solvent of choice (e.g., PBS, methanol, DMSO)

• Actinometer (a chemical system with a known quantum yield for calibration of photon flux, e.g., ferrioxalate)

2. Procedure:

• Sample Preparation:

  • Prepare a stock solution of (E)-Cyanine 3.5 chloride in a suitable solvent.

  • Prepare a series of dilutions with absorbance values between 0.01 and 0.1 at the excitation wavelength to avoid inner filter effects.

• Photon Flux Calibration (Actinometry):

  • Determine the photon flux of the light source using a chemical actinometer according to established protocols. This step is crucial for accurate Φ_pb_ calculation.

• Photobleaching Experiment:

  • Place the Cy3.5 solution in the fluorometer or on the microscope stage.

  • Continuously illuminate the sample with a known and constant light intensity at the dye's absorption maximum (around 581 nm).

  • Record the fluorescence intensity as a function of time until it has significantly decreased (e.g., by 50-80%).

• Data Analysis:

  • Plot the natural logarithm of the normalized fluorescence intensity (ln(I_t / I_0)) versus time.

  • The initial slope of this plot is the photobleaching rate constant (k_pb).

  • Calculate the photobleaching quantum yield using the following equation:

    Φ_pb_ = k_pb / (σ * I)

    where:

    • k_pb is the photobleaching rate constant (s⁻¹)

    • σ is the absorption cross-section of the dye at the excitation wavelength (cm²)

    • I is the photon flux (photons cm⁻² s⁻¹)

The workflow for determining the photobleaching quantum yield is visualized below.

Caption: A step-by-step workflow for the experimental determination of the photobleaching quantum yield.

By adhering to the storage and handling guidelines and understanding the principles of photostability outlined in this guide, researchers can significantly improve the reliability and quality of their experimental data when using (E)-Cyanine 3.5 chloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluorescent Properties of Cyanine Dyes As a Matter of the Environment - PubMed [pubmed.ncbi.nlm.nih.gov]

The Inner Workings of a Molecular Beacon: A Technical Guide to the Fluorescence of (E)-Cyanine 3.5 Chloride

For Immediate Release

A Deep Dive into the Photophysical Heart of (E)-Cyanine 3.5 Chloride for Researchers, Scientists, and Drug Development Professionals.

This technical guide illuminates the core fluorescence mechanism of (E)-Cyanine 3.5 chloride, a workhorse fluorophore in modern biological research. From its fundamental photophysical properties to its application in tracking cellular signaling, this document provides a comprehensive overview for scientists leveraging its capabilities in their experimental designs.

Core Photophysical Properties

(E)-Cyanine 3.5 chloride is a synthetic polymethine dye renowned for its brightness and photostability, making it a favored choice for labeling biomolecules in a variety of applications, including fluorescence microscopy, flow cytometry, and immunoassays.[1] Its fluorescence emanates from a delocalized π-electron system within its polymethine chain.

Upon absorption of a photon of light, an electron in the highest occupied molecular orbital (HOMO) is promoted to the lowest unoccupied molecular orbital (LUMO). The molecule then rapidly relaxes vibrationally to the lowest energy level of the excited singlet state (S₁). From this state, it can return to the ground state (S₀) through several pathways, with fluorescence being the emission of a photon.

However, the fluorescence efficiency is not 100%. Non-radiative decay pathways, such as internal conversion and intersystem crossing to the triplet state, compete with fluorescence. A significant non-radiative pathway for many cyanine dyes is trans-cis photoisomerization around the polymethine bonds, which leads to a non-fluorescent state.[2] The rigidity of the dye's structure and its local environment can influence the rate of this isomerization and thus affect its fluorescence quantum yield and lifetime.[2][3]

Quantitative Photophysical Data

The key parameters that define the fluorescence performance of (E)-Cyanine 3.5 chloride are summarized in the table below. These values are crucial for quantitative fluorescence studies and for selecting appropriate filter sets and laser lines in imaging experiments.

Parameter	Value	Solvent/Conditions	Reference
Absorption Maximum (λabs)	~581 nm	PBS	[4]
Emission Maximum (λem)	~596 nm	PBS	[4]
Molar Extinction Coefficient (ε)	116,000 cm⁻¹M⁻¹	Not Specified
Fluorescence Quantum Yield (ΦF)	0.35	Not Specified
Fluorescence Lifetime (τ)	0.5 ns	PBS	[4]
Stokes Shift	~15 nm	PBS	[1]

Experimental Protocols

Accurate characterization and application of (E)-Cyanine 3.5 chloride necessitate precise experimental methodologies. Below are detailed protocols for key experiments.

Protocol 1: Determination of Fluorescence Quantum Yield (Comparative Method)

This protocol describes the determination of the fluorescence quantum yield of (E)-Cyanine 3.5 chloride relative to a well-characterized standard.

Materials:

• (E)-Cyanine 3.5 chloride

• Reference standard with a known quantum yield in the same spectral region (e.g., Rhodamine 6G in ethanol, ΦF = 0.95)

• Spectroscopic grade solvent (e.g., phosphate-buffered saline - PBS)

• UV-Vis spectrophotometer

• Fluorometer

• Cuvettes (1 cm path length)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of both (E)-Cyanine 3.5 chloride and the reference standard in the chosen solvent.

• Prepare a Series of Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The absorbances of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects. A typical range of absorbances would be 0.02, 0.04, 0.06, 0.08, and 0.1.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength. The excitation wavelength should be the same for both the sample and the standard.

• Measure Fluorescence Emission:

  • Set the excitation wavelength on the fluorometer to the value used for the absorbance measurements.

  • For each solution, record the fluorescence emission spectrum. Ensure the emission is collected over the entire fluorescence band of the dye.

  • Maintain identical experimental conditions (e.g., slit widths, detector voltage) for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • Determine the slope of the linear fit for both plots.

  • Calculate the quantum yield of the sample (ΦX) using the following equation:

    ΦX = ΦST * (SlopeX / SlopeST) * (ηX² / ηST²)

    Where:

    • ΦST is the quantum yield of the standard.

    • SlopeX and SlopeST are the slopes from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

    • ηX and ηST are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term is 1).

Protocol 2: Measurement of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC)

This protocol outlines the measurement of the fluorescence lifetime of (E)-Cyanine 3.5 chloride using TCSPC.

Materials:

• (E)-Cyanine 3.5 chloride solution (absorbance < 0.1 at the excitation wavelength)

• Pulsed light source (e.g., picosecond laser diode) with an excitation wavelength close to the absorption maximum of the dye.

• TCSPC system including a fast photodetector (e.g., microchannel plate photomultiplier tube - MCP-PMT), time-to-amplitude converter (TAC), and multichannel analyzer (MCA).

• Scattering solution for instrument response function (IRF) measurement (e.g., dilute Ludox solution).

Procedure:

• Instrument Setup and IRF Measurement:

  • Set up the TCSPC system according to the manufacturer's instructions.

  • Use a scattering solution to measure the instrument response function (IRF). The IRF represents the time response of the system to the excitation pulse.

• Sample Measurement:

  • Replace the scattering solution with the (E)-Cyanine 3.5 chloride solution.

  • Acquire the fluorescence decay data by collecting photons over a sufficient period to obtain good statistics.

• Data Analysis:

  • Deconvolute the measured fluorescence decay from the IRF using appropriate software.

  • Fit the deconvoluted decay data to an exponential decay model (single or multi-exponential) to determine the fluorescence lifetime(s) (τ).

Visualizing Experimental Workflows and Signaling Pathways

The utility of (E)-Cyanine 3.5 chloride extends to its use as a probe in complex biological systems. Below are visualizations of a typical experimental workflow and its application in studying a cell signaling pathway.

Experimental Workflow for Protein Labeling and Imaging

Caption: Workflow for labeling a protein with Cyanine 3.5 and subsequent cell imaging.

Tracking EGFR Signaling Pathway Activation

(E)-Cyanine 3.5 chloride can be conjugated to ligands to visualize their interaction with cell surface receptors and the subsequent signaling cascade. Here, we illustrate the tracking of Epidermal Growth Factor Receptor (EGFR) activation.

Caption: Visualization of EGFR signaling pathway initiated by EGF-Cy3.5 binding.

Conclusion

(E)-Cyanine 3.5 chloride remains a vital tool in the arsenal of researchers in the life sciences and drug development. A thorough understanding of its fluorescence mechanism, characterized by its photophysical parameters and influenced by its molecular environment, is paramount for its effective application. The provided protocols and workflow visualizations serve as a practical guide for harnessing the full potential of this versatile fluorescent probe in elucidating complex biological processes.

References

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 2. Fluorescence properties and photophysics of the sulfoindocyanine Cy3 linked covalently to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

(E)-Cyanine 3.5 chloride CAS number and molecular weight.

This technical guide provides a comprehensive overview of (E)-Cyanine 3.5 chloride, a fluorescent dye tailored for researchers, scientists, and professionals in drug development. It covers its chemical properties, experimental applications, and relevant protocols.

Core Compound Identification

(E)-Cyanine 3.5 chloride is a reactive, red fluorescent dye.[1][2][3][4] It is an analog of the Cy3.5 fluorophore and is commonly functionalized with an N-hydroxysuccinimide (NHS) ester group, making it suitable for labeling primary amino groups in biomolecules such as peptides, proteins, and oligonucleotides.[1][2][3][4][5] There appear to be multiple CAS numbers associated with closely related structures, with the most prominent being 2231670-86-1 and 3077081-67-2 .[1][2][6][7]

Physicochemical and Spectroscopic Properties

The key quantitative data for (E)-Cyanine 3.5 chloride, specifically the commonly used NHS ester form, are summarized in the table below. These properties are crucial for designing and executing fluorescence-based experiments.

Property	Value	References
CAS Number	2231670-86-1 / 3077081-67-2	[1][2][6][7]
Molecular Weight	~690.27 g/mol	[2][3][4][6][7]
Molecular Formula	C42H44ClN3O4	[2][4][7]
Excitation Wavelength (λex)	~586 - 591 nm	[1][2][3][4][5][6]
Emission Wavelength (λem)	~604 - 612 nm	[1][2][3][4][5][6]
Appearance	Dark purple powder
Solubility	Soluble in DMSO	[3]

Experimental Applications and Protocols

(E)-Cyanine 3.5 NHS ester is a versatile tool for fluorescently labeling biomolecules. Its primary application lies in the covalent modification of primary amines through the amine-reactive NHS ester group. This enables the sensitive detection and tracking of labeled molecules in various biological assays.

Key Applications:

• Immunofluorescence: Labeling of primary and secondary antibodies for visualization of target proteins in cells and tissues.

• Western Blotting: Detection of proteins on membranes.

• Flow Cytometry: Staining of cells for analysis and sorting.

• Microscopy: Live and fixed cell imaging, providing bright and stable fluorescent signals.

• Nucleic Acid Labeling: For use in hybridization studies and in-gel visualization.

• FRET-based Assays: As a component of Förster Resonance Energy Transfer pairs for high-throughput screening.

General Protocol for Labeling Proteins with Cyanine 3.5 NHS Ester:

This protocol provides a general guideline for labeling proteins. Optimal conditions, such as the molar ratio of dye to protein, may need to be determined empirically for specific applications.

• Protein Preparation: Dissolve the protein to be labeled in a suitable amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 1-10 mg/mL.

• Dye Preparation: Immediately before use, dissolve the Cyanine 3.5 NHS ester in a small amount of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to prepare a stock solution (e.g., 10 mg/mL).

• Labeling Reaction: While gently vortexing the protein solution, add a calculated amount of the dye stock solution. The molar ratio of dye to protein typically ranges from 5:1 to 20:1.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or through dialysis against a suitable buffer (e.g., PBS).

• Determination of Degree of Labeling (DOL): The DOL can be estimated by measuring the absorbance of the labeled protein at 280 nm (for the protein) and at the absorption maximum of the dye (~586 nm).

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for a protein labeling experiment and the logical relationship of the key components.

Caption: Workflow for Protein Labeling with Cyanine 3.5 NHS Ester.

Caption: Logical Relationship of Components in a Labeling Experiment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyanine 3.5 chloride | TargetMol [targetmol.com]
• 3. gentaur.com [gentaur.com]
• 4. NB-64-44945-10mg | Cyanine 3.5 chloride [2231670-86-1] Neobiotech [neo-biotech.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 7. 2231670-86-1|Cyanine 3.5 chloride|BLD Pharm [bldpharm.com]

Safety and Handling Precautions for (E)-Cyanine 3.5 Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for (E)-Cyanine 3.5 chloride (CAS No. 2231670-86-1), a fluorescent dye commonly used for labeling biomolecules. This document synthesizes available safety data, handling procedures, and experimental considerations to ensure its safe and effective use in a laboratory setting.

Chemical Identification and Properties

(E)-Cyanine 3.5 chloride, also known as Cy3.5 NHS ester chloride, is a reactive fluorescent dye designed for labeling primary amino groups in peptides, proteins, and oligonucleotides.[1] Key physicochemical properties are summarized below.

Property	Data
Synonyms	Cy3.5 NHS ester chloride, Cy 3.5 chloride
CAS Number	2231670-86-1
Molecular Formula	C₄₂H₄₄ClN₃O₄
Molecular Weight	690.27 g/mol
Appearance	Solid (form may vary)
Solubility	Soluble in organic solvents (e.g., DMSO, DMF). Non-sulfonated cyanine dyes generally have low aqueous solubility.[2]
Excitation Maximum (λex)	~591 nm[1]
Emission Maximum (λem)	~604 nm[1]

Hazard Identification and Toxicity

While a complete Safety Data Sheet (SDS) for (E)-Cyanine 3.5 chloride is not publicly available, information from suppliers and data on similar cyanine dyes indicate the following hazards.

GHS Hazard Statements:

Code	Statement	Source
H302	Harmful if swallowed	BLD Pharm
H315	Causes skin irritation	BLD Pharm
H319	Causes serious eye irritation	BLD Pharm

Toxicological Summary:

Detailed toxicological studies on (E)-Cyanine 3.5 chloride are limited. However, cyanine dyes, in general, can be cytotoxic, and their effects can be influenced by factors such as light exposure.[3][4] Some cyanine dyes have been shown to localize in mitochondria and can have anti-cancer effects, suggesting biological activity that warrants careful handling.[3][4] It is important to handle this compound as potentially hazardous.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the dye and ensure user safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving this dye. The following PPE is recommended for handling hazardous drugs and chemicals and should be considered for (E)-Cyanine 3.5 chloride:[5][6][7]

• Gloves: Wear two pairs of chemotherapy-grade, powder-free nitrile or neoprene gloves.[5][8] Change gloves regularly and immediately if contaminated.[8]

• Eye Protection: Use safety goggles and a face shield to protect against splashes.[5][6]

• Lab Coat/Gown: A disposable, polyethylene-coated polypropylene gown that closes in the back is recommended.[6] Do not wear lab coats outside of the designated work area.[6]

• Respiratory Protection: For most activities, a well-ventilated area or a chemical fume hood should be sufficient. If there is a risk of aerosol generation, an N-95 or N-100 respirator may be necessary.[8]

Storage

• Temperature: Store the solid dye at -20°C.[2][9]

• Light: Protect from light.[2][9]

• Moisture: Store in a desiccated environment.[9]

• Solutions:

  • Aqueous solutions are prone to hydrolysis and should be prepared fresh and used immediately.

  • Solutions in anhydrous DMSO or DMF are more stable and can be stored at -20°C for a limited time (e.g., up to two weeks), though it is always best to prepare them fresh.[10]

Storage and Handling Workflow

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[11][12] Seek immediate medical attention.[11] Do not use neutralizing solutions unless directed by a medical professional.[12]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[13] If irritation persists, seek medical attention.

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

Firefighting Measures and Spill Cleanup

Firefighting Measures

• Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

• Hazardous Combustion Products: May produce toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.

• Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Spill Cleanup

• Personal Precautions: Wear appropriate PPE as described in section 3.1.

• Containment: Prevent the spill from spreading and entering drains.

• Cleanup: For solid spills, carefully sweep up the material and place it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Considerations

Dispose of (E)-Cyanine 3.5 chloride and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not dispose of down the drain unless permitted by local authorities.[14][15][16] For unexhausted dye solutions, neutralization of pH may be required before disposal.[17]

Experimental Protocols

The following provides a general workflow for labeling proteins with Cy3.5 NHS ester. This should be adapted and optimized for specific applications.

Protein Labeling Workflow

Detailed Methodologies:

• Protein Preparation: The protein solution should be in an amine-free buffer (e.g., PBS, HEPES) at a pH of 8.0-8.5 to ensure the primary amines are deprotonated and available for reaction.[10][18]

• Dye Preparation: Dissolve the (E)-Cyanine 3.5 chloride in anhydrous DMSO or DMF to create a stock solution.[10][18] This should be done immediately before use.

• Labeling Reaction: Add the dye stock solution to the protein solution. The molar ratio of dye to protein will need to be optimized for the specific protein and desired degree of labeling.[10] Incubate the reaction at room temperature for 1-2 hours, protected from light.[19]

• Purification: Remove unreacted dye from the labeled protein using methods such as gel filtration (e.g., Sephadex G-25), dialysis, or spin columns.[10][19]

• Characterization: Determine the degree of labeling by measuring the absorbance of the protein (at 280 nm) and the dye (at its absorbance maximum) and applying the appropriate calculations, including a correction factor for the dye's absorbance at 280 nm.[20]

This guide is intended for informational purposes and should be used in conjunction with a comprehensive risk assessment and adherence to all institutional and regulatory safety protocols.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. gerpac.eu [gerpac.eu]
• 8. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. interchim.fr [interchim.fr]
• 11. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]
• 12. firstaidpro.com.au [firstaidpro.com.au]
• 13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 14. getwecycle.com [getwecycle.com]
• 15. wastedirect.co.uk [wastedirect.co.uk]
• 16. How to Properly Dispose of Fluorescent Tube Waste [ensa.co.za]
• 17. reddit.com [reddit.com]
• 18. jenabioscience.com [jenabioscience.com]
• 19. NHS ester protocol for labeling proteins [abberior.rocks]
• 20. NHS-ester-protein-labeling [protocols.io]

(E)-Cyanine 3.5 Chloride: A Technical Guide to its Advantages in Advanced Research

(E)-Cyanine 3.5 chloride, a member of the cyanine dye family, has emerged as a powerful fluorescent probe in a multitude of research applications, offering distinct advantages for scientists and drug development professionals. This in-depth technical guide explores the core benefits of utilizing (E)-Cyanine 3.5 chloride, providing detailed experimental protocols and insights into its application in studying complex biological systems.

Core Photophysical and Chemical Properties

(E)-Cyanine 3.5 chloride is a reactive, red-emitting fluorescent dye valued for its brightness and photostability.[1] Its chemical structure features a polymethine chain connecting two nitrogen-containing heterocyclic rings, which is responsible for its spectral properties. The presence of a succinimidyl ester (NHS ester) functional group allows for the efficient and stable covalent labeling of primary amines on biomolecules such as proteins, peptides, and oligonucleotides.[2]

Quantitative Data Summary

The photophysical properties of (E)-Cyanine 3.5 chloride make it a versatile tool for various fluorescence-based detection methods. The following table summarizes its key quantitative characteristics, compiled from multiple sources. It is important to note that the local environment and conjugation partner can influence these values.

Property	Value	References
Excitation Maximum (λex)	~581 - 591 nm	[1][3]
Emission Maximum (λem)	~596 - 612 nm	[1][2]
Molar Extinction Coefficient (ε)	~116,000 - 125,000 cm⁻¹M⁻¹
Quantum Yield (Φ)	~0.15

Key Advantages in Research Applications

The primary advantages of (E)-Cyanine 3.5 chloride lie in its superior fluorescence performance upon biomolecular conjugation and its suitability for a range of advanced imaging and detection techniques.

Enhanced Fluorescence upon Protein Conjugation

A significant and often underappreciated advantage of (E)-Cyanine 3.5 chloride, and its close relative Cy3, is its anomalous fluorescence enhancement upon covalent attachment to proteins, particularly antibodies. Research has shown that while other cyanine dyes like Cy5 and Cy7 experience significant fluorescence quenching when conjugated to antibodies at high dye-to-protein ratios, Cy3.5 maintains and can even increase its fluorescence intensity. This property is critical for generating brightly labeled reagents for applications such as immunofluorescence and flow cytometry, ensuring high sensitivity and robust signal detection.

Versatility in Labeling and Detection

The NHS ester derivative of (E)-Cyanine 3.5 chloride provides a straightforward and reliable method for labeling a wide array of biomolecules. This versatility extends to its application in various research areas, including:

• Immunofluorescence: Creating brightly labeled antibodies for visualizing the subcellular localization of target proteins.

• Flow Cytometry: Enabling the sensitive detection and quantification of cell surface and intracellular markers.

• Oligonucleotide Labeling: Producing fluorescent probes for applications such as fluorescence in situ hybridization (FISH) and microarrays.

• Förster Resonance Energy Transfer (FRET): Acting as an efficient donor or acceptor in FRET-based assays to study molecular interactions and conformational changes.

Detailed Experimental Protocols

The following sections provide detailed methodologies for common applications of (E)-Cyanine 3.5 chloride NHS ester.

Protocol 1: Labeling of Antibodies

This protocol outlines the steps for conjugating (E)-Cyanine 3.5 chloride NHS ester to an antibody.

Materials:

• Antibody solution (1-10 mg/mL in amine-free buffer, e.g., PBS pH 7.4)

• (E)-Cyanine 3.5 chloride NHS ester

• Anhydrous Dimethylsulfoxide (DMSO)

• 1 M Sodium bicarbonate buffer (pH 8.3)

• Gel filtration column (e.g., Sephadex G-25)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare Antibody Solution:

  • Ensure the antibody is in an amine-free buffer. If necessary, dialyze the antibody against PBS pH 7.4.

  • Adjust the antibody concentration to 2-10 mg/mL.

  • Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to ~8.3.

• Prepare Dye Stock Solution:

  • Allow the vial of (E)-Cyanine 3.5 chloride NHS ester to equilibrate to room temperature.

  • Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

• Conjugation Reaction:

  • Calculate the required volume of the dye stock solution for the desired molar excess (a 5-15 fold molar excess of dye to antibody is a good starting point).

  • While gently vortexing, add the dye solution to the antibody solution.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Conjugate:

  • Prepare a gel filtration column according to the manufacturer's instructions, equilibrated with PBS pH 7.4.

  • Apply the reaction mixture to the top of the column.

  • Elute the labeled antibody with PBS, collecting the first colored fraction which contains the antibody-dye conjugate.

• Characterization and Storage:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the excitation maximum of the dye.

  • Store the labeled antibody at 4°C, protected from light. For long-term storage, add a stabilizing protein like BSA and store at -20°C.

Protocol 2: Labeling of Amino-Modified Oligonucleotides

This protocol describes the labeling of an oligonucleotide containing a primary amine modification.[4]

Materials:

• Amino-modified oligonucleotide (desalted or purified)

• (E)-Cyanine 3.5 chloride NHS ester

• Anhydrous Dimethylformamide (DMF) or DMSO

• 0.1 M Sodium bicarbonate buffer (pH 8.5)

• Nuclease-free water

• Ethanol (100% and 70%)

• 3 M Sodium acetate, pH 5.2

Procedure:

• Prepare Oligonucleotide Solution:

  • Dissolve the lyophilized amino-modified oligonucleotide in 0.1 M sodium bicarbonate buffer to a concentration of 1-5 mM.

• Prepare Dye Stock Solution:

  • Prepare a 10 mg/mL stock solution of (E)-Cyanine 3.5 chloride NHS ester in anhydrous DMF or DMSO immediately before use.

• Conjugation Reaction:

  • Add a 5-10 fold molar excess of the dye stock solution to the oligonucleotide solution.

  • Vortex the mixture and incubate at room temperature for 2-4 hours, or overnight at 4°C, in the dark.

• Purification of the Labeled Oligonucleotide:

  • Purify the labeled oligonucleotide from the unreacted dye using ethanol precipitation, size-exclusion chromatography, or HPLC.

  • For ethanol precipitation:

    • Add 0.1 volumes of 3 M sodium acetate and 3 volumes of cold 100% ethanol to the reaction mixture.

    • Incubate at -20°C for at least 1 hour.

    • Centrifuge at high speed to pellet the oligonucleotide.

    • Wash the pellet with cold 70% ethanol and air-dry.

• Resuspension and Storage:

  • Resuspend the purified, labeled oligonucleotide in nuclease-free water or a suitable buffer.

  • Store the labeled oligonucleotide at -20°C, protected from light.

Visualization of Signaling Pathways and Experimental Workflows

(E)-Cyanine 3.5 chloride is instrumental in elucidating complex biological processes. The following diagrams, generated using the DOT language, illustrate its application in studying key signaling pathways and experimental workflows.

Epidermal Growth Factor Receptor (EGFR) Endocytosis and Signaling

(E)-Cyanine 3.5 chloride can be conjugated to Epidermal Growth Factor (EGF) or anti-EGFR antibodies to visualize and track the endocytosis and subsequent signaling cascade of the EGFR.[5][6] This is crucial for understanding cancer biology and developing targeted therapies.

References

• 1. gentaur.com [gentaur.com]
• 2. shop.bio-connect.nl [shop.bio-connect.nl]
• 3. medchemexpress.com [medchemexpress.com]
• 4. glenresearch.com [glenresearch.com]
• 5. biorxiv.org [biorxiv.org]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Protocol for labeling proteins with (E)-Cyanine 3.5 chloride NHS ester.

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This document provides a detailed protocol for the covalent labeling of proteins with (E)-Cyanine 3.5 chloride NHS ester. This bright and photostable fluorescent dye is well-suited for a variety of applications, including fluorescence microscopy, flow cytometry, and other fluorescence-based assays. The N-hydroxysuccinimide (NHS) ester moiety of the dye reacts efficiently with primary amines (the N-terminus and the ε-amino group of lysine residues) on the protein surface to form a stable amide bond.

The degree of labeling (DOL), which represents the average number of dye molecules conjugated to each protein molecule, is a critical parameter that can influence the performance of the labeled protein. Over-labeling can lead to fluorescence quenching and may compromise the biological activity of the protein, while under-labeling can result in a weak signal.[1][2] Therefore, it is often necessary to experimentally determine the optimal dye-to-protein molar ratio for each specific protein and application.[2] For most antibodies, a DOL between 2 and 10 is generally considered optimal.[1][3]

This protocol provides a general guideline for protein labeling and purification. Optimization of the reaction conditions, particularly the molar ratio of dye to protein, may be required to achieve the desired DOL.

Key Experimental Parameters

Quantitative data for (E)-Cyanine 3.5 chloride NHS ester and a typical protein (e.g., IgG) are summarized in the tables below for easy reference.

Table 1: Properties of (E)-Cyanine 3.5 Chloride NHS Ester

Parameter	Value	Reference
Molecular Weight	690.27 g/mol	[4][5]
Excitation Maximum (λex)	~591 nm	[1][4][6]
Emission Maximum (λem)	~604 nm	[1][4][6]
Molar Extinction Coefficient (ε_dye_)	116,000 M⁻¹cm⁻¹	[6]
Correction Factor at 280 nm (CF₂₈₀)	0.22	[6]

Table 2: Typical Properties of a Standard IgG Antibody

Parameter	Value
Molecular Weight	~150,000 g/mol
Molar Extinction Coefficient (ε_prot_)	~210,000 M⁻¹cm⁻¹

Experimental Protocols

Materials and Reagents

• Protein to be labeled (e.g., antibody)

• (E)-Cyanine 3.5 chloride NHS ester

• Amine-free buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.3-8.5 or 1X PBS, pH 7.2-7.4 adjusted with sodium bicarbonate)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Purification column (e.g., Sephadex G-25 desalting column) or dialysis cassette

• Spectrophotometer

Experimental Workflow

The overall workflow for protein labeling with (E)-Cyanine 3.5 chloride NHS ester is depicted below.

Caption: Experimental workflow for protein labeling.

Detailed Methodologies

Step 1: Prepare Protein Solution

• Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) to a final concentration of 2-10 mg/mL.[5]

• If the protein is in a buffer containing primary amines (e.g., Tris or glycine), it must be dialyzed against the labeling buffer before proceeding.[5] Buffers containing ammonium salts should also be avoided.[5]

Step 2: Prepare Dye Stock Solution

Caution: (E)-Cyanine 3.5 chloride NHS ester is moisture-sensitive. Prepare the stock solution immediately before use.

• Allow the vial of (E)-Cyanine 3.5 chloride NHS ester to warm to room temperature before opening.

• Dissolve the dye in anhydrous DMF or DMSO to a final concentration of 10 mg/mL.[7][8]

Step 3: Conjugation Reaction

• The molar ratio of dye to protein is a critical parameter. A starting point of a 10:1 molar ratio of dye to protein is recommended.[5] This ratio may need to be optimized to achieve the desired DOL.

• While gently vortexing the protein solution, slowly add the calculated volume of the dye stock solution.

• Incubate the reaction for 1 hour at room temperature, protected from light.[7]

The chemical reaction between the NHS ester and a primary amine on the protein is illustrated below.

Caption: NHS ester reaction with a primary amine.

Step 4: Purify the Labeled Protein

It is crucial to remove any unconjugated dye from the labeled protein.[2][9] This can be achieved using gel filtration (desalting) columns, dialysis, or ultrafiltration.[3][10]

• Gel Filtration:

  • Equilibrate a desalting column (e.g., Sephadex G-25) with 1X PBS.

  • Apply the reaction mixture to the column.

  • Elute the labeled protein with 1X PBS. The first colored band to elute is the labeled protein.

Step 5: Characterize the Conjugate (Calculate the Degree of Labeling)

The DOL is determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~591 nm for Cyanine 3.5).[2][6]

• Measure the absorbance of the purified protein-dye conjugate at 280 nm (A₂₈₀) and ~591 nm (A_max_).

• Calculate the concentration of the protein: Protein Concentration (M) = [A₂₈₀ - (A_max_ × CF₂₈₀)] / ε_prot_[6][9]

• Calculate the Degree of Labeling (DOL): DOL = A_max_ / (ε_dye_ × Protein Concentration (M))[6]

Storage of the Labeled Protein

Store the labeled protein at 4°C for short-term storage or at -20°C for long-term storage.[7] For long-term storage, it is advisable to add a cryoprotectant such as glycerol and to aliquot the sample to avoid repeated freeze-thaw cycles.[7] Protect the conjugate from light.[7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cy3.5 NHS ester, 2231670-86-1 | BroadPharm [broadpharm.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 5. fluomic.com [fluomic.com]
• 6. Cyanine 3.5 NHS ester (A270137) | Antibodies.com [antibodies.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. goldbio.com [goldbio.com]
• 9. Sulfo-Cyanine 3.5 NHS ester (A270271) | Antibodies.com [antibodies.com]
• 10. lumiprobe.com [lumiprobe.com]

Application Notes: (E)-Cyanine 3.5 Chloride for Nucleic Acid Staining in Gels

Introduction

The visualization of nucleic acids in agarose and polyacrylamide gels is a cornerstone of molecular biology. For decades, ethidium bromide (EtBr) has been the predominant stain, but its mutagenic properties have driven the search for safer, more sensitive alternatives. Cyanine dyes have emerged as a leading class of fluorescent stains for nucleic acid detection, offering high quantum yields upon binding to DNA and RNA, low background fluorescence, and improved safety profiles.

(E)-Cyanine 3.5 chloride is a fluorescent dye belonging to the cyanine family. It is characterized by its bright orange-red fluorescence, with an excitation maximum around 581-591 nm and an emission maximum near 596-612 nm.[1][2][3][4] While primarily utilized as a reactive dye with an N-hydroxysuccinimide (NHS) ester for covalently labeling amino groups in proteins and oligonucleotides, its core cyanine structure suggests potential for non-covalent binding to nucleic acids for gel staining applications.[1][3] The interaction of cyanine dyes with nucleic acids, typically through intercalation or groove binding, leads to a significant enhancement of their fluorescence.[5][6][7]

This document provides a comprehensive overview of the use of cyanine-based dyes for nucleic acid gel staining, with detailed protocols for established cyanine dyes like SYBR® Gold and GelRed®. These protocols can serve as a valuable starting point for researchers interested in exploring the potential of (E)-Cyanine 3.5 chloride or other novel cyanine dyes for this application.

Data Presentation

A comparison of the spectral properties and sensitivity of various common nucleic acid stains is presented below. This allows for an informed selection of a dye based on available laboratory equipment and experimental needs.

Dye	Excitation Max (nm)	Emission Max (nm)	Sensitivity (per band)	Notes
(E)-Cyanine 3.5 chloride	~581-591[1][2][3]	~596-612[1][3][8]	Not established for gel staining	Primarily a reactive labeling dye.[1][3]
Ethidium Bromide (EtBr)	302, 518	605	~1-5 ng	Mutagenic; requires UV transillumination.[9]
SYBR® Gold	~300, ~495[10]	~537[10]	As little as 25 pg of dsDNA.[11]	Highly sensitive unsymmetrical cyanine dye; low background.[10]
GelRed®	~300, 497	~595	More sensitive than EtBr.[9]	Safer alternative to EtBr; spectra similar to EtBr.[9][12]
SYBR® Green I	290, 380, 490[13]	520[13]	As little as 60 pg of dsDNA.[13]	More sensitive than EtBr, but less so than SYBR® Gold.[13]
GelGreen®	254, 500	530	More sensitive than SYBR® Safe.	Can be used with blue light, avoiding UV damage.

Experimental Protocols

Protocol 1: Post-Electrophoresis Staining with SYBR® Gold

This method is recommended for achieving the highest sensitivity and avoids any dye-induced effects on nucleic acid migration during electrophoresis.[10]

Materials:

• SYBR® Gold nucleic acid gel stain (10,000X concentrate in DMSO)

• TE, TAE, or TBE buffer

• Staining container (polypropylene is recommended)

• Gel imaging system (UV transilluminator, blue-light transilluminator, or laser-based scanner)

Procedure:

• Perform Electrophoresis: Run the agarose or polyacrylamide gel according to your standard protocol.

• Prepare Staining Solution: Dilute the 10,000X SYBR® Gold stock solution 10,000-fold in TE, TBE, or TAE buffer to create a 1X working solution.[10] For optimal sensitivity, ensure the buffer pH is between 7.0 and 8.5.[10] A 50 mL volume is generally sufficient for a standard minigel.

• Stain the Gel: Carefully place the gel into the staining container. Add enough 1X staining solution to completely submerge the gel.[10]

• Incubate: Gently agitate the gel at room temperature for 10-40 minutes, protected from light.[10] Staining time can be optimized based on gel thickness and percentage.

• Imaging: No destaining is required.[10] Carefully transfer the gel to the imaging system. Visualize the nucleic acid bands using a standard 300 nm UV transilluminator, a blue-light transilluminator, or a laser scanner with appropriate filters (e.g., SYBR® or GelStar® filter).

Protocol 2: Pre-cast Staining with GelRed® for Agarose Gels

This method is convenient as it incorporates the dye into the gel during casting, eliminating the need for a post-staining step. Note that this method is not generally recommended for polyacrylamide gels.[9][14]

Materials:

• GelRed® Nucleic Acid Stain (10,000X concentrate in water)

• Agarose powder

• TAE or TBE buffer

• Gel casting equipment

• Gel imaging system with a standard UV transilluminator and EtBr filter.[9]

Procedure:

• Prepare Agarose Solution: Prepare molten agarose gel solution in your desired electrophoresis buffer (e.g., 1% agarose in 1X TAE) using your standard protocol.

• Add GelRed® Stain: After the agarose has completely melted and the solution has cooled to 60-70°C, add the GelRed® 10,000X stock solution to a final concentration of 1X (a 1:10,000 dilution).[14] For example, add 5 µL of 10,000X GelRed® to 50 mL of molten agarose.

• Mix and Cast: Swirl the flask gently to ensure the dye is thoroughly mixed. Pour the agarose solution into the gel casting tray with combs and allow it to solidify completely.

• Perform Electrophoresis: Load your samples and DNA ladder into the wells. Run the gel according to your standard protocol.

• Imaging: After electrophoresis is complete, transfer the gel directly to the gel imager. Visualize the bands using a standard UV transilluminator (302 or 312 nm) and an ethidium bromide filter.[9] No post-staining or destaining is required.

Visualizations

Experimental Workflow for Nucleic Acid Gel Staining

Caption: General workflow for nucleic acid gel electrophoresis and staining.

Logical Relationships in Choosing a Nucleic Acid Stain

Caption: Decision tree for selecting an appropriate nucleic acid gel stain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 3. gentaur.com [gentaur.com]
• 4. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyanine Dyes as Intercalating Agents: Kinetic and Thermodynamic Studies on the DNA/Cyan40 and DNA/CCyan2 Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benthamscience.com [benthamscience.com]
• 8. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. abpbio.com [abpbio.com]
• 12. genaxxon.com [genaxxon.com]
• 13. Groove-binding unsymmetrical cyanine dyes for staining of DNA: syntheses and characterization of the DNA-binding - PMC [pmc.ncbi.nlm.nih.gov]
• 14. interchim.fr [interchim.fr]

Application Notes and Protocols for (E)-Cyanine 3.5 Chloride in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (E)-Cyanine 3.5 chloride, a bright and photostable orange-red fluorescent dye, in flow cytometry. The content covers the dye's spectral properties, detailed protocols for antibody conjugation and cell staining, and its application in analyzing key cellular processes.

Introduction to (E)-Cyanine 3.5 Chloride

(E)-Cyanine 3.5 (Cy3.5) chloride is a reactive fluorescent dye belonging to the cyanine family. Its robust fluorescence and high quantum yield make it an excellent candidate for labeling biomolecules such as antibodies, peptides, and nucleic acids.[1] In flow cytometry, Cy3.5-conjugated antibodies provide bright and distinct signals, enabling precise cell sorting and analysis.[1] The dye is typically available as an N-hydroxysuccinimide (NHS) ester, which readily reacts with primary amino groups on proteins to form stable covalent bonds.

Spectral Properties of (E)-Cyanine 3.5 Chloride

Understanding the spectral characteristics of (E)-Cyanine 3.5 chloride is crucial for designing multicolor flow cytometry panels and for the correct instrument setup. The dye is optimally excited by lasers in the green-yellow to orange range and emits in the orange-red region of the spectrum.

Property	Value	Reference
Excitation Maximum (λex)	~581 nm	[1]
Emission Maximum (λem)	~596 nm	[1]
Stokes Shift	~15 nm	[1]
Recommended Laser	561 nm (Yellow-Green)
Common Emission Filter	585/42 nm or similar bandpass

Key Applications in Flow Cytometry

(E)-Cyanine 3.5 chloride can be utilized in a variety of flow cytometry applications, primarily through the use of Cy3.5-conjugated antibodies targeting specific cellular markers. Key applications include:

• Immunophenotyping: Identification and quantification of different cell populations based on the expression of cell surface antigens.

• Cell Proliferation Assays: Tracking cell divisions by monitoring the dilution of the fluorescent dye in successive generations of cells.

• Apoptosis Detection: Analysis of programmed cell death through the detection of apoptosis-related markers.

Experimental Protocols

Protocol for Antibody Conjugation with (E)-Cyanine 3.5 NHS Ester

This protocol outlines the steps for covalently labeling an antibody with (E)-Cyanine 3.5 NHS ester.

Materials:

• Purified antibody (2-10 mg/mL in amine-free buffer, e.g., PBS pH 7.4)

• (E)-Cyanine 3.5 NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• 1 M Sodium bicarbonate

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Labeling Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Storage Buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:

• Antibody Preparation: Dialyze the antibody against the Labeling Buffer overnight at 4°C to remove any amine-containing preservatives. Adjust the antibody concentration to 2-10 mg/mL.

• Dye Preparation: Immediately before use, dissolve the (E)-Cyanine 3.5 NHS ester in DMF or DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the dissolved dye to the antibody solution at a molar ratio of 10-20 moles of dye per mole of antibody.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification:

  • Separate the conjugated antibody from the unreacted dye using a size-exclusion chromatography column pre-equilibrated with Storage Buffer.

  • Collect the fractions containing the labeled antibody (typically the first colored peak).

• Characterization (Optional):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~581 nm (for Cy3.5).

• Storage: Store the conjugated antibody at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant and storing at -20°C.

Workflow for Antibody Conjugation.

Protocol for Cell Surface Staining with a Cy3.5-Conjugated Antibody

This protocol provides a general procedure for staining cell surface markers for flow cytometry analysis.

Materials:

• Single-cell suspension (1 x 10^6 cells per sample)

• Cy3.5-conjugated primary antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• 12 x 75 mm polystyrene tubes

• Centrifuge

• Flow cytometer

Procedure:

• Cell Preparation: Prepare a single-cell suspension from your sample (e.g., peripheral blood, cultured cells) and adjust the cell concentration to 1 x 10^7 cells/mL in ice-cold Flow Cytometry Staining Buffer.

• Staining:

  • Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into each tube.

  • Add the predetermined optimal concentration of the Cy3.5-conjugated antibody to each tube.

  • Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

• Washing:

  • Add 2 mL of ice-cold Flow Cytometry Staining Buffer to each tube.

  • Centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Carefully decant the supernatant.

  • Repeat the wash step twice.

• Resuspension: Resuspend the cell pellet in 0.5 mL of Flow Cytometry Staining Buffer.

• Data Acquisition: Analyze the samples on a flow cytometer equipped with a 561 nm laser and appropriate emission filters.

Cell Surface Staining Workflow.

Application Example: Analysis of Apoptosis

While direct studies specifying (E)-Cyanine 3.5 chloride for apoptosis signaling pathways are not prevalent, cyanine dyes are broadly used in apoptosis research. A common approach is to use a Cy3.5-conjugated antibody to a key apoptosis marker, such as cleaved Caspase-3, in combination with other fluorescent probes to analyze the apoptotic pathway.

The intrinsic apoptosis pathway is initiated by intracellular stress, leading to the activation of caspase cascades. A key event is the activation of Caspase-3, which executes the final stages of apoptosis.

Intrinsic Apoptosis Signaling Pathway.

Data Presentation

Quantitative data from flow cytometry experiments using (E)-Cyanine 3.5 chloride can be summarized to compare fluorescence intensities across different cell populations or experimental conditions. Below is an illustrative example of how such data could be presented.

Table 1: Mean Fluorescence Intensity (MFI) of Cleaved Caspase-3-Cy3.5 in Treated vs. Control Cells

Cell Population	Treatment	Mean Fluorescence Intensity (MFI) ± SD	% Positive Cells
Lymphocytes	Control	150 ± 25	2.5%
Lymphocytes	Apoptosis Inducer	2500 ± 350	65.8%
Monocytes	Control	200 ± 30	3.1%
Monocytes	Apoptosis Inducer	1800 ± 280	52.3%

Note: The data presented in this table is illustrative and intended to demonstrate a typical format for presenting quantitative flow cytometry data. Actual results will vary depending on the experimental setup.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak Signal	Suboptimal antibody concentration.	Titrate the Cy3.5-conjugated antibody to determine the optimal staining concentration.
Low antigen expression.	Use a brighter fluorophore or an amplification strategy.
High Background	Non-specific antibody binding.	Include a blocking step with serum from the same species as the secondary antibody or use an Fc block.
Inadequate washing.	Increase the number and volume of wash steps.
Spectral Overlap	Emission spectrum of Cy3.5 overlaps with another fluorophore in the panel.	Perform proper compensation using single-stained controls.

References

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]

In Vivo Imaging with (E)-Cyanine 3.5 Chloride Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Cyanine 3.5 (Cy3.5) chloride is a fluorescent dye belonging to the cyanine family, known for its applications in biological imaging. Its fluorescence in the orange-red region of the spectrum makes it a valuable tool for various in vitro and in vivo imaging studies. This document provides detailed application notes and protocols for the use of (E)-Cyanine 3.5 chloride derivatives in in vivo imaging, aimed at facilitating research and development in cellular biology and drug discovery.

Cyanine dyes are widely utilized in biomedical research due to their fluorescent properties, which are particularly useful for in vivo imaging.[1] The selection of near-infrared (NIR) fluorescent probes is advantageous for in vivo applications due to higher tissue permeability and reduced autofluorescence.[2][3] Cationic cyanine dyes have been shown to accumulate in the mitochondria of cells, a characteristic that can be exploited for studying mitochondrial membrane potential.[2][4]

Physicochemical and Spectroscopic Properties

(E)-Cyanine 3.5 chloride and its derivatives exhibit distinct spectral properties that are crucial for designing imaging experiments. The N-hydroxysuccinimide (NHS) ester and carboxylic acid forms are commonly used for labeling biomolecules. The key quantitative data for these derivatives are summarized in the table below.

Property	Value	Reference
Molar Extinction Coefficient (ε)	116,000 L⋅mol⁻¹⋅cm⁻¹	[5][6]
Fluorescence Quantum Yield (Φ)	0.35	[5][6]
Excitation Maximum (λex)	~581-591 nm	[5][6][7][8]
Emission Maximum (λem)	~596-604 nm	[5][6][7][8]
Stokes Shift	~13-15 nm	[7]

Experimental Protocols

I. In Vitro Cellular Uptake and Mitochondrial Localization

This protocol describes the steps to visualize the uptake of a cationic (E)-Cyanine 3.5 derivative by cells and its localization within mitochondria.

Materials:

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• (E)-Cyanine 3.5 derivative (e.g., a cationic variant)

• MitoTracker Green FM (for co-localization)

• Phosphate Buffered Saline (PBS)

• Confocal microscope

Procedure:

• Cell Culture: Culture HeLa cells in DMEM with 10% FBS in glass-bottomed dishes suitable for microscopy.

• Dye Incubation:

  • Prepare a stock solution of the (E)-Cyanine 3.5 derivative in DMSO.

  • Dilute the stock solution in cell culture medium to a final concentration of 100 nM.

  • Remove the culture medium from the cells and add the dye-containing medium.

  • Incubate the cells for 15-30 minutes at 37°C.[4]

• Washing: Remove the dye-containing medium and wash the cells twice with warm PBS.

• Co-staining (Optional):

  • Incubate the cells with 100 nM MitoTracker Green FM in culture medium for 15 minutes at 37°C to label mitochondria.[4]

  • Wash the cells twice with warm PBS.

• Imaging:

  • Add fresh culture medium or PBS to the cells.

  • Visualize the cells using a confocal microscope.

  • Use appropriate excitation and emission filters for the (E)-Cyanine 3.5 derivative (e.g., Ex: 591 nm, Em: 604 nm) and MitoTracker Green (Ex: 490 nm, Em: 516 nm).

II. In Vivo Imaging in a Mouse Model

This protocol provides a general workflow for in vivo imaging of a fluorescently labeled compound using an (E)-Cyanine 3.5 derivative in a mouse model.

Materials:

• Nude mice

• (E)-Cyanine 3.5 labeled biomolecule or drug

• DMSO or other suitable solvent

• Saline

• Small animal in vivo imaging system

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Preparation:

  • Anesthetize the nude mice using a calibrated vaporizer with isoflurane.

  • Place the anesthetized mouse in the prone position within the darkroom of the in vivo imaging system.[9]

• Probe Preparation and Injection:

  • Dilute the (E)-Cyanine 3.5 labeled compound with a suitable solvent like DMSO and then with saline to the desired concentration.

  • Inject approximately 200 μL of the solution into the tail vein of the mouse.[9] The optimal dosage should be determined empirically.

• In Vivo Imaging:

  • Acquire fluorescence images of the animal at regular intervals (e.g., every 5-10 minutes) to monitor the distribution of the fluorescent probe.[9]

  • Set the imaging system parameters according to the spectral properties of Cyanine 3.5 (e.g., Excitation: ~570 nm, Emission: ~620 nm).[1]

  • A control mouse not injected with the fluorescent probe should be imaged for comparison to assess autofluorescence.[9]

• Ex Vivo Organ Imaging:

  • After the final in vivo imaging time point, euthanize the mouse.

  • Quickly dissect the major organs (heart, liver, spleen, lungs, kidneys, and tumor if applicable).[9]

  • Arrange the organs in the imaging system and acquire ex vivo fluorescence images to confirm the biodistribution of the probe.

Visualizations

Cellular Uptake and Mitochondrial Accumulation

The following diagram illustrates the proposed mechanism of cellular uptake and subsequent accumulation of a cationic (E)-Cyanine 3.5 derivative within the mitochondria, driven by the mitochondrial membrane potential.

Caption: Proposed pathway for cellular uptake and mitochondrial accumulation of cationic Cy3.5.

General In Vivo Imaging Workflow

This diagram outlines the key steps involved in a typical in vivo imaging experiment using an (E)-Cyanine 3.5 labeled probe.

Caption: A standard workflow for in vivo fluorescence imaging experiments.

References

• 1. Advancing fluorescence imaging: enhanced control of cyanine dye-doped silica nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of cyanine dyes for in vivo optical imaging of altered mitochondrial membrane potential in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Elucidating the cellular uptake mechanisms of heptamethine cyanine dye analogues for their use as an anticancer drug-carrier molecule for the treatment of glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gentaur.com [gentaur.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for FRET Utilizing (E)-Cyanine 3.5 Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of (E)-Cyanine 3.5 chloride (Cy3.5) in Förster Resonance Energy Transfer (FRET) based assays. FRET is a powerful technique for investigating molecular interactions, conformational changes, and spatial proximity in biological systems with nanometer-scale resolution.

Application Notes

(E)-Cyanine 3.5 chloride is a versatile fluorophore that can function as either a FRET donor or acceptor, depending on its spectral partner. Its bright fluorescence and photostability make it a valuable tool for a variety of FRET applications in fields such as molecular biology, cell biology, and drug discovery.

(E)-Cyanine 3.5 chloride as a FRET Donor

When serving as a FRET donor, Cy3.5 is optimally paired with an acceptor dye whose absorption spectrum significantly overlaps with the emission spectrum of Cy3.5. A well-characterized and commonly used acceptor for Cy3.5 is Cyanine 5 (Cy5) . The spectral overlap between Cy3.5 emission and Cy5 absorption allows for efficient non-radiative energy transfer when the two molecules are in close proximity (typically 1-10 nm). Another suitable acceptor is Cyanine 5.5 (Cy5.5) , which has been successfully used with Cy3.5 in single-molecule FRET (smFRET) studies.[1][2]

(E)-Cyanine 3.5 chloride as a FRET Acceptor

Conversely, Cy3.5 can act as a FRET acceptor when paired with a donor fluorophore that has a higher energy emission (shorter wavelength) that overlaps with the absorption spectrum of Cy3.5. A suitable donor for this purpose is Cyanine 3 (Cy3) . The Cy3-Cy3.5 pair can be employed to probe molecular distances within their characteristic Förster distance.

Quantitative Data for Cy3.5 FRET Pairs

The Förster distance (R₀) is a critical parameter for any FRET pair, representing the distance at which the FRET efficiency is 50%. This value is dependent on the spectral properties of the donor and acceptor. The table below summarizes key quantitative data for FRET pairs involving (E)-Cyanine 3.5 chloride.

FRET Pair (Donor / Acceptor)	Förster Distance (R₀)	Donor Emission Max (nm)	Acceptor Absorption Max (nm)
Cy3.5 / Cy5	~5.6 nm	~596 nm	~649 nm
Cy3.5 / Cy5.5	Not specified	~596 nm	~673 nm
Cy3 / Cy3.5	Not specified	~570 nm	~581 nm

Note: R₀ values are dependent on various factors including the quantum yield of the donor, the extinction coefficient of the acceptor, and the refractive index of the medium. The provided values are based on available literature and may vary under different experimental conditions.[3]

Experimental Protocols

The following protocols provide detailed methodologies for common FRET experiments using (E)-Cyanine 3.5 chloride.

Protocol 1: Labeling of Proteins with (E)-Cyanine 3.5 Chloride for FRET

This protocol describes the labeling of a protein with (E)-Cyanine 3.5 chloride NHS ester, which reacts with primary amines (e.g., lysine residues and the N-terminus). A similar procedure can be followed for the acceptor dye (e.g., Cy5-NHS ester).

Materials:

• (E)-Cyanine 3.5 chloride, NHS ester

• Protein of interest in an amine-free buffer (e.g., 100 mM sodium bicarbonate, pH 8.3)

• Anhydrous Dimethylsulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Labeling buffer (100 mM sodium bicarbonate, pH 8.3)

• Storage buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare Protein Solution: Dissolve the protein of interest in the labeling buffer to a final concentration of 1-10 mg/mL.

• Prepare Dye Stock Solution: Immediately before use, dissolve the (E)-Cyanine 3.5 chloride NHS ester in DMSO to a concentration of 10 mg/mL.

• Labeling Reaction: Add the dye stock solution to the protein solution while gently vortexing. A typical starting point is a 10-fold molar excess of dye to protein.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled protein from unreacted dye using a size-exclusion chromatography column pre-equilibrated with the desired storage buffer.

• Characterization: Determine the degree of labeling by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of Cy3.5 (~581 nm).

Protocol 2: In-Solution FRET Assay to Monitor Protein-Protein Interaction

This protocol outlines a steady-state FRET experiment to quantify the interaction between two proteins labeled with a Cy3.5 (donor) and Cy5 (acceptor) FRET pair.

Materials:

• Cy3.5-labeled protein (Donor)

• Cy5-labeled protein (Acceptor)

• Assay buffer (e.g., PBS, pH 7.4)

• Fluorometer with excitation and emission monochromators

Procedure:

• Sample Preparation:

  • Prepare a "Donor-only" sample containing the Cy3.5-labeled protein at the desired concentration in the assay buffer.

  • Prepare a "FRET" sample containing both the Cy3.5-labeled protein and the Cy5-labeled protein at the same concentrations as the donor-only sample.

• Instrument Setup:

  • Set the excitation wavelength to the absorption maximum of Cy3.5 (~581 nm).

  • Set the emission scan range from 590 nm to 750 nm to capture the emission of both the donor and the acceptor.

• Data Acquisition:

  • Measure the fluorescence emission spectrum of the "Donor-only" sample.

  • Measure the fluorescence emission spectrum of the "FRET" sample.

• Data Analysis:

  • In the "FRET" sample, observe the quenching of the donor (Cy3.5) fluorescence at its emission maximum (~596 nm) and the sensitized emission of the acceptor (Cy5) at its emission maximum (~667 nm).

  • Calculate the FRET efficiency (E) using the formula: E = 1 - (F_DA / F_D), where F_DA is the fluorescence intensity of the donor in the presence of the acceptor, and F_D is the fluorescence intensity of the donor in the absence of the acceptor.

Visualizations

The following diagrams illustrate the fundamental principle of FRET and a typical experimental workflow.

Caption: The basic principle of Förster Resonance Energy Transfer (FRET).

Caption: A generalized experimental workflow for a FRET-based interaction assay.

Caption: Workflow for studying nucleosome dynamics using single-molecule FRET.[1][2]

References

• 1. Single-Molecule Characterization of Cy3.5 -Cy5.5 Dye Pair for FRET Studies of Nucleic Acids and Nucleosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Labeling Oligonucleotides with (E)-Cyanine 3.5 Chloride for Hybridization

Introduction

(E)-Cyanine 3.5 (Cy3.5) is a bright, orange-red fluorescent dye ideal for labeling oligonucleotides used in a variety of molecular biology applications, including fluorescence in situ hybridization (FISH), microarrays, and other hybridization-based assays. Its strong fluorescence, high photostability, and efficient labeling make it a robust choice for sensitive detection of nucleic acid sequences.[1] This document provides detailed protocols for the covalent labeling of amino-modified oligonucleotides with (E)-Cyanine 3.5 succinimidyl ester (NHS ester) and their subsequent use as probes in hybridization experiments.

Properties of (E)-Cyanine 3.5

Proper experimental design requires an understanding of the spectral properties of Cy3.5. The dye is typically excited by a 561 nm laser line and its emission can be captured with standard filter sets.

Property	Value	Reference
Excitation Maximum (λex)	~579-581 nm	[1][2]
Emission Maximum (λem)	~591-596 nm	[1][2]
Molar Extinction Coefficient	~125,000 M⁻¹cm⁻¹	[3]
Stokes Shift	~15 nm	[1]
Reactive Group	N-hydroxysuccinimide (NHS) ester	[4]
Target Functional Group	Primary amines (-NH₂)	[4][5]

Experimental Workflow Overview

The overall process involves the chemical conjugation of the Cy3.5 dye to an oligonucleotide, purification of the labeled probe, and its subsequent use in a hybridization assay to detect a complementary target sequence.

Caption: Experimental workflow for oligonucleotide labeling and hybridization.

Protocol 1: Labeling of Amino-Modified Oligonucleotides with (E)-Cyanine 3.5 NHS Ester

This protocol describes the covalent attachment of (E)-Cyanine 3.5 NHS ester to an oligonucleotide containing a primary amine modification (e.g., at the 5' or 3' terminus).

Materials and Reagents:

• Amino-modified oligonucleotide (lyophilized)

• (E)-Cyanine 3.5 NHS ester (stored desiccated at -20°C, protected from light)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5-9.0 (avoid buffers with primary amines like Tris)[6][7]

• Nuclease-free water

• Purification reagents (e.g., for ethanol precipitation or HPLC)

Procedure:

• Oligonucleotide Preparation: Dissolve the lyophilized amino-modified oligonucleotide in the labeling buffer to a final concentration of 0.3-0.8 mM.[6][8] Vortex and centrifuge briefly to collect the solution.

• Dye Preparation: Allow the vial of (E)-Cyanine 3.5 NHS ester to warm to room temperature before opening. Prepare a 10 mg/mL stock solution in anhydrous DMSO or DMF.[6][7] Vortex until the dye is fully dissolved. This solution is moisture-sensitive and should be used immediately.

• Labeling Reaction:

  • In a microcentrifuge tube, combine the amino-modified oligonucleotide solution with a 5-10 fold molar excess of the dissolved Cy3.5 NHS ester.[9]

  • For example, for 25 nmol of oligonucleotide in 200 µL of labeling buffer, add 20 µL of a 1 mg/50 µL (20 mg/mL) dye stock solution.[10]

  • Vortex the reaction mixture gently.

• Incubation: Incubate the reaction at room temperature (~25°C) for 2-4 hours or overnight in the dark.[6][7] Wrap the tube in aluminum foil to protect it from light.

• Purification of Labeled Oligonucleotide: It is crucial to remove the unreacted free dye.[11] Several methods can be used:

  • Ethanol Precipitation (Recommended for initial cleanup):

    • Add 0.1 volumes of 3 M sodium acetate (pH 5.2) to the reaction mixture.

    • Add 2.5-3 volumes of cold 100% ethanol.

    • Mix well and incubate at -20°C for at least 1 hour.

    • Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes to pellet the oligonucleotide.

    • Carefully discard the supernatant, which contains the bulk of the unreacted dye.

    • Wash the pellet with cold 70% ethanol, and centrifuge again.

    • Air-dry the pellet and resuspend in nuclease-free water or a suitable buffer (e.g., TE buffer).

  • High-Performance Liquid Chromatography (HPLC): For applications requiring high purity, reverse-phase HPLC is recommended.[10][12] This method effectively separates the labeled oligonucleotide from both the unlabeled oligonucleotide and the free dye.

Calculating Labeling Efficiency:

The efficiency of the labeling reaction can be determined spectrophotometrically.

• Measure the absorbance of the purified, labeled oligonucleotide at 260 nm (for the oligonucleotide) and at ~581 nm (for Cy3.5).

• Calculate the concentration of the oligonucleotide and the dye using the Beer-Lambert law (A = εcl).

• The labeling efficiency is the molar ratio of the dye to the oligonucleotide. A typical efficiency for this type of reaction is in the range of 70-90%.[13]

Parameter	Value
Oligonucleotide Extinction Coefficient (ε₂₆₀)	Sequence-dependent (provided by oligo manufacturer)
Cy3.5 Extinction Coefficient (ε₅₈₁)	~125,000 M⁻¹cm⁻¹
Typical Labeling Efficiency	70-90%

Protocol 2: Fluorescence In Situ Hybridization (FISH) with Cy3.5-Labeled Probes

This protocol provides a general guideline for using a Cy3.5-labeled oligonucleotide probe for the detection of specific DNA or RNA sequences in fixed cells.

Hybridization Signaling Pathway:

Caption: Mechanism of fluorescent signal generation in FISH.

Materials and Reagents:

• Cy3.5-labeled oligonucleotide probe

• Slides with fixed and permeabilized cells/tissue

• Hybridization Buffer (e.g., 0.7 M NaCl, 0.1 M Tris-HCl pH 8.0, 0.1% SDS, 10 mM EDTA; formamide may be included to adjust stringency)[2][3]

• Wash Buffer (e.g., 2x SSC with 0.1% SDS)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Procedure:

• Probe Preparation: Dilute the Cy3.5-labeled probe in pre-warmed (e.g., 55°C) hybridization buffer to a final concentration of 2.5-5 ng/µL.[2]

• Hybridization:

  • Apply the hybridization solution containing the probe to the sample on the slide.

  • Cover with a coverslip to prevent evaporation.

  • Denature the sample and probe by incubating at a high temperature (e.g., 75-80°C) for 5-10 minutes.[14]

  • Incubate at the optimal hybridization temperature (e.g., 45-55°C) for 2 hours to overnight in a humidified chamber.[2][15] The optimal temperature depends on the probe sequence and the formamide concentration.

• Washing:

  • Remove the coverslip and wash the slide in pre-warmed wash buffer to remove unbound probes.

  • Perform a series of washes with increasing stringency (e.g., lower salt concentration or higher temperature) if necessary to reduce background signal.[15]

• Counterstaining and Mounting:

  • Briefly rinse the slide in water or PBS.

  • Apply a drop of antifade mounting medium containing DAPI to counterstain the cell nuclei.

  • Mount with a clean coverslip and seal the edges.

• Imaging: Visualize the fluorescent signal using a fluorescence microscope equipped with appropriate filters for Cy3.5 (Excitation: ~581 nm, Emission: ~596 nm) and DAPI.

Quantitative Considerations for Hybridization

Labeling an oligonucleotide with a cyanine dye can influence its hybridization properties.

Parameter	Observation	Implication	Reference
Melting Temperature (Tm)	Cy3 and Cy5 dyes attached to the 5' end can stabilize the DNA duplex.	The change in Gibbs free energy (ΔG°) upon labeling is approximately -1.2 kcal/mol, leading to an increase in Tm. This effect is sequence-dependent.	[1][16]
Fluorescence Intensity	The fluorescence of cyanine dyes can be influenced by the adjacent nucleotide sequence.	Probe design should consider the local sequence context to maximize signal output. For instance, G-rich motifs can enhance fluorescence for some cyanine dyes.	[17]
Signal-to-Noise Ratio	Incomplete removal of unbound probes is a major source of background noise.	Thorough purification of the labeled probe and stringent post-hybridization washes are critical for achieving a high signal-to-noise ratio.	[11]

Conclusion

(E)-Cyanine 3.5 is a versatile and robust fluorescent dye for labeling oligonucleotides. The protocols provided herein offer a comprehensive guide for the successful conjugation of Cy3.5 to amino-modified oligonucleotides and their application as probes in hybridization assays like FISH. Careful execution of the labeling, purification, and hybridization steps will ensure sensitive and specific detection of target nucleic acid sequences in a variety of research and diagnostic settings.

References

• 1. Cy3 and Cy5 dyes attached to oligonucleotide terminus stabilize DNA duplexes: predictive thermodynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescence In Situ Hybridization (FISH) protocol - Creative BioMart [creativebiomart.net]
• 3. researchgate.net [researchgate.net]
• 4. General and facile purification of dye-labeled oligonucleotides by pH-controlled extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20170067094A1 - Hybridization buffers - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. glenresearch.com [glenresearch.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. interchim.fr [interchim.fr]
• 10. Labeling of Amino-Modified Oligonucleotides with Dye NHS Esters | AAT Bioquest [aatbio.com]
• 11. tandfonline.com [tandfonline.com]
• 12. labcluster.com [labcluster.com]
• 13. End-Labeling Oligonucleotides with Chemical Tags After Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. abyntek.com [abyntek.com]
• 15. 荧光原位杂交（FISH） [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Staining Live and Fixed Cells with (E)-Cyanine 3.5 Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of (E)-Cyanine 3.5 chloride, a reactive fluorescent dye, for staining both live and fixed cells. (E)-Cyanine 3.5 chloride, as an N-hydroxysuccinimide (NHS) ester, efficiently labels primary amines on proteins, making it a versatile tool for various cellular imaging applications.

Overview and Spectral Properties

(E)-Cyanine 3.5 chloride is a bright, orange-red fluorescent dye. Its key properties are summarized in the table below. The NHS ester moiety allows for covalent conjugation to primary amines on biomolecules.

Property	Value	Reference
Excitation Maximum (λex)	~579-591 nm	[1][2][3][4][5]
Emission Maximum (λem)	~591-604 nm	[1][2][3][4][5]
Molecular Weight	~690.27 g/mol	[4]
Reactive Group	N-hydroxysuccinimide (NHS) ester	[4][5]
Reactivity	Primary amines (-NH2)	[4][5]

Staining Protocols

Live-Cell Staining Protocol

This protocol outlines the procedure for labeling the surface proteins of live cells. The NHS ester of (E)-Cyanine 3.5 chloride will covalently attach to primary amines on extracellular domains of membrane proteins.

Experimental Workflow for Live-Cell Staining

Caption: Workflow for live-cell membrane protein labeling.

Materials:

• Adherent or suspension cells

• (E)-Cyanine 3.5 chloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS), pre-warmed to 37°C

• Complete cell culture medium

Protocol:

• Cell Preparation:

  • For adherent cells, seed them on glass-bottom dishes or coverslips and culture until they reach the desired confluency.

  • For suspension cells, harvest the cells and wash them once with pre-warmed PBS or HBSS.

• Dye Preparation:

  • Prepare a 10 mM stock solution of (E)-Cyanine 3.5 chloride in anhydrous DMSO.

  • Immediately before use, dilute the stock solution to the desired working concentration (typically 1-20 µM) in pre-warmed PBS or HBSS. The optimal concentration should be determined empirically for each cell type and application.

• Staining:

  • Remove the culture medium from adherent cells and wash once with pre-warmed PBS or HBSS. For suspension cells, pellet the cells and resuspend in pre-warmed PBS or HBSS.

  • Add the diluted (E)-Cyanine 3.5 chloride solution to the cells.

  • Incubate for 5-15 minutes at room temperature or 37°C, protected from light. Incubation time may need to be optimized.

• Washing:

  • Remove the staining solution and wash the cells three times with pre-warmed PBS or HBSS to remove any unbound dye.

• Imaging:

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filters for Cy3.5 (Excitation: ~580 nm, Emission: ~600 nm).

Quantitative Parameters for Live-Cell Staining

Parameter	Recommended Range	Notes
Working Concentration	1 - 20 µM	Start with 5 µM and optimize for your cell type.
Incubation Time	5 - 15 minutes	Longer times may lead to internalization.
Incubation Temperature	Room Temperature or 37°C	37°C may increase internalization speed.

Fixed-Cell Staining Protocol (Immunofluorescence)

This protocol describes the use of (E)-Cyanine 3.5 chloride conjugated to a secondary antibody for indirect immunofluorescence staining of fixed and permeabilized cells. This method allows for the visualization of intracellular targets.

Experimental Workflow for Fixed-Cell Immunofluorescence

Caption: Workflow for indirect immunofluorescence staining.

Materials:

• Cells cultured on coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% Paraformaldehyde (PFA) in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 1% Bovine Serum Albumin (BSA) in PBS)

• Primary antibody specific to the target protein

• (E)-Cyanine 3.5 chloride-conjugated secondary antibody

• Antifade mounting medium (with or without DAPI)

Protocol:

• Cell Preparation and Fixation:

  • Culture cells on sterile glass coverslips to the desired confluency.

  • Gently wash the cells with PBS.

  • Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular targets):

  • If the target protein is intracellular, incubate the fixed cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • To prevent non-specific antibody binding, incubate the cells in a blocking buffer (e.g., 1% BSA in PBS) for 30-60 minutes at room temperature.

• Primary Antibody Incubation:

  • Dilute the primary antibody in the blocking buffer to its recommended working concentration.

  • Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber.

  • Wash the cells three times with PBS.

• Secondary Antibody Incubation:

  • Dilute the (E)-Cyanine 3.5 chloride-conjugated secondary antibody in the blocking buffer to its recommended working concentration (typically 1-5 µg/mL).

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS, protected from light.

• Mounting and Imaging:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Visualize the sample using a fluorescence microscope with the appropriate filters for (E)-Cyanine 3.5.

Quantitative Parameters for Fixed-Cell Staining (Immunofluorescence)

Parameter	Recommended Condition	Notes
Fixation	4% Paraformaldehyde	15-20 minutes at room temperature.
Permeabilization	0.1% Triton X-100 in PBS	10 minutes at room temperature for intracellular targets.
Blocking	1% BSA in PBS	30-60 minutes at room temperature.
Primary Antibody Incubation	As per manufacturer's recommendation	1-2 hours at RT or overnight at 4°C.
Secondary Antibody Concentration	1 - 5 µg/mL	Titration may be necessary for optimal signal-to-noise.
Secondary Antibody Incubation	1 hour at room temperature	Protect from light.

Troubleshooting and Considerations

• High Background: This can be caused by insufficient washing, excessive antibody or dye concentration, or inadequate blocking. Optimize washing steps and titrate antibody/dye concentrations.

• Weak or No Signal: This may be due to low target protein expression, inactive primary antibody, or insufficient dye concentration. Ensure the primary antibody is validated for immunofluorescence and consider signal amplification methods if the target is of low abundance.

• Photobleaching: (E)-Cyanine 3.5 is relatively photostable, but prolonged exposure to excitation light can still cause photobleaching. Use an antifade mounting medium for fixed cells and minimize exposure time during live-cell imaging.

• NHS Ester Hydrolysis: The NHS ester is susceptible to hydrolysis in aqueous solutions. Therefore, stock solutions should be prepared in anhydrous DMSO and working solutions should be made fresh immediately before use.

These protocols provide a starting point for using (E)-Cyanine 3.5 chloride in your cell staining experiments. Optimization of concentrations, incubation times, and other parameters may be necessary to achieve the best results for your specific cell type and application.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 3. Cyanine 3.5 alkyne [equivalent to Cy3.5® alkyne] | AAT Bioquest [aatbio.com]
• 4. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (E)-Cyanine 3.5 Chloride Imaging

For Researchers, Scientists, and Drug Development Professionals

(E)-Cyanine 3.5 chloride, a reactive red fluorescent dye, is a valuable tool for labeling amino groups in peptides, proteins, and oligonucleotides. Its bright fluorescence and spectral properties make it suitable for a range of applications in fluorescence microscopy. This document provides detailed recommendations for selecting optimal filter sets for imaging (E)-Cyanine 3.5 chloride and protocols for its use.

Spectral Properties of (E)-Cyanine 3.5 Chloride

Understanding the excitation and emission spectra of a fluorophore is critical for selecting the appropriate filter set to maximize signal detection and minimize background noise. (E)-Cyanine 3.5 chloride exhibits a nominal excitation maximum around 581-591 nm and an emission maximum in the range of 596-612 nm . However, these values can vary slightly depending on the local environment of the dye, such as the solvent or its conjugation to a biomolecule.

Recommended Filter Sets for (E)-Cyanine 3.5 Chloride Imaging

Several commercially available filter sets are well-suited for imaging (E)-Cyanine 3.5 and other spectrally similar fluorophores like Alexa Fluor 568. The choice of filter set will depend on the specific microscope setup, the presence of other fluorophores in the sample (for multiplexing), and the desired balance between signal brightness and spectral separation.

Below is a summary of recommended filter sets from various manufacturers. These sets typically consist of an excitation filter, a dichroic beamsplitter, and an emission filter.

Manufacturer	Filter Set Name/Model	Excitation Filter (nm)	Dichroic Beamsplitter (nm)	Emission Filter (nm)	Key Features
Chroma Technology	49031	ET569/25x	Not specified	Not specified	Narrow-band filter set ideal for multiplexing where spectral separation is critical.[1][2]
Semrock (IDEX Health & Science)	Cy3.5-A-Basic-000	Not specified	Not specified	Not specified	Hard-coated filter set offering high brightness and contrast. Also suitable for mStrawberry fluorescent protein.[3][4]
Omega Optical	XF41	560DF40	590DRLP	610ALP	Longpass emission filter set for Cy3.5, providing brighter emission but potentially lower signal-to-noise compared to bandpass equivalents.[5]
Edmund Optics	Cy3 Fluorescence Filter Set	513 - 556	562 (cut-on)	570 - 613	Designed for the Cy3 spectrum, which has significant overlap with Cy3.5.[6]
Iridian Spectral Technologies	Cy3 Filter Set	531-40 EX	562 DM	593-40 EM	Optimized for Cy3 and suitable for other dyes in the same spectral range.[7][8]

Experimental Protocols

Protocol 1: General Labeling of Proteins with (E)-Cyanine 3.5 Chloride (NHS Ester)

This protocol provides a general guideline for conjugating (E)-Cyanine 3.5 chloride N-hydroxysuccinimide (NHS) ester to proteins. The NHS ester reacts with primary amines on the protein to form a stable amide bond.

Materials:

• (E)-Cyanine 3.5 chloride, NHS ester

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Reaction buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Purification column (e.g., Sephadex G-25)

• PBS (pH 7.2-7.4) for purification

Procedure:

• Protein Preparation:

  • Ensure the protein concentration is at least 2 mg/mL for optimal labeling.

  • The protein solution must be free of primary amines (e.g., Tris or glycine) and ammonium ions. If necessary, dialyze the protein against PBS.

  • Adjust the pH of the protein solution to 8.5 ± 0.5 using the reaction buffer.

• Dye Preparation:

  • Dissolve the (E)-Cyanine 3.5 chloride NHS ester in a small volume of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mM).

• Conjugation Reaction:

  • Slowly add the desired molar excess of the dye stock solution to the protein solution while gently vortexing. A 10-fold molar excess of dye to protein is a common starting point.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS (pH 7.2-7.4).

  • Collect the fractions containing the brightly colored, labeled protein.

• Storage:

  • Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage.

Protocol 2: Staining Cells with (E)-Cyanine 3.5 Chloride-Labeled Probes

This protocol outlines a general procedure for fluorescently staining cells with a probe (e.g., an antibody or oligonucleotide) that has been previously conjugated with (E)-Cyanine 3.5 chloride.

Materials:

• Cells cultured on coverslips or in a microplate

• (E)-Cyanine 3.5 chloride-labeled probe (e.g., antibody, oligonucleotide)

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if required for intracellular targets

• Blocking buffer (e.g., 1% BSA in PBS)

• Mounting medium with an antifade reagent

Procedure:

• Cell Preparation:

  • Wash the cultured cells twice with PBS.

  • Fix the cells with fixation buffer for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • If targeting an intracellular molecule, permeabilize the cells with permeabilization buffer for 5-10 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Block non-specific binding by incubating the cells in blocking buffer for 30-60 minutes at room temperature.

• Staining:

  • Dilute the (E)-Cyanine 3.5 chloride-labeled probe to the desired concentration in blocking buffer.

  • Incubate the cells with the diluted probe for 1-2 hours at room temperature or overnight at 4°C, protected from light.

  • Wash the cells three times with PBS to remove unbound probe.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using a mounting medium containing an antifade reagent.

  • Image the stained cells using a fluorescence microscope equipped with a suitable filter set for (E)-Cyanine 3.5 chloride.

Visualizations

Filter Set Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate filter set for (E)-Cyanine 3.5 chloride imaging.

Workflow for selecting a Cy3.5 filter set.

General Protein Labeling Workflow

The diagram below outlines the key steps involved in labeling a protein with an (E)-Cyanine 3.5 chloride NHS ester.

Protein labeling with Cy3.5 NHS ester.

References

• 1. chroma.com [chroma.com]
• 2. 49031-et-alexa-fluor-568-cy3-5 [chroma.com]
• 3. Cy3.5-A-Basic-000 [idex-hs.com]
• 4. Semrock Filter Sets Cy3.5-A-Basic - 北京鼎信优威光子科技有限公司 [dyna-sense.com]
• 5. lasercomponents.com [lasercomponents.com]
• 6. edmundoptics.com [edmundoptics.com]
• 7. Cy3 Filter Set - Iridian Spectral Technologies [iridian.ca]
• 8. Cy3 Filter Set for Fluorescence Spectroscopy [elliotscientific.com]

Quantifying the Labeling Efficiency of (E)-Cyanine 3.5 Chloride: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Cyanine 3.5 (Cy3.5) chloride is a reactive, red-emitting fluorescent dye commonly used for labeling biomolecules, including peptides, proteins, and oligonucleotides.[1][2] The dye contains an N-hydroxysuccinimide (NHS) ester functional group that readily reacts with primary amino groups on target molecules to form stable amide bonds.[3][4] This covalent conjugation is fundamental for a wide array of applications in biological research and drug development, such as immunofluorescence, flow cytometry, and in vivo imaging.[5][6]

Accurate quantification of the labeling efficiency, expressed as the Degree of Labeling (DOL) or Dye-to-Protein (D/P) ratio, is critical for ensuring the reproducibility and reliability of fluorescence-based assays.[7][8] The DOL represents the average number of dye molecules conjugated to each protein molecule.[8] An optimal DOL is crucial, as under-labeling can result in a weak signal, while over-labeling may lead to fluorescence quenching and potential loss of the biomolecule's biological activity.[9] This document provides a comprehensive guide to the principles and protocols for quantifying the labeling efficiency of (E)-Cyanine 3.5 chloride with proteins.

Principles of Amine-Reactive Labeling

The labeling reaction involves the nucleophilic attack of a primary amine (e.g., the ε-amino group of a lysine residue in a protein) on the NHS ester of the cyanine dye. This reaction results in the formation of a stable amide bond and the release of N-hydroxysuccinimide. The efficiency of this reaction is highly dependent on the pH of the reaction buffer, with an optimal range of pH 8.0-9.0 to ensure the primary amines are deprotonated and thus more nucleophilic.[1][3][10]

Quantitative Data Summary

The following tables summarize the key spectral properties of (E)-Cyanine 3.5 chloride and provide a hypothetical example of experimental data for determining the Degree of Labeling.

Table 1: Spectroscopic Properties of (E)-Cyanine 3.5 Chloride

Parameter	Value	Reference
Excitation Maximum (λex)	~586-591 nm	[1][11]
Emission Maximum (λem)	~604-612 nm	[1][11]
Molar Extinction Coefficient (ε)	150,000 cm⁻¹M⁻¹	[5]
Absorbance Correction Factor (CF₂₈₀)	0.178	[5]

Table 2: Example Data for Degree of Labeling (DOL) Calculation

Sample	A₂₈₀ (Corrected Protein Absorbance)	A₅₈₆ (Dye Absorbance)	Protein Concentration (M)	Dye Concentration (M)	Degree of Labeling (DOL)
Labeled Antibody	0.125	0.375	9.19 x 10⁻⁷	2.50 x 10⁻⁶	2.72

Note: This table presents calculated values based on a hypothetical labeling experiment of a standard IgG antibody (Molar Extinction Coefficient at 280 nm = 203,000 M⁻¹cm⁻¹) for illustrative purposes.

Experimental Protocols

Materials and Reagents

• (E)-Cyanine 3.5 chloride, NHS ester

• Protein (e.g., antibody) in an amine-free buffer (e.g., PBS)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

• Purification Column: Gel filtration column (e.g., Sephadex G-25)

• Spectrophotometer

Protocol 1: Labeling of Proteins with (E)-Cyanine 3.5 Chloride

• Prepare the Protein Solution:

  • Ensure the protein is in an amine-free buffer. If the buffer contains primary amines (e.g., Tris), dialyze the protein against a suitable buffer like PBS.[10]

  • Adjust the protein concentration to 1-10 mg/mL in the labeling buffer. Higher concentrations generally lead to greater labeling efficiency.[1]

• Prepare the Dye Stock Solution:

  • Allow the vial of (E)-Cyanine 3.5 chloride to equilibrate to room temperature before opening.

  • Dissolve the dye in anhydrous DMSO or DMF to a final concentration of 10 mg/mL.[3]

• Perform the Labeling Reaction:

  • Calculate the required volume of the dye stock solution. A common starting point is a 10:1 to 20:1 molar excess of dye to protein.[6]

  • Add the calculated volume of the dye stock solution to the protein solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature, protected from light.[3]

• Purify the Conjugate:

  • Separate the labeled protein from the unreacted dye using a gel filtration column pre-equilibrated with PBS.[10]

  • The first colored band to elute will be the labeled protein.[10] Collect this fraction.

Protocol 2: Calculation of the Degree of Labeling (DOL)

• Measure Absorbance:

  • Using a spectrophotometer, measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the maximum absorbance of the dye (~586 nm, A_max).[7]

  • If the absorbance is too high, dilute the sample with PBS and record the dilution factor.[7]

• Calculate the Corrected Protein Absorbance:

  • The dye also absorbs light at 280 nm, so its contribution must be subtracted from the total A₂₈₀ reading.

  • Use the following formula: A_protein = A₂₈₀ - (A_max × CF₂₈₀) where CF₂₈₀ is the correction factor for the dye at 280 nm (0.178 for Cy3.5).[5][8]

• Calculate the Molar Concentrations:

  • Calculate the molar concentration of the protein using the Beer-Lambert law: [Protein] (M) = A_protein / (ε_protein × path length) where ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~203,000 M⁻¹cm⁻¹ for IgG).

  • Calculate the molar concentration of the dye: [Dye] (M) = A_max / (ε_dye × path length) where ε_dye is the molar extinction coefficient of (E)-Cyanine 3.5 chloride (150,000 M⁻¹cm⁻¹).[5]

• Calculate the Degree of Labeling (DOL):

  • The DOL is the molar ratio of the dye to the protein: DOL = [Dye] / [Protein] [6]

Visualizations

Caption: Experimental workflow for protein labeling with (E)-Cyanine 3.5 chloride.

Caption: Logical workflow for the calculation of the Degree of Labeling (DOL).

References

• 1. interchim.fr [interchim.fr]
• 2. broadpharm.com [broadpharm.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. cy3-nhs-ester-for-2d-electrophoresis.com [cy3-nhs-ester-for-2d-electrophoresis.com]
• 5. Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | AAT Bioquest [aatbio.com]
• 6. benchchem.com [benchchem.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. spectra.arizona.edu [spectra.arizona.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. setabiomedicals.com [setabiomedicals.com]
• 11. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]

Technical Notes & Optimization

Technical Support Center: (E)-Cyanine 3.5 Chloride Photobleaching

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating the photobleaching of (E)-Cyanine 3.5 chloride (Cy3.5) in fluorescence microscopy and other fluorescence-based applications.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen to Cy3.5?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as Cy3.5, upon exposure to excitation light.[1][2] For cyanine dyes, this process is often mediated by photooxidation.[3] When a Cy3.5 molecule absorbs light, it is elevated to an excited singlet state. While most molecules relax back to the ground state by emitting a photon (fluorescence), some can transition to a long-lived, highly reactive triplet state.[4][5] In the presence of molecular oxygen, this triplet-state dye can generate reactive oxygen species (ROS), such as singlet oxygen, which then attack and degrade the fluorophore, leading to a loss of fluorescence.[3][4][6]

Q2: What are antifade reagents and how do they protect Cy3.5?

A2: Antifade reagents are chemical compounds added to mounting media to reduce photobleaching.[7] They work through several mechanisms, primarily by scavenging reactive oxygen species.[7][8] Common types include:

• Oxygen Scavengers: These systems, like the glucose oxidase and catalase (GOC) system, enzymatically remove dissolved oxygen from the sample, thereby preventing the formation of ROS.[9]

• Triplet State Quenchers (TSQs): Molecules like n-propyl gallate (NPG) or Trolox can directly interact with the excited triplet state of Cy3.5, returning it to the ground state before it can react with oxygen.[7]

Q3: Can my choice of mounting medium affect the photostability of Cy3.5?

A3: Yes, the mounting medium plays a crucial role.[10] An ideal mounting medium should have a refractive index close to that of the immersion oil and glass to minimize light scattering and aberrations.[11][12] Glycerol-based mounting media are common and often serve as a base for adding antifade reagents.[10][13] Commercial antifade mounting media are specifically formulated to enhance fluorophore stability.[10][14]

Q4: Are there any antifade reagents I should avoid when using Cy3.5?

A4: Yes. Some antifade reagents, particularly those containing p-phenylenediamine (PPD), have been reported to react with and degrade cyanine dyes, which can lead to a loss of signal.[7][8][15] It is advisable to use mounting media specifically tested and confirmed to be compatible with cyanine dyes.[15]

Troubleshooting Guide: Rapid Signal Loss

If you are experiencing rapid fading of your Cy3.5 signal, use this guide to identify and address the potential causes.

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} dot Caption: Troubleshooting workflow for Cy3.5 photobleaching.

Quantitative Data Summary

The effectiveness of various antifade strategies can be quantified by measuring the photobleaching half-life (t½), which is the time required for the fluorescence intensity to decrease to 50% of its initial value under continuous illumination.[2][16] The data below are representative and illustrate the expected improvements in photostability.

Condition/Antifade Reagent	Imaging Buffer	Representative Photobleaching Half-life (t½) in seconds	Relative Improvement Factor
None (Control)	PBS / Glycerol (9:1)	~15	1.0x
n-Propyl Gallate (NPG)	2% NPG in PBS/Glycerol	~90	6.0x
Trolox	1-2 mM Trolox in PBS	~120	8.0x
Glucose Oxidase/Catalase (GOC)	GOC system in imaging buffer	~180	12.0x
Commercial Antifade Media	ProLong™ Gold or VECTASHIELD®	>300	>20.0x

Note: These values are illustrative and can vary significantly depending on the specific experimental conditions, such as excitation intensity, sample type, and microscope configuration.[16]

Experimental Protocols

Protocol 1: Preparation of NPG-Based Antifade Mounting Medium

This protocol provides a simple recipe for a widely used homemade antifade mounting medium containing n-propyl gallate (NPG).[13][17]

Materials:

• n-Propyl gallate (NPG)

• Glycerol (ACS grade, 99-100% purity)

• 10X Phosphate-Buffered Saline (PBS)

• Dimethyl sulfoxide (DMSO)

• Stir plate and stir bar

• 50 mL conical tube

Procedure:

• Prepare a 20% (w/v) NPG stock solution: Dissolve 2 g of NPG in 10 mL of DMSO. NPG does not dissolve well in aqueous solutions, so a solvent like DMSO is necessary.[13]

• Prepare the glycerol/PBS mixture: In a 50 mL conical tube, thoroughly mix 9 mL of glycerol with 1 mL of 10X PBS.

• Combine the solutions: While vigorously stirring the glycerol/PBS mixture, slowly add 100 µL of the 20% NPG stock solution dropwise.[17]

• Storage: Store the final solution in small aliquots, protected from light, at -20°C. The medium is stable for several months.[10]

Protocol 2: Quantifying Photobleaching of Cy3.5

This protocol outlines the steps to measure and compare the photostability of Cy3.5 under different conditions.[2][18]

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} dot Caption: Experimental workflow for quantifying photostability.

Procedure:

• Sample Preparation: Prepare multiple identical samples labeled with Cy3.5. Mount each sample in a different medium that you wish to compare (e.g., PBS, homemade NPG antifade, commercial antifade).

• Microscope Setup: Turn on the microscope and allow the light source to stabilize. Set the imaging parameters (e.g., laser power, exposure time, gain) to the values you intend to use for your actual experiments. Crucially, keep these settings constant for all samples being compared. [16]

• Image Acquisition:

  • Place a slide on the microscope stage and bring the sample into focus.

  • Select a representative field of view.

  • Begin a time-lapse acquisition, capturing images of the same field of view at regular intervals (e.g., every 5 seconds) under continuous illumination. Continue until the fluorescence intensity has decreased significantly.

• Data Analysis:

  • Open the time-lapse image series in an image analysis software (e.g., ImageJ/Fiji).

  • Define one or more Regions of Interest (ROIs) over the fluorescently labeled structures.

  • Measure the mean fluorescence intensity within the ROIs for each time point.[19]

  • For each ROI, normalize the intensity values by dividing each value by the intensity of the first frame (I/I₀).

  • Plot the normalized intensity versus time. The time at which the intensity drops to 0.5 is the photobleaching half-life (t½).

  • Compare the t½ values obtained for the different mounting media to quantify the improvement in photostability.[2][16]

Mechanisms and Mitigation Strategies

The primary mechanism of photobleaching for Cy3.5 involves the generation of reactive oxygen species (ROS) from the dye's triplet state. Antifade reagents are designed to interrupt this process.

References

• 1. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 5. Unifying Mechanism for Thiol-Induced Photoswitching and Photostability of Cyanine Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 8. bidc.ucsf.edu [bidc.ucsf.edu]
• 9. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methods and Tips [bio.umass.edu]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. vectorlabs.com [vectorlabs.com]
• 15. Anti-fade fluorescence mounting medium - aqueous, fluoroshield (ab104135) | Abcam [abcam.com]
• 16. FPbase: The Fluorescent Protein Database Beta explanation [fpbase.org]
• 17. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 18. blog.addgene.org [blog.addgene.org]
• 19. benchchem.com [benchchem.com]

Troubleshooting high background fluorescence with (E)-Cyanine 3.5 chloride.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of high background fluorescence in experiments utilizing (E)-Cyanine 3.5 chloride and other cyanine dyes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence when using (E)-Cyanine 3.5 conjugates?

High background fluorescence can originate from several sources, broadly categorized as non-specific binding and autofluorescence.

• Non-Specific Binding : This is a common issue where the fluorescent conjugate binds to unintended targets in the sample.[1][2][3] For cyanine dyes specifically, this can be a significant problem.

  • Excessive Antibody Concentration : Using too much primary or secondary antibody is a frequent cause of high background signal.[1][8][9]

  • Inadequate Blocking : If non-specific binding sites on the cells or tissue are not sufficiently blocked, the fluorescent conjugate can adhere to them, creating background noise.[1][2]

  • Hydrophobic Interactions : The dye or antibody may interact non-specifically with cellular components through hydrophobic forces.

• Autofluorescence : This is the natural fluorescence emitted by the biological sample itself when excited by light.[10][11]

  • Endogenous Molecules : Cellular components like NADPH, flavins, collagen, elastin, and lipofuscin can all fluoresce.[10][11][12]

  • Fixation-Induced Fluorescence : Aldehyde-based fixatives such as formaldehyde and glutaraldehyde can react with cellular amines and proteins, increasing autofluorescence.[2][12]

• Suboptimal Protocol : Issues within the experimental workflow can contribute significantly to high background.

  • Insufficient Washing : Failure to adequately wash away unbound antibodies or dye will result in a high background signal.[1][9]

  • Contaminated Reagents : Buffers or other reagents may be contaminated with fluorescent particles.

  • Imaging Vessel : Plastic-bottom culture dishes can be a source of significant background fluorescence.[13]

Q2: My background is high specifically in immune cells. What is happening?

Q3: How do I properly optimize the concentration of my (E)-Cyanine 3.5-conjugated antibody?

Optimizing antibody concentration is critical for achieving a high signal-to-noise ratio. The manufacturer's recommended concentration is a good starting point, but you should always perform a titration for your specific cell type and experimental conditions.

• Procedure : Prepare a series of dilutions of your conjugated antibody (e.g., 1:50, 1:100, 1:200, 1:400, 1:800). Stain your cells or tissue with each dilution while keeping all other parameters (incubation time, temperature, etc.) constant.

• Analysis : Image each sample using identical microscope settings. The optimal concentration is the one that provides bright, specific staining with the lowest background fluorescence.

Q4: What are the best blocking strategies to reduce non-specific binding?

Effective blocking is crucial for minimizing background. The optimal blocking agent can be application-dependent.

• Protein-Based Blockers : Commonly used blocking agents include Bovine Serum Albumin (BSA) and normal serum from the species in which the secondary antibody was raised.[2] For example, if you are using a goat anti-mouse secondary antibody, normal goat serum is a suitable blocking agent.

• Commercial Blocking Buffers : Several commercial blocking buffers are available that are optimized for immunofluorescence and can reduce non-specific binding from various sources.

Q5: Can my fixation method be contributing to high background with (E)-Cyanine 3.5?

Yes, the fixation method can significantly impact background fluorescence. Aldehyde fixatives like formaldehyde and glutaraldehyde can increase autofluorescence.[2][12] To mitigate this:

• Optimize Fixation Time and Concentration : Use the lowest concentration of fixative and the shortest incubation time that still preserves the cellular morphology and antigenicity of your target.

• Consider Alternative Fixatives : For some applications, organic solvents like cold methanol or acetone can be used for fixation and may result in lower autofluorescence. However, these can also affect certain epitopes, so validation is necessary.[2]

• Quenching of Autofluorescence : After aldehyde fixation, a quenching step with a reagent like sodium borohydride or glycine can help to reduce autofluorescence.[2]

Q6: What experimental controls are essential for troubleshooting background issues?

Proper controls are necessary to identify the source of the background.

• Unstained Control : An unstained sample of your cells or tissue imaged under the same conditions will reveal the level of natural autofluorescence.[8]

• Secondary Antibody Only Control : This control, which omits the primary antibody, helps determine if the secondary antibody is binding non-specifically.[9]

• Isotype Control : Using an antibody of the same isotype and concentration as your primary antibody but with no specificity for the target antigen helps to assess non-specific binding of the primary antibody.

Quantitative Data Summary

Parameter	Recommended Value/Reagent	Purpose
(E)-Cyanine 3.5 Chloride	Excitation: ~586-591 nmEmission: ~604-612 nm	Ensure correct filter and laser settings on the imaging system.[14][15][16][17]
Primary Antibody Titration	1:100 to 1:1000 range (typical)	Determine optimal concentration for high signal-to-noise ratio.[2]
General Blocking Buffer	1-5% BSA or 5-10% Normal Serum in PBS/TBS	Reduce non-specific protein interactions.[2]
Cyanine-Specific Blocking	Commercial Buffers (e.g., MonoBlock™, TruStain™)	Prevent dye-mediated non-specific binding to monocytes/macrophages.[5][6]
Wash Buffer Additive	0.05% - 0.2% Tween-20 in PBS	Helps to remove loosely bound, non-specific antibodies.[9]
Autofluorescence Quenching	0.1% Sodium Borohydride in PBS	Reduce aldehyde-induced autofluorescence after fixation.[8]

Experimental Protocols

Standard Immunofluorescence Protocol for Adherent Cells

This protocol provides a framework for staining adherent cells with an (E)-Cyanine 3.5-conjugated antibody, with specific steps to minimize background.

• Cell Culture :

  • Plate cells on glass-bottom dishes or coverslips. Using glass instead of plastic is recommended to reduce background fluorescence.[13]

  • Grow cells to the desired confluency. Avoid over-confluent cultures, which can lead to increased background.[9]

• Fixation :

  • Wash cells briefly with Phosphate Buffered Saline (PBS).

  • Fix cells with 4% paraformaldehyde (PFA) in PBS for 10-15 minutes at room temperature.

  • Optional Quenching Step: If high autofluorescence is expected, wash with PBS and incubate with 0.1 M glycine or 0.1% sodium borohydride in PBS for 10 minutes.[2]

• Permeabilization (for intracellular targets):

  • Wash cells three times with PBS.

  • Incubate with a permeabilization buffer (e.g., 0.1-0.25% Triton X-100 in PBS) for 10 minutes.

• Blocking :

  • Wash cells three times with PBS containing 0.05% Tween-20 (PBS-T).

• Primary Antibody Incubation :

  • Dilute the (E)-Cyanine 3.5-conjugated primary antibody to its predetermined optimal concentration in the blocking buffer.

  • Incubate the cells with the diluted antibody, typically for 1-2 hours at room temperature or overnight at 4°C. Protect from light.

• Washing :

  • Wash the cells three to five times with PBS-T, with each wash lasting at least 5 minutes.[1][9] This step is critical for removing unbound antibody.

• Counterstaining & Mounting (Optional):

  • If a nuclear counterstain is needed, incubate with a solution like DAPI for 5 minutes.

  • Wash twice more with PBS.

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging :

  • Image the samples promptly, storing them at 4°C in the dark if necessary.

  • Use the appropriate laser lines and emission filters for Cy3.5 (Ex: ~590 nm, Em: ~605 nm).

  • Set the detector gain and exposure time using your positive control to maximize specific signal without saturating the detector, and use your unstained control to define the background level.

Visual Troubleshooting Guides

A flowchart for systematically troubleshooting high background fluorescence.

Potential causes of high background fluorescence in experiments.

References

• 1. sinobiological.com [sinobiological.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Dye-mediated Binding | McGovern Medical School [med.uth.edu]
• 5. bdbiosciences.com [bdbiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 9. youtube.com [youtube.com]
• 10. Autofluorescence - Wikipedia [en.wikipedia.org]
• 11. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
• 12. docs.research.missouri.edu [docs.research.missouri.edu]
• 13. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 15. medchemexpress.com [medchemexpress.com]
• 16. gentaur.com [gentaur.com]
• 17. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]

Optimizing signal-to-noise ratio for (E)-Cyanine 3.5 chloride experiments.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal-to-noise ratio (SNR) in experiments utilizing (E)-Cyanine 3.5 chloride.

Troubleshooting Guide

Question: I am observing high background fluorescence in my imaging. What are the potential causes and how can I resolve this?

High background fluorescence can obscure the specific signal from (E)-Cyanine 3.5 chloride, leading to a poor signal-to-noise ratio. The common causes and their solutions are outlined below:

• Excessive Dye/Antibody Concentration: Using too high a concentration of the fluorescent dye or a labeled antibody is a frequent cause of high background.

  • Solution: Titrate the (E)-Cyanine 3.5 chloride conjugate to determine the optimal concentration that yields a strong specific signal with minimal background noise.[1][2]

• Inadequate Washing: Insufficient washing after staining fails to remove unbound dye or antibodies.

  • Solution: Increase the number and duration of wash steps.[2] Consider adding a mild detergent like Tween-20 to the wash buffer to minimize non-specific binding.[2]

• Non-Specific Binding: The dye or antibody may bind to unintended targets.

  • Solution: Use a blocking buffer (e.g., Bovine Serum Albumin or normal serum from the species of the secondary antibody) to block non-specific binding sites before applying the primary antibody or dye conjugate.[3]

• Autofluorescence: Biological samples can exhibit natural fluorescence from components like mitochondria, collagen, and elastin.[3]

  • Solution: If autofluorescence is a problem, consider using a spectral unmixing approach if your imaging software supports it. Alternatively, you can treat the sample with an autofluorescence quenching agent.[2]

• Fixation-Induced Fluorescence: Aldehyde fixatives such as formaldehyde and glutaraldehyde can increase autofluorescence.

  • Solution: Optimize the fixation process by using the lowest effective concentration and shortest duration of the fixative. Alternatively, consider using an organic solvent fixative like cold methanol, though its compatibility with the target epitope should be verified.

Question: My fluorescence signal is weak or absent. What are the likely reasons and how can I improve it?

A weak or non-existent signal can be due to several factors ranging from the sample preparation to the imaging setup.

• Low Target Abundance: The target molecule may be present at very low levels in your sample.

  • Solution: If possible, use a signal amplification method. For immunofluorescence, this could involve using a brighter secondary antibody or a biotin-streptavidin system.

• Photobleaching: (E)-Cyanine 3.5 chloride, like other fluorophores, can be irreversibly damaged by prolonged exposure to excitation light, leading to a loss of fluorescence.[2]

  • Solution: Minimize the exposure time and intensity of the excitation light. Use an anti-fade mounting medium to protect the sample from photobleaching.[1][2]

• Suboptimal Imaging Settings: Incorrect microscope settings can lead to poor signal detection.

  • Solution: Ensure you are using the correct excitation and emission filters for (E)-Cyanine 3.5 chloride. Optimize the detector gain and exposure time to maximize signal capture without saturating the detector.[4]

• Incorrect Antibody Dilution: The primary or secondary antibody concentration may be too low.

  • Solution: Perform a titration to find the optimal antibody concentration.[1]

• Inactive Dye: The (E)-Cyanine 3.5 chloride may have degraded due to improper storage.

  • Solution: Store the dye as recommended by the manufacturer, protected from light and moisture. Use freshly prepared solutions for labeling.[4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for (E)-Cyanine 3.5 chloride?

The optimal excitation and emission wavelengths for (E)-Cyanine 3.5 chloride are approximately 591 nm and 604 nm, respectively. Some sources may also report slightly different values, such as an excitation maximum at 586 nm and an emission maximum at 612 nm. It is always recommended to consult the manufacturer's specifications for the specific product you are using.

Q2: What is phototoxicity and how can I minimize it in live-cell imaging with (E)-Cyanine 3.5 chloride?

Phototoxicity refers to the damage or death of cells caused by light exposure, often exacerbated by the presence of fluorescent dyes.[5] Excited fluorophores can generate reactive oxygen species that are harmful to cellular components.[6] To minimize phototoxicity:

• Use the lowest possible excitation light intensity and the shortest exposure times that still provide a usable signal.[5]

• Choose filter sets that are highly efficient for your dye to maximize signal detection with less excitation light.

• For time-lapse imaging, use the longest possible intervals between image acquisitions.

Q3: I am performing multicolor imaging and suspect spectral bleed-through from the (E)-Cyanine 3.5 chloride channel. How can I correct this?

Spectral bleed-through occurs when the emission of one fluorophore is detected in the channel of another.[7] To address this:

• Sequential Scanning: In confocal microscopy, use sequential scanning to excite and detect each fluorophore separately.[8]

• Spectral Unmixing: If your microscope system has a spectral detector, you can use spectral unmixing algorithms to separate the overlapping emission spectra.

• Correction Controls: Image samples stained with only (E)-Cyanine 3.5 chloride to quantify the amount of bleed-through into other channels and use this information for post-acquisition correction.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for experiments with (E)-Cyanine 3.5 chloride.

Table 1: Spectral Properties of (E)-Cyanine 3.5 Chloride

Parameter	Value	Reference
Excitation Maximum (λex)	~591 nm	[9]
Emission Maximum (λem)	~604 nm	[9]
Alternative Excitation	~586 nm
Alternative Emission	~612 nm

Table 2: Recommended Starting Concentrations for Staining

Application	Reagent	Starting Concentration	Notes
Immunofluorescence (Secondary Antibody)	(E)-Cyanine 3.5 labeled secondary antibody	1-10 µg/mL	Titration is highly recommended.
Direct Labeling of Proteins	(E)-Cyanine 3.5 NHS ester	5-20 fold molar excess over protein	The optimal ratio depends on the protein and desired degree of labeling.

Table 3: Typical Microscope Settings for (E)-Cyanine 3.5 Chloride

Parameter	Setting	Rationale
Excitation Filter	580/20 nm or similar	To specifically excite the dye.
Emission Filter	610/20 nm or similar	To specifically collect the dye's emission.
Detector Gain	400-800 (arbitrary units)	Adjust to achieve a good signal without excessive noise.[10]
Exposure Time	100-500 ms	Minimize to reduce photobleaching and phototoxicity.

Experimental Protocols

Protocol 1: General Immunofluorescence Staining

• Cell Culture and Fixation:

  • Culture cells on coverslips to the desired confluency.

  • Wash the cells briefly with Phosphate Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Incubate the cells with 0.1-0.5% Triton X-100 in PBS for 10 minutes.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells in a blocking buffer (e.g., 1% BSA and 22.52 mg/mL glycine in PBST) for 30 minutes to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody in the blocking buffer to its optimal concentration.

  • Incubate the cells with the primary antibody for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the cells three times with PBST (PBS with 0.1% Tween-20).

• Secondary Antibody Incubation:

  • Dilute the (E)-Cyanine 3.5 chloride-conjugated secondary antibody in the blocking buffer.

  • Incubate the cells for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBST, protected from light.

• Mounting:

  • Mount the coverslips on microscope slides using an anti-fade mounting medium.

  • Seal the coverslips with nail polish and allow to dry.

  • Store the slides at 4°C in the dark until imaging.

Protocol 2: Labeling of Proteins with (E)-Cyanine 3.5 Chloride NHS Ester

This protocol is for labeling proteins with primary amine groups.

• Protein Preparation:

  • Dissolve the protein to be labeled in a buffer free of primary amines (e.g., 0.1 M sodium bicarbonate buffer, pH 8.3). A typical protein concentration is 5-10 mg/mL.[11]

• Dye Preparation:

  • Dissolve the (E)-Cyanine 3.5 chloride NHS ester in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL immediately before use.[12]

• Labeling Reaction:

  • Slowly add the dissolved dye to the protein solution while stirring. The molar ratio of dye to protein should be optimized, but a starting point is a 10-fold molar excess of the dye.[13]

  • Incubate the reaction for 1 hour at room temperature with continuous stirring, protected from light.[12]

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) equilibrated with PBS.[12]

  • Collect the fractions containing the labeled protein.

• Storage:

  • Store the labeled protein at 4°C for short-term use or at -20°C for long-term storage.

Visualizations

Caption: A flowchart for troubleshooting poor signal-to-noise ratio.

Caption: A typical workflow for immunofluorescence experiments.

Caption: Key factors that influence the signal-to-noise ratio.

References

• 1. biotium.com [biotium.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 5. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Cellular Phototoxicity | Nikon’s MicroscopyU [microscopyu.com]
• 7. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 8. Spectral Bleed-Through (Crossover) in Confocal Microscopy [evidentscientific.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. genecopoeia.com [genecopoeia.com]
• 12. NHS ester protocol for labeling proteins [abberior.rocks]
• 13. docs.aatbio.com [docs.aatbio.com]

How to prevent aggregation of (E)-Cyanine 3.5 chloride conjugates.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent and address the aggregation of (E)-Cyanine 3.5 chloride conjugates.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Cyanine 3.5 chloride and why is aggregation a concern?

(E)-Cyanine 3.5 chloride is a red fluorescent dye commonly used for labeling biomolecules such as proteins, antibodies, and nucleic acids.[1][2][3] Aggregation is a phenomenon where the dye-conjugate molecules self-associate to form dimers or higher-order aggregates.[4] This is a significant concern as it can lead to fluorescence quenching (reduced signal), altered spectral properties, decreased solubility, and potential artifacts in experimental assays.[5]

Q2: What are the primary causes of (E)-Cyanine 3.5 chloride conjugate aggregation?

The aggregation of cyanine dye conjugates is influenced by a combination of factors related to the dye itself, the conjugation process, and the experimental environment. Key causes include:

• Intermolecular Interactions: Strong van der Waals forces, hydrophobic interactions, and π-π stacking between the cyanine dye molecules are the primary drivers of aggregation.[4]

• High Degree of Labeling (DOL): A high ratio of dye molecules to the target biomolecule increases the likelihood of dye-dye interactions and subsequent aggregation.[5]

• High Conjugate Concentration: Increased concentrations of the conjugate in solution promote self-association.

• Buffer Conditions: The composition of the buffer, including pH and ionic strength, can significantly impact conjugate stability. High ionic strength can promote aggregation.[6]

• Presence of Salts: Certain salts can induce or enhance the aggregation of cyanine dyes.[6][7]

• Temperature: Lower temperatures can sometimes enhance aggregation, although this can be system-dependent.

• Solvent: The polarity of the solvent plays a crucial role; aggregation is more common in aqueous solutions.[8]

.

Caption: Factors leading to the aggregation of (E)-Cyanine 3.5 chloride conjugates and its consequences.

Troubleshooting Guides

Issue 1: Low fluorescence signal from my conjugate.

A low fluorescence signal is often a primary indicator of aggregation-induced quenching.

Possible Causes & Solutions:

Cause	Recommended Action
High Degree of Labeling (DOL)	Determine the DOL of your conjugate. For antibodies, an optimal DOL is typically between 2 and 10.[2] Unlike Cy5 and Cy7, Cy3.5 can tolerate a higher DOL before significant quenching occurs.[9][10] If the DOL is too high, consider reducing the molar ratio of dye to protein in the conjugation reaction.
Conjugate Aggregation in Storage	Centrifuge the conjugate solution at high speed (e.g., >10,000 x g) for 15-30 minutes at 4°C to pellet aggregates. Carefully collect the supernatant for your experiment. Note that this is not recommended for certain conjugates like those with phycoerythrin (PE).[11]
Suboptimal Buffer Conditions	The buffer composition can influence fluorescence. Ensure the pH is within the optimal range for the dye (typically pH 7.0-8.5). Consider adding anti-aggregation agents to your working buffer (see table below).

Issue 2: My conjugate has precipitated out of solution.

Precipitation is a clear sign of severe aggregation.

Possible Causes & Solutions:

Cause	Recommended Action
High Conjugate Concentration	Store conjugates at a lower concentration if possible. If a high concentration is necessary for your application, consider adding stabilizing agents to the storage buffer.
Inappropriate Storage Buffer	Avoid storing conjugates in buffers with high salt concentrations. A common storage buffer is PBS (phosphate-buffered saline). For long-term storage, consider adding a cryoprotectant like glycerol (e.g., 50%) and storing at -20°C or -80°C.[5]
Freeze-Thaw Cycles	Repeated freezing and thawing can promote aggregation. Aliquot your conjugate into smaller, single-use volumes to minimize freeze-thaw cycles.[5]

Prevention of Aggregation

Proactive measures during and after conjugation are the most effective way to prevent aggregation.

Optimizing the Conjugation Reaction

.

Caption: Recommended workflow for labeling proteins with (E)-Cyanine 3.5 chloride to minimize aggregation.

Buffer Additives for Preventing Aggregation

The addition of certain reagents to the storage or working buffer can help prevent aggregation.

Additive	Recommended Concentration	Mechanism of Action
Non-ionic Detergents (e.g., Tween-20, Triton X-100)	0.01% - 0.1% (v/v)	Disrupt hydrophobic interactions that lead to aggregation.[12]
Cyclodextrins (e.g., Methyl-β-cyclodextrin)	1-10 mM	Encapsulate the hydrophobic cyanine dye, increasing solubility and stability.[13][14][15][16]
Bovine Serum Albumin (BSA)	0.1% - 1% (w/v)	Acts as a blocking agent to prevent non-specific binding and can help stabilize the conjugate.
Amino Acids (e.g., Arginine, Glutamate)	50-500 mM	Can increase protein solubility by interacting with charged and hydrophobic regions.[9]

Experimental Protocols

Protocol 1: General Protein Labeling with (E)-Cyanine 3.5 Chloride NHS Ester

This protocol is a guideline for labeling proteins with amine-reactive (E)-Cyanine 3.5 chloride NHS ester.

Materials:

• Purified protein (e.g., antibody) in an amine-free buffer (e.g., PBS, HEPES, MES).

• (E)-Cyanine 3.5 chloride NHS ester.

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• 1 M Sodium bicarbonate solution.

• Purification column (e.g., Sephadex G-25) or dialysis equipment.

Procedure:

• Prepare the Protein Solution:

  • Ensure the protein is at a concentration of at least 2 mg/mL.[5]

  • The buffer must be free of primary amines (e.g., Tris, glycine). If necessary, perform a buffer exchange into a suitable labeling buffer like PBS.

  • Adjust the pH of the protein solution to 8.3 by adding an appropriate volume of 1 M sodium bicarbonate.[5]

• Prepare the Dye Stock Solution:

  • Dissolve the (E)-Cyanine 3.5 chloride NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL immediately before use.

• Perform the Conjugation Reaction:

  • Calculate the required volume of the dye solution to achieve the desired molar ratio of dye to protein. A starting point for antibodies is a 10-20 fold molar excess of dye.

  • Slowly add the dye solution to the protein solution while gently stirring.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purify the Conjugate:

  • Remove unreacted dye by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with your desired storage buffer (e.g., PBS).

  • Alternatively, purify the conjugate by extensive dialysis against the storage buffer.

• Characterize the Conjugate:

  • Determine the protein concentration and the dye concentration by measuring the absorbance at 280 nm and the absorbance maximum of Cy3.5 (around 586 nm).

  • Calculate the Degree of Labeling (DOL) using the following formula: DOL = (A_max * ε_protein) / [(A_280 - (A_max * CF)) * ε_dye] Where A_max is the absorbance at the dye's maximum, A_280 is the absorbance at 280 nm, ε_protein and ε_dye are the molar extinction coefficients of the protein and dye, respectively, and CF is the correction factor for the dye's absorbance at 280 nm.[17]

• Store the Conjugate:

  • Store the purified conjugate at 4°C for short-term use or in single-use aliquots at -20°C or -80°C for long-term storage. Protect from light.

Protocol 2: Solubilization of Aggregated Conjugates

This protocol provides steps to attempt the solubilization of conjugates that have already aggregated. Success is not guaranteed and depends on the nature of the aggregation.

Materials:

• Aggregated conjugate solution.

• Buffers containing different anti-aggregation additives (see table above).

• Ultrasonic water bath or probe sonicator.

Procedure:

• Initial Assessment:

  • Visually inspect the solution for precipitates.

  • Measure the absorbance spectrum to check for signs of aggregation (e.g., shoulder peaks or a blue-shift in the absorbance maximum).

• Solubilization Attempts:

  • Detergent Treatment: Add a non-ionic detergent like Tween-20 to a final concentration of 0.05-0.1%. Gently mix and incubate for 30 minutes at room temperature.

  • pH Adjustment: Cautiously adjust the pH of the solution. Increasing the pH may increase the net charge and repulsion between molecules. Avoid extreme pH values that could denature the protein.

  • Sonication: Place the sample in an ultrasonic water bath for 5-10 minutes. Alternatively, use a probe sonicator with short pulses on low power to avoid heating and denaturation.

• Removal of Insoluble Aggregates:

  • After attempting solubilization, centrifuge the sample at high speed (>10,000 x g) for 30 minutes at 4°C.

  • Carefully collect the supernatant, which contains the soluble conjugate.

• Re-evaluation:

  • Measure the concentration and absorbance spectrum of the supernatant to determine the recovery and assess if the aggregation has been reversed.

.

Caption: A logical workflow for troubleshooting aggregation problems with (E)-Cyanine 3.5 chloride conjugates.

References

• 1. gentaur.com [gentaur.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NB-64-44945-10mg | Cyanine 3.5 chloride [2231670-86-1] Neobiotech [neo-biotech.com]
• 4. issstindian.org [issstindian.org]
• 5. jenabioscience.com [jenabioscience.com]
• 6. ijsr.net [ijsr.net]
• 7. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 8. leica-microsystems.com [leica-microsystems.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. bio-rad.com [bio-rad.com]
• 11. bosterbio.com [bosterbio.com]
• 12. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. Degree of labeling (DOL) step by step [abberior.rocks]

Dealing with non-specific binding of (E)-Cyanine 3.5 chloride probes.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address non-specific binding issues encountered with (E)-Cyanine 3.5 chloride probes.

Troubleshooting Guide: Non-Specific Binding and High Background

High background fluorescence can obscure specific signals, leading to inaccurate data interpretation. Non-specific binding of the fluorescent probe is a major contributor to this issue. This guide provides a systematic approach to identify and mitigate these problems.

Initial Assessment: Identifying the Source of Background

The first step is to determine the origin of the high background. A crucial control experiment involves imaging an unstained sample (cells or tissue treated with all reagents except the (E)-Cyanine 3.5 chloride probe).[1]

• High background in the unstained sample: This indicates autofluorescence from the biological specimen itself (e.g., collagen, elastin, NADH, or flavins).[1][2]

• Low background in the unstained sample but high background in the stained sample: This points towards non-specific binding of the fluorescent probe or issues with other reagents.[1]

Frequently Asked Questions (FAQs)

Q1: What are the common causes of non-specific binding with (E)-Cyanine 3.5 chloride probes?

A1: Non-specific binding of cyanine dyes can arise from several factors:

• Electrostatic and Hydrophobic Interactions: Cyanine dyes can interact non-specifically with cellular components through electrostatic and hydrophobic forces.[3]

• Inadequate Blocking: Failure to effectively block non-specific binding sites on the sample.[4][5]

• Inappropriate Probe Concentration: Using a concentration of the (E)-Cyanine 3.5 chloride probe that is too high increases the likelihood of off-target binding.[3][6]

• Insufficient Washing: Inadequate washing steps fail to remove unbound or loosely bound probes.[1][5]

• Sample Preparation Issues: Over-fixation or under-fixation of the sample can alter tissue morphology and charge distribution, promoting non-specific binding.[3]

Q2: How can I optimize the concentration of my (E)-Cyanine 3.5 chloride probe?

A2: It is crucial to perform a titration experiment to determine the optimal probe concentration. This involves testing a range of dilutions to find the lowest concentration that provides a strong specific signal with minimal background noise.[3] The goal is to achieve a high signal-to-noise ratio.[7][8][9][10]

Q3: What are the recommended blocking agents to reduce non-specific binding?

A3: The choice of blocking agent is critical for minimizing non-specific interactions.[4][11] Commonly used blocking agents include:

• Normal Serum: Serum from the same species as the secondary antibody host is often recommended.[4][12]

• Bovine Serum Albumin (BSA): A widely used protein blocker.

• Non-fat Dry Milk: An alternative protein-based blocker, though not recommended for phosphoprotein detection.[4]

• Commercial Blocking Buffers: Specialized formulations are available that can reduce background from charged dyes.[6][13]

Q4: Can the sample itself contribute to high background?

A4: Yes, biological samples can exhibit autofluorescence, which is the natural fluorescence of certain molecules within the cells or tissue.[1][2] Common sources include NADH, flavins, collagen, and elastin.[2] It is important to image an unstained control to assess the level of autofluorescence.[1]

Q5: How can I improve my washing steps to reduce background?

A5: Thorough washing is essential to remove unbound probes.[1] Consider the following optimizations:

• Increase the number and duration of wash steps. [1]

• Incorporate a non-ionic detergent , such as Tween-20 or Triton X-100 (e.g., 0.05%), in the wash buffers to disrupt hydrophobic interactions.[3][4]

• Increase the salt concentration (e.g., NaCl) in the wash buffer to reduce non-specific electrostatic interactions.[3]

Data Presentation

Table 1: Properties of (E)-Cyanine 3.5 Chloride

Property	Value	Reference
Excitation Maximum (λex)	~581-591 nm	[14][15][16]
Emission Maximum (λem)	~596-604 nm	[14][15][16]
Molecular Weight	690.27 g/mol	[17]
Solubility	Soluble in organic solvents (DMF, DMSO)	[15]

Table 2: Common Blocking Agents for Immunofluorescence

Blocking Agent	Typical Concentration	Incubation Time	Notes
Normal Serum	5-10% in PBS-T	30-60 minutes	Use serum from the species of the secondary antibody.[4]
Bovine Serum Albumin (BSA)	1-5% in PBS-T	30-60 minutes	Ensure the BSA is IgG-free to avoid cross-reactivity.[4]
Non-fat Dry Milk	1-5% in PBS-T	30-60 minutes	Not recommended for studying phosphorylated proteins.[4]
Commercial Blocking Buffers	Varies by manufacturer	As per protocol	Can be effective for reducing background from charged dyes.[6]

Experimental Protocols

Protocol 1: Titration of (E)-Cyanine 3.5 Chloride Probe

• Prepare a dilution series of the (E)-Cyanine 3.5 chloride probe in an appropriate buffer (e.g., PBS). Concentrations should span a range from well below to well above the manufacturer's recommended concentration.

• Prepare multiple identical samples (e.g., cell culture slides or tissue sections).

• Follow your standard staining protocol , but incubate each sample with a different concentration of the probe.

• Include a negative control sample incubated with buffer only (no probe).

• Image all samples using identical acquisition parameters (e.g., laser power, gain, exposure time).

• Analyze the images to determine the concentration that provides the best signal-to-noise ratio, i.e., bright specific staining with low background.

Protocol 2: Optimization of Blocking and Washing Steps

• Prepare multiple identical samples.

• Test different blocking agents (e.g., 5% normal goat serum, 3% BSA) and incubation times (e.g., 30 min, 60 min).

• After probe incubation, test different washing protocols:

  • Vary the number of washes (e.g., 3 washes vs. 5 washes).

  • Vary the duration of each wash (e.g., 5 min vs. 10 min).

  • Compare washing with PBS versus PBS containing 0.05% Tween-20.

• Image all samples using consistent settings.

• Evaluate the images to identify the blocking and washing combination that yields the lowest background and clearest specific signal.

Visualizations

Troubleshooting Workflow for Non-Specific Binding

Caption: A workflow diagram for troubleshooting high background fluorescence.

Logical Relationship of Factors Causing Non-Specific Binding

Caption: Factors contributing to non-specific binding of fluorescent probes.

References

• 1. benchchem.com [benchchem.com]
• 2. microscopyfocus.com [microscopyfocus.com]
• 3. benchchem.com [benchchem.com]
• 4. ICC/IF Blocking | Blocking Buffers for Immunofluorescence | Bio-Techne [bio-techne.com]
• 5. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. biotium.com [biotium.com]
• 7. Signal to Noise Ratio as a Cross-Platform Metric for Intraoperative Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Signal-to-Noise Considerations [evidentscientific.com]
• 10. Improvement of the signal to noise ratio for fluorescent imaging in microfluidic chips - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Blocking Buffers in Immunofluorescence Workflows [visikol.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. Immunofluorescence Blocking Buffer | Cell Signaling Technology [cellsignal.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Cyanine 3.5 NHS ester (A270137) | Antibodies.com [antibodies.com]
• 16. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 17. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]

Technical Support Center: Post-Labeling Purification of (E)-Cyanine 3.5 Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of unconjugated (E)-Cyanine 3.5 (Cy3.5) chloride after labeling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unconjugated (E)-Cyanine 3.5 chloride after a labeling reaction?

A1: Residual unconjugated Cy3.5 can lead to several experimental issues, including high background fluorescence, inaccurate determination of labeling efficiency (degree of labeling), and non-specific signals in downstream applications such as fluorescence microscopy, flow cytometry, and immunoassays. This can compromise the sensitivity and specificity of your results.

Q2: What are the most common methods for removing free Cy3.5 dye?

A2: The three primary methods for purifying your labeled protein or oligonucleotide from unconjugated Cy3.5 are size-exclusion chromatography (SEC), dialysis, and ethanol precipitation. The choice of method depends on factors like the molecular weight of your labeled molecule, sample volume, desired purity, and available equipment.

Q3: How do I choose the best purification method for my specific application?

A3:

• Size-Exclusion Chromatography (SEC): Ideal for achieving high purity and for separating monomers from aggregates. It is a relatively gentle method suitable for sensitive proteins.

• Dialysis: A simple and gentle method suitable for large sample volumes. It is effective for removing small molecules like unconjugated dyes but can be time-consuming.

• Ethanol Precipitation: A rapid method for concentrating samples and removing some impurities. However, it may be less effective at completely removing unconjugated dyes and can sometimes lead to protein denaturation or aggregation.

Q4: Can I use a combination of purification methods?

A4: Yes, for applications requiring very high purity, a combination of methods can be effective. For example, you could perform an initial purification by dialysis followed by a final polishing step using size-exclusion chromatography to remove any remaining free dye and protein aggregates.

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification of your Cy3.5-labeled molecules.

Issue 1: High Background Fluorescence in Downstream Applications

Possible Cause	Recommended Solution
Incomplete removal of unconjugated Cy3.5.	- For SEC: Ensure the column resin has the appropriate fractionation range for your molecule. Consider re-running the purification.[1] - For Dialysis: Increase the dialysis time, use a larger volume of dialysis buffer, and increase the frequency of buffer changes.[2] - For Ethanol Precipitation: This method may not be sufficient for complete removal. Consider a secondary purification step like SEC.
Non-specific binding of the labeled conjugate.	- Optimize blocking steps in your downstream application (e.g., use a suitable blocking buffer). - Titrate the concentration of your labeled conjugate to find the optimal signal-to-noise ratio.
Autofluorescence of your sample or materials.	- Include an unlabeled control to assess the level of background autofluorescence. - Use appropriate spectral unmixing tools if available on your imaging system.

Issue 2: Low Recovery of Labeled Protein/Oligonucleotide

Possible Cause	Recommended Solution
Protein precipitation during the labeling or purification process.	- General: Ensure the pH and ionic strength of your buffers are optimal for your protein's stability. Consider adding stabilizing agents like glycerol (5%). - Ethanol Precipitation: Perform precipitation at low temperatures (e.g., -20°C) to enhance yield and re-solubility.[3] Avoid excessive drying of the pellet, which can make it difficult to redissolve.
Adsorption of the sample to the purification matrix or tubing.	- SEC: Pre-equilibrate the column with a buffer containing a blocking agent like Bovine Serum Albumin (BSA) if compatible with your downstream application. - Dialysis: Use dialysis tubing or cassettes with low protein binding properties.
Inappropriate column size or type for SEC.	- Ensure the column volume is appropriate for your sample volume (typically 1-5% of the total bed volume for high resolution).[4] - Use a column with a fractionation range suitable for your molecule's size.
Loss of small proteins/peptides through dialysis membrane.	- Ensure the Molecular Weight Cut-Off (MWCO) of the dialysis membrane is significantly smaller than the molecular weight of your labeled molecule.

Issue 3: Altered Activity or Binding Affinity of the Labeled Protein

Possible Cause	Recommended Solution
Cy3.5 dye is conjugated to a critical residue in the active or binding site.	- Reduce the molar ratio of dye to protein during the labeling reaction to decrease the degree of labeling. - If possible, use site-specific labeling techniques to direct the dye to a non-critical region of the protein.
Denaturation of the protein during purification.	- Ethanol Precipitation: This method can be harsh. Consider using a gentler method like SEC or dialysis. - General: Maintain a low temperature (4°C) throughout the purification process for sensitive proteins.

Quantitative Data Summary

The following table provides a general comparison of the three main purification methods. The actual performance may vary depending on the specific protein or oligonucleotide, the degree of labeling, and the precise experimental conditions.

Parameter	Size-Exclusion Chromatography (SEC)	Dialysis	Ethanol Precipitation
Typical Protein Recovery	High (often >90%)	Very High (>95%)	Moderate to High (70-95%)
Purity (Removal of Free Dye)	Very High	High	Moderate
Processing Time	Moderate (30-60 minutes per sample)	Long (12-48 hours)	Short (1-2 hours)
Sample Volume	Small to medium	Small to large	Small to large
Gentleness to Protein	Very Gentle	Very Gentle	Can be harsh
Ability to Remove Aggregates	Excellent	Poor	Poor

Experimental Protocols

Protocol 1: Purification by Size-Exclusion Chromatography (Spin Column Format)

This protocol is suitable for rapid purification of small sample volumes.

• Column Preparation:

  • Remove the bottom plug of the spin column and place it in a collection tube.

  • Centrifuge at 1,500 x g for 1-2 minutes to remove the storage buffer.

  • Discard the flow-through.

• Equilibration:

  • Add 150-200 µL of your desired elution buffer (e.g., PBS) to the column.

  • Centrifuge at 1,500 x g for 1-2 minutes.

  • Repeat this step at least two more times, discarding the flow-through each time.

• Sample Loading and Elution:

  • Place the column in a fresh collection tube.

  • Carefully load your labeling reaction mixture onto the center of the resin bed.

  • Centrifuge at 1,500 x g for 2 minutes. The eluate contains your purified labeled protein, while the unconjugated dye remains in the column resin.[2]

Protocol 2: Purification by Dialysis

This protocol is ideal for larger sample volumes where processing speed is not a primary concern.

• Prepare Dialysis Tubing/Cassette:

  • Select a dialysis membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your labeled molecule (e.g., 10-14 kDa MWCO for antibodies).

  • Activate the membrane by soaking it in deionized water or dialysis buffer according to the manufacturer's instructions.

• Load Sample:

  • Secure one end of the tubing with a clip.

  • Pipette the labeling reaction mixture into the tubing, leaving some headspace.

  • Secure the other end with a second clip, ensuring no leaks.

• Dialysis:

  • Immerse the sealed tubing in a beaker containing at least 500-1000 times the sample volume of cold (4°C) dialysis buffer (e.g., PBS).

  • Stir the buffer gently with a magnetic stir bar.

  • Dialyze for at least 6 hours or overnight. For optimal dye removal, perform at least three buffer changes.[2]

• Recover Sample:

  • Carefully remove the tubing from the buffer, wipe the outside, and transfer the purified sample to a clean tube.

Protocol 3: Purification by Ethanol Precipitation

This method is useful for concentrating the sample and removing some impurities.

• Precipitation:

  • Add 9 volumes of ice-cold pure ethanol to 1 volume of your aqueous protein solution.[5]

  • Incubate at -20°C for at least 60 minutes or -80°C for at least 2 hours.[5]

• Pelleting:

  • Centrifuge at >14,000 x g for 15-30 minutes at 4°C.

  • Carefully decant the supernatant, trying not to disturb the protein pellet.

• Resuspension:

  • Allow the remaining ethanol to evaporate from the open tube.

  • Redissolve the pellet in the desired buffer for downstream applications.

Visualizations

Caption: Workflow for selecting a purification method.

Caption: Troubleshooting high background fluorescence.

References

• 1. tandfonline.com [tandfonline.com]
• 2. static.fishersci.eu [static.fishersci.eu]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. General and facile purification of dye-labeled oligonucleotides by pH-controlled extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibody Purification Methods | Thermo Fisher Scientific - TW [thermofisher.com]

Correcting for spectral overlap in multiplex imaging with (E)-Cyanine 3.5 chloride.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (E)-Cyanine 3.5 chloride in multiplex imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What are the spectral properties of (E)-Cyanine 3.5 chloride?

(E)-Cyanine 3.5 chloride, often referred to as Cy3.5, is a fluorescent dye commonly used in multiplex imaging. Its spectral characteristics can vary slightly depending on the supplier and conjugation. Key properties are summarized below.

Q2: I am observing a signal from (E)-Cyanine 3.5 in a channel designated for another red fluorophore. What is causing this?

This phenomenon is known as spectral bleed-through or crosstalk. It occurs because the emission spectrum of one fluorophore overlaps with the detection window of another.[1][2] (E)-Cyanine 3.5 has a relatively broad emission tail that can extend into the detection channels of other red and far-red dyes.

Q3: How can I correct for spectral overlap when using (E)-Cyanine 3.5?

There are two primary methods to correct for spectral overlap:

• Compensation: This is a mathematical correction applied to the data post-acquisition to subtract the contribution of spectral bleed-through from each channel.[3]

• Spectral Unmixing: This technique uses the complete emission spectrum of each fluorophore to computationally separate the mixed signals into their individual components.[4][5]

Q4: What are the best practices to minimize spectral overlap during experimental design?

To minimize spectral overlap when using (E)-Cyanine 3.5, consider the following:

• Fluorophore Selection: Choose fluorophores with the largest possible separation in their emission spectra.[2]

• Filter Selection: Use narrow bandpass emission filters that are specifically matched to the emission peak of each fluorophore to exclude as much of the overlapping spectra as possible.

• Sequential Scanning: If your microscope allows, acquire images for each channel sequentially. This prevents the excitation of one dye from causing emission that is detected in another channel during simultaneous acquisition.[1]

Q5: How does pH affect the fluorescence of (E)-Cyanine 3.5?

The fluorescence intensity of cyanine dyes like Cy3.5 is generally stable over a wide pH range (typically pH 4-10).[6][7] However, extreme pH values can lead to a decrease in fluorescence intensity. It is always recommended to perform staining and imaging in a well-buffered solution within the optimal pH range for your antibodies and the fluorophore.

Q6: What can I do to prevent photobleaching of (E)-Cyanine 3.5?

Photobleaching is the irreversible loss of fluorescence due to photochemical damage. To minimize photobleaching of (E)-Cyanine 3.5 and other cyanine dyes:

• Use Antifade Reagents: Mount your samples in a commercially available antifade mounting medium.[8]

• Minimize Exposure: Use the lowest possible laser power and shortest exposure time that provides an adequate signal.

• Use More Photostable Dyes: If photobleaching is a persistent issue, consider using more photostable alternatives.[9]

• Oxygen Scavengers: In some live-cell imaging applications, oxygen scavenging systems can be used to prolong the life of the fluorophore.[9] Note that some antifade reagents, like p-Phenylenediamine (PPD), can react with and damage cyanine dyes.[8]

Data Presentation

Table 1: Spectral Properties of (E)-Cyanine 3.5 Chloride and Spectrally Adjacent Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield
(E)-Cyanine 3.5 chloride	~581 - 591[10][11][12][13][14]	~591 - 612[11][12][14][15][16]	~116,000 - 150,000	~0.35[12][13]
Alexa Fluor 594	~590[17][18]	~617 - 618[17][18]	~73,000	~0.66
Texas Red	~586 - 596[19][20][21]	~603 - 615[19][20][21][22]	~85,000	~0.93

Note: Spectral properties can vary between manufacturers and with conjugation to different molecules.

Experimental Protocols

Protocol 1: Spectral Unmixing in Fluorescence Microscopy

This protocol provides a step-by-step guide for performing spectral unmixing to correct for the spectral overlap of (E)-Cyanine 3.5 chloride.

1. Preparation of Reference Spectra Samples (Single-Stain Controls):

• For each fluorophore in your multiplex panel, including (E)-Cyanine 3.5, prepare a separate control sample stained with only that single fluorophore.

• It is crucial that these controls are prepared, fixed, and mounted under the exact same conditions as your experimental samples.

• Include an unstained control sample to acquire the autofluorescence spectrum of your tissue or cells.

2. Image Acquisition (Lambda Stack):

• On your confocal or spectral microscope, define a "lambda stack" acquisition. This involves capturing a series of images at different emission wavelengths for each field of view.

• The wavelength range of the lambda stack should encompass the entire emission spectra of all fluorophores in your panel.

• The step size (the width of each wavelength bin) will determine the spectral resolution. A smaller step size will provide a more detailed spectrum but will require longer acquisition times.[4]

• Acquire a lambda stack for each of your single-stain controls and your fully stained experimental sample. Ensure that the imaging settings (laser power, gain, pinhole, etc.) are kept consistent across all samples.

3. Generating the Reference Spectra:

• Using your microscope's software or an image analysis program like Fiji/ImageJ, open the lambda stack for each single-stain control.[23]

• Select a region of interest (ROI) that contains a strong, specific signal for the fluorophore.

• Use the software's tools to generate an emission spectrum from the selected ROI. This will be your reference spectrum for that fluorophore.

• Repeat this process for all single-stain controls, including the unstained sample to generate an autofluorescence reference spectrum.

4. Performing Spectral Unmixing:

• Open the lambda stack of your experimental sample.

• Initiate the spectral unmixing function in your software.

• Load the reference spectra you generated for each fluorophore and for autofluorescence.

• The software will use a linear unmixing algorithm to calculate the contribution of each fluorophore to the total signal in every pixel of your image.[5]

• The output will be a set of new images, where each image represents the signal from a single fluorophore, corrected for spectral overlap.

Protocol 2: Compensation for Multiplex Immunofluorescence

This protocol outlines the steps for performing compensation to correct for spectral bleed-through.

1. Preparation of Compensation Controls:

• Prepare single-color control samples for each fluorophore in your panel, including (E)-Cyanine 3.5.[3]

• These controls should be stained with a single primary and a corresponding secondary antibody conjugated to the fluorophore of interest.

• It is critical to use the same antibodies and fluorophores at the same concentrations as in your experimental sample.

• Also, prepare an unstained sample to set the baseline fluorescence.

2. Setting up the Microscope:

• Turn on the microscope and allow the lasers to warm up.

• Place the unstained sample on the microscope stage.

• Adjust the forward and side scatter (FSC and SSC for flow cytometry) or brightfield settings to visualize your cells or tissue.

• For each fluorescence channel you will be using, adjust the detector voltage (PMT settings) so that the autofluorescence is just above the baseline noise.

3. Acquiring Single-Color Control Data:

• For each single-color control, acquire an image in all of the channels you will be using for your multiplex experiment.

• For example, for the (E)-Cyanine 3.5 control, acquire an image in the Cy3.5 channel, as well as in the channels for all other fluorophores in your panel.

• This will allow you to measure the amount of signal from (E)-Cyanine 3.5 that "bleeds through" into the other channels.

4. Calculating and Applying Compensation:

• Using your microscope's software, create a compensation matrix.

• The software will use the data from your single-color controls to calculate the percentage of bleed-through from each fluorophore into every other channel.

• Once the compensation matrix is calculated, it can be applied to your multiplex experimental data. The software will mathematically subtract the bleed-through signal from each channel, resulting in a compensated image where the signal in each channel is specific to a single fluorophore.

5. Fine-Tuning Compensation:

• After applying automated compensation, it is often necessary to manually fine-tune the settings.

• Visually inspect the compensated images to ensure that there are no false positive signals. For example, in a sample stained with only (E)-Cyanine 3.5, there should be no signal in the other channels after compensation.

Troubleshooting Guide

Q: My signal for (E)-Cyanine 3.5 is very weak. What can I do?

• Antibody Concentration: Ensure you are using the optimal concentration of your primary and (E)-Cyanine 3.5-conjugated secondary antibodies. You may need to perform a titration to determine the best dilution.

• Antigen Retrieval: If you are working with formalin-fixed paraffin-embedded (FFPE) tissues, ensure that your antigen retrieval protocol is optimized for your target antigen.

• Photobleaching: Minimize exposure to the excitation light. Use an antifade mounting medium.

• Filter Mismatch: Verify that your excitation and emission filters are appropriate for the spectral profile of (E)-Cyanine 3.5.

Q: I am seeing high background fluorescence in my images. How can I reduce it?

• Blocking: Ensure you are using an appropriate blocking buffer (e.g., normal serum from the species of the secondary antibody) to prevent non-specific antibody binding.

• Washing Steps: Increase the number and duration of your wash steps to remove unbound antibodies.

• Autofluorescence: Autofluorescence is the natural fluorescence of the biological sample. You can reduce its impact by:

  • Using a spectral unmixing protocol to subtract the autofluorescence signal.

  • Using a commercial autofluorescence quenching reagent.

  • Choosing fluorophores in the far-red or near-infrared range where autofluorescence is typically lower.

Q: After spectral unmixing, the separated channels still show some residual overlap. What went wrong?

• Inaccurate Reference Spectra: The accuracy of spectral unmixing is highly dependent on the quality of the reference spectra.[4] Ensure that your single-stain controls are of high quality, with bright, specific staining and low background.

• Signal Intensity Mismatch: The intensity of the different fluorophores in your sample should be relatively similar for optimal unmixing. If one signal is significantly brighter than the others, it can dominate the unmixing algorithm.[4]

• Software Parameters: Review the settings in your spectral unmixing software. You may need to adjust parameters such as the background subtraction or the algorithm used.

Visualizations

Caption: Workflow for spectral unmixing to correct for spectral overlap.

Caption: Logical diagram of the compensation process.

References

• 1. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 2. Bleed-Through in Fluorescence Imaging | Thermo Fisher Scientific - KR [thermofisher.com]
• 3. Setting Compensation Multicolor Flow [bdbiosciences.com]
• 4. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. researchgate.net [researchgate.net]
• 8. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 9. Photobleaching - Wikipedia [en.wikipedia.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. gentaur.com [gentaur.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 15. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 16. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 17. Spectrum [Alexa Fluor 594] | AAT Bioquest [aatbio.com]
• 18. FluoroFinder [app.fluorofinder.com]
• 19. Texas Red - Wikipedia [en.wikipedia.org]
• 20. app.fluorofinder.com [app.fluorofinder.com]
• 21. Spectrum [Texas Red] | AAT Bioquest [aatbio.com]
• 22. labinsights.nl [labinsights.nl]
• 23. youtube.com [youtube.com]

Improving the stability of (E)-Cyanine 3.5 chloride stock solutions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (E)-Cyanine 3.5 chloride. The information is designed to address common challenges encountered during experimental procedures, with a focus on improving the stability of stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing (E)-Cyanine 3.5 chloride stock solutions?

A1: Anhydrous dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock solutions of (E)-Cyanine 3.5 chloride and other non-sulfonated cyanine dyes.[1] Dimethylformamide (DMF) can also be used. It is crucial to use a high-purity, anhydrous grade of the solvent to minimize moisture-related degradation.

Q2: What is the recommended storage temperature for (E)-Cyanine 3.5 chloride powder and stock solutions?

A2: Both the solid powder and stock solutions of (E)-Cyanine 3.5 chloride should be stored at -20°C.[1][2] For long-term storage, -80°C is also an option.

Q3: How should I handle (E)-Cyanine 3.5 chloride to ensure its stability?

A3: (E)-Cyanine 3.5 chloride is sensitive to light and moisture. It is important to protect the solid dye and its solutions from light at all times by using amber vials or wrapping containers in foil.[1] To prevent moisture contamination, it is recommended to desiccate the solid dye and use anhydrous solvents. When preparing to use a stock solution stored at -20°C, allow the vial to equilibrate to room temperature before opening to prevent condensation.

Q4: My (E)-Cyanine 3.5 chloride stock solution has precipitated. What should I do?

A4: Precipitation can occur if the concentration of the dye exceeds its solubility in the solvent, or if the solution has been stored improperly. Gently warm the solution to 37°C and vortex or sonicate until the precipitate is fully redissolved.[3] Visually inspect the solution to ensure no particulate matter remains. To avoid repeated freeze-thaw cycles which can contribute to precipitation, it is highly recommended to aliquot the stock solution into smaller, single-use volumes before the initial freezing.[3]

Q5: Does the fluorescence of (E)-Cyanine 3.5 chloride depend on pH?

A5: The fluorescence intensity of many cyanine dyes, including those structurally similar to Cy3 and Cy5, is largely independent of pH in the range of 4 to 10.[4] However, extreme pH values can affect the stability and fluorescence of the dye. It is always best to work within a pH range that is optimal for your experimental system and compatible with the dye's stability.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues with (E)-Cyanine 3.5 chloride stock solutions.

Problem	Potential Cause	Recommended Solution(s)
Decreased Fluorescence Intensity	1. Photobleaching: Excessive exposure to light during handling or experiments. 2. Degradation: Chemical degradation of the dye due to moisture, improper pH, or prolonged storage. 3. Incorrect Concentration: Inaccurate initial weighing or dilution errors.	1. Minimize light exposure at all stages. Use amber tubes and work in a dimly lit environment. 2. Prepare fresh stock solutions from solid dye. Ensure the use of anhydrous DMSO and proper storage conditions (-20°C, desiccated). 3. Verify the concentration of your stock solution using spectrophotometry (see Experimental Protocol section).
Precipitation in Stock Solution	1. Concentration Exceeds Solubility: The concentration of the stock solution is too high. 2. Improper Storage: Repeated freeze-thaw cycles or temperature fluctuations. 3. Moisture Contamination: Use of non-anhydrous solvent or improper handling.	1. Prepare a new stock solution at a lower concentration. 2. Aliquot stock solutions into single-use volumes to avoid freeze-thaw cycles.[3] 3. Use high-purity, anhydrous DMSO and allow the vial to warm to room temperature before opening.
Inconsistent Experimental Results	1. Stock Solution Instability: Degradation of the dye over time, leading to a lower effective concentration. 2. Variability in Aliquots: Non-homogenous stock solution due to incomplete dissolution or precipitation.	1. Prepare fresh stock solutions regularly. For critical experiments, use a newly prepared stock. 2. Ensure the stock solution is completely dissolved before aliquoting. Vortex thoroughly after thawing an aliquot before use.
Unexpected Spectral Shift	1. Aggregation: High concentrations of the dye can lead to the formation of aggregates, which can alter the absorption and emission spectra. 2. Environmental Effects: The solvent environment can influence the spectral properties of cyanine dyes.	1. Dilute the stock solution to the recommended working concentration. 2. Ensure that the final concentration of DMSO in your aqueous experimental buffer is low (typically ≤1%) to prevent aggregation and maintain spectral integrity.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of (E)-Cyanine 3.5 chloride in DMSO

Materials:

• (E)-Cyanine 3.5 chloride (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes (amber or wrapped in foil)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Allow the vial of solid (E)-Cyanine 3.5 chloride to equilibrate to room temperature before opening.

• Weigh out the desired amount of the dye powder in a fume hood.

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution thoroughly until the powder is completely dissolved. A brief sonication may aid in dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes.

• Store the aliquots at -20°C, protected from light.

Protocol for Assessing the Stability of (E)-Cyanine 3.5 chloride Stock Solutions via UV-Vis Spectrophotometry

This protocol allows for the quantitative assessment of dye degradation over time by measuring changes in absorbance.

Materials:

• (E)-Cyanine 3.5 chloride stock solution (e.g., 10 mM in DMSO)

• Anhydrous DMSO

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Initial Measurement (Time 0):

  • Prepare a fresh 10 mM stock solution of (E)-Cyanine 3.5 chloride in anhydrous DMSO.

  • Immediately after preparation, dilute a small amount of the stock solution in DMSO to a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically an absorbance of ~1.0 at the λmax).

  • Record the full absorbance spectrum and note the absorbance value at the maximum absorption wavelength (λmax) for (E)-Cyanine 3.5 chloride.

• Storage:

  • Store the remaining stock solution and its aliquots under the desired conditions (e.g., -20°C, 4°C, room temperature) and protected from light.

• Time-Point Measurements:

  • At regular intervals (e.g., 1 week, 2 weeks, 4 weeks), take an aliquot of the stored stock solution.

  • Allow the aliquot to warm to room temperature.

  • Prepare a dilution in DMSO identical to the one prepared at Time 0.

  • Record the absorbance spectrum and the absorbance value at λmax.

• Data Analysis:

  • Calculate the percentage of remaining dye at each time point using the following formula: % Remaining Dye = (Absorbance at Time X / Absorbance at Time 0) * 100

  • Plot the percentage of remaining dye against time to visualize the degradation kinetics.

Visualizations

Caption: Workflow for assessing the stability of (E)-Cyanine 3.5 chloride stock solutions.

Caption: Decision tree for troubleshooting common issues with (E)-Cyanine 3.5 chloride.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]

Reference Data & Comparative Studies

(E)-Cyanine 3.5 Chloride vs. Cy3 Dye: A Spectral and Performance Comparison for Advanced Research Applications

For researchers, scientists, and drug development professionals selecting the optimal fluorescent probe, a detailed understanding of its spectral characteristics and performance is paramount. This guide provides an objective comparison of (E)-Cyanine 3.5 chloride and the widely used Cy3 dye, supported by experimental data and detailed methodologies to aid in making an informed decision for your specific application.

(E)-Cyanine 3.5 chloride and Cy3 are both members of the cyanine dye family, known for their utility in labeling biomolecules such as proteins and nucleic acids. While sharing a common structural backbone, their distinct modifications lead to notable differences in their spectral properties and performance, impacting their suitability for various fluorescence-based assays, including fluorescence microscopy, flow cytometry, and FRET (Förster Resonance Energy Transfer) studies.

Spectral Properties: A Head-to-Head Comparison

The selection of a fluorescent dye is fundamentally guided by its excitation and emission spectra, which must be compatible with the available light sources and detectors of the imaging system.

Spectral Property	(E)-Cyanine 3.5 chloride	Cy3 Dye
Maximum Excitation (λex)	~579 - 591 nm[1][2]	~550 - 555 nm[3][4]
Maximum Emission (λem)	~591 - 604 nm[1][2]	~568 - 570 nm[3][4]
Stokes Shift	~12 - 15 nm	~15 - 20 nm

(E)-Cyanine 3.5 chloride exhibits a noticeable red-shift in both its excitation and emission maxima compared to Cy3. This shift can be advantageous in multiplexing experiments, allowing for better spectral separation from other commonly used fluorophores in the green and yellow regions of the spectrum.

Performance Characteristics: Beyond the Spectrum

Beyond the fundamental spectral properties, the performance of a fluorescent dye in an experimental setting is critically dependent on its quantum yield, photostability, and brightness.

Performance Metric	(E)-Cyanine 3.5 chloride	Cy3 Dye
Quantum Yield (Φ)	~0.35[5]	~0.15 - 0.24[6][7][8]
Photostability	Described as high and resistant to photobleaching[9]	Considered bright and photostable, particularly in non-polar media[10]
Brightness	High, attributed to a high quantum yield[9]	Good, with fluorescence enhancement upon binding to proteins[11]
Environmental Sensitivity	Fluorescence is enhanced upon binding to proteins[12]	Fluorescence can be sensitive to the local environment and nucleotide sequence when labeling DNA[13]

A key performance differentiator is the quantum yield, where (E)-Cyanine 3.5 chloride is reported to have a higher value than Cy3[5]. A higher quantum yield translates to a greater number of emitted photons per absorbed photon, resulting in a brighter signal.

Furthermore, studies have shown that both Cy3 and Cy3.5 exhibit an anomalous enhancement in fluorescence upon covalent attachment to proteins like antibodies, a desirable characteristic for immunoassay applications. This is in contrast to other cyanine dyes like Cy5, which can suffer from quenching upon labeling[11]. This suggests that for protein labeling applications, both Cy3 and Cy3.5 are strong candidates, with Cy3.5 potentially offering a brighter signal due to its higher intrinsic quantum yield.

Experimental Protocols

To ensure reproducible and comparable data, standardized experimental protocols are essential for characterizing fluorescent dyes.

Measurement of Fluorescence Quantum Yield (Comparative Method)

This method determines the quantum yield of a sample by comparing its fluorescence intensity to that of a standard with a known quantum yield.

Caption: Workflow for determining the relative fluorescence quantum yield.

Assessment of Photostability

Photostability is evaluated by measuring the rate of fluorescence decay under continuous illumination.

Caption: Workflow for comparing the photostability of fluorescent dyes.

Conclusion

Both (E)-Cyanine 3.5 chloride and Cy3 are excellent fluorescent dyes for a wide range of biological applications. The choice between them will depend on the specific requirements of the experiment.

• Cy3 remains a robust and widely used fluorophore, particularly valued for its bright and photostable performance when conjugated to biomolecules. Its spectral properties are well-suited for standard fluorescence microscopy setups.

• (E)-Cyanine 3.5 chloride emerges as a compelling alternative, especially when higher brightness is a critical factor, owing to its higher reported quantum yield. Its red-shifted spectrum provides greater flexibility for multiplexing experiments, minimizing spectral overlap with other common dyes.

For demanding applications requiring the highest possible signal-to-noise ratio or for complex multi-color imaging, the superior brightness of (E)-Cyanine 3.5 chloride may offer a significant advantage. Researchers are encouraged to consider the specific instrumentation and experimental design when selecting the most appropriate dye for their needs.

References

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 2. pharmatutor.org [pharmatutor.org]
• 3. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances in the standardization of fluorescence microscopy for quantitative image analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rdlaboratories.com [rdlaboratories.com]
• 6. Evaluating performance in three-dimensional fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | AAT Bioquest [aatbio.com]
• 8. omichem.com [omichem.com]
• 9. xobi.net [xobi.net]
• 10. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. Cyanine 3.5 alkyne [equivalent to Cy3.5® alkyne] | AAT Bioquest [aatbio.com]
• 13. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Photostability: (E)-Cyanine 3.5 Chloride vs. Alexa Fluor Dyes

For researchers, scientists, and drug development professionals navigating the complexities of fluorescence-based assays, the selection of a robust and reliable fluorescent probe is paramount. Photostability, the ability of a fluorophore to resist photochemical degradation and maintain its fluorescent signal under illumination, is a critical performance attribute. This guide provides an objective comparison of the photostability of (E)-Cyanine 3.5 chloride against the widely used Alexa Fluor family of dyes, supported by experimental data and detailed methodologies.

The cyanine dyes, a large family of synthetic fluorophores, are workhorses in various biological applications. (E)-Cyanine 3.5 chloride, with its emission in the orange-red spectrum, is often considered for labeling proteins, nucleic acids, and other biomolecules.[1][2][3][4][5][6] The Alexa Fluor dyes, on the other hand, have established a reputation for their exceptional brightness and superior photostability across the spectral range.[7][8][9][10][11][12] This comparison focuses on providing clarity on their relative performance to aid in the selection of the most appropriate dye for demanding imaging applications.

Quantitative Photostability Data

Dye	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Photostability (Relative % Fluorescence after 80s illumination)
(E)-Cyanine 3.5 chloride	~586-591[1][2]	~604-612[1][2]	Data not available	Data not available
Cy3	~550	~570	~0.15	~50%
Alexa Fluor 555	~555	~565	0.10	>90%
Alexa Fluor 594	~590	~617	0.66[14]	~85%[1]

Note: The photostability data for Cy3 and Alexa Fluor 555 are representative values compiled from various sources and can vary depending on experimental conditions. The data for Alexa Fluor 594 is derived from graphical representation of photobleaching experiments. The absence of direct quantitative data for (E)-Cyanine 3.5 chloride underscores the need for application-specific validation.

Experimental Protocol for Photostability Assessment

The following protocol outlines a typical methodology for comparing the photostability of fluorescent dyes using widefield fluorescence microscopy.

1. Sample Preparation:

• Conjugation: Conjugate the fluorescent dyes ((E)-Cyanine 3.5 chloride and the selected Alexa Fluor dye) to a target molecule (e.g., an antibody or oligonucleotide) following the manufacturer's protocols. Ensure a similar degree of labeling (DOL) for a fair comparison.

• Immobilization: Immobilize the fluorescently labeled molecules on a glass coverslip. This can be achieved by various methods, such as biotin-streptavidin interaction or direct adsorption.

• Mounting: Mount the coverslip onto a microscope slide using an appropriate imaging buffer. For initial comparisons, a standard phosphate-buffered saline (PBS) can be used. For enhanced stability, an imaging buffer containing an oxygen scavenging system (e.g., glucose oxidase and catalase) and a triplet-state quencher can be employed.

2. Microscopy and Image Acquisition:

• Microscope Setup: Use a widefield fluorescence microscope equipped with a high-numerical-aperture objective lens (e.g., 60x or 100x oil immersion), a sensitive camera (e.g., sCMOS or EMCCD), and appropriate filter sets for each dye.

• Illumination: Use a stable light source, such as a mercury arc lamp or an LED, with a defined and consistent power output. The illumination intensity should be kept constant throughout the experiment.

• Time-Lapse Imaging: Acquire a time-lapse series of images of the immobilized fluorophores.

  • Define a region of interest (ROI) containing a representative population of fluorescent molecules.

  • Continuously illuminate the sample.

  • Capture images at regular intervals (e.g., every 5-10 seconds) for a total duration sufficient to observe significant photobleaching (e.g., 2-5 minutes).

3. Data Analysis:

• Intensity Measurement: Use image analysis software, such as ImageJ or FIJI, to measure the mean fluorescence intensity within the ROI for each image in the time-lapse series.[7][8][10][11]

• Background Correction: Select a background region devoid of fluorescent molecules and subtract the mean background intensity from the ROI intensity for each time point.

• Normalization: Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0) to obtain the relative fluorescence intensity over time.

• Photobleaching Curve: Plot the normalized fluorescence intensity as a function of time to generate a photobleaching curve.

• Half-Life Determination: From the photobleaching curve, determine the time it takes for the fluorescence intensity to decrease to 50% of its initial value (the photobleaching half-life, t1/2). A longer half-life indicates greater photostability.

Experimental Workflow

Caption: Experimental workflow for comparing fluorophore photostability.

Conclusion and Recommendations

Based on the available data and the general consensus in the scientific community, the Alexa Fluor dyes consistently demonstrate superior photostability compared to traditional cyanine dyes.[7][8][13] For applications requiring prolonged or intense illumination, such as live-cell imaging, single-molecule studies, and super-resolution microscopy, selecting a photostable dye is crucial for obtaining high-quality, quantifiable data.

While (E)-Cyanine 3.5 chloride may be a suitable choice for certain applications, researchers should be aware of its potential for more rapid photobleaching compared to spectrally similar Alexa Fluor dyes like Alexa Fluor 594. It is strongly recommended that researchers perform their own side-by-side comparisons under their specific experimental conditions to determine the optimal dye for their needs. The detailed protocol provided in this guide offers a framework for conducting such validation experiments. By carefully considering the photostability of the chosen fluorophore, researchers can significantly enhance the reliability and reproducibility of their fluorescence-based investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. | PDF or Rental [articles.researchsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. Photobleaching of asymmetric cyanines used for fluorescence imaging of single DNA molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 7. ImageJ Bleaching Analysis Protocol – Emma L. Strand's Open Lab Notebook – Notebook of a PhD Student at the University of Rhode Island [emmastrand.github.io]
• 8. Bleach correction ImageJ plugin for compensating the photobleaching of time-lapse sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Bleach Correction [imagej.net]
• 12. A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01574K [pubs.rsc.org]
• 13. blog.addgene.org [blog.addgene.org]
• 14. FluoroFinder [app.fluorofinder.com]

Brightness and quantum yield of (E)-Cyanine 3.5 chloride versus other cyanine dyes.

For researchers, scientists, and professionals in drug development, the selection of fluorescent dyes is a critical decision that directly impacts the quality and reliability of experimental results. Among the plethora of available fluorophores, cyanine dyes are a prominent class known for their high extinction coefficients and utility in various biological applications. This guide provides an objective comparison of the brightness and quantum yield of (E)-Cyanine 3.5 chloride against other commonly used cyanine dyes: Cy3, Cy5, and Cy7. The data presented is supported by established experimental protocols to aid in the informed selection of the most suitable dye for your research needs.

Quantitative Comparison of Photophysical Properties

The brightness of a fluorescent dye is a product of its molar extinction coefficient (a measure of how strongly it absorbs light at a specific wavelength) and its fluorescence quantum yield (the efficiency of converting absorbed light into emitted light). The following table summarizes these key photophysical properties for (E)-Cyanine 3.5 chloride and other cyanine dyes. It is important to note that these values can be influenced by the dye's environment, including the solvent and conjugation to biomolecules. The data presented here is primarily from measurements in aqueous buffers such as PBS, providing a relevant comparison for biological applications.

Dye	Molar Extinction Coefficient (ε) (cm⁻¹ M⁻¹)	Quantum Yield (Φ)	Brightness (ε × Φ)	Excitation Max (nm)	Emission Max (nm)
(E)-Cyanine 3.5 chloride	150,000[1][2]	0.15[2][3] - 0.35[4]	22,500 - 52,500	586 - 591[5][6]	604 - 612[3][5]
Cy3	150,000[1]	~0.15[1]	~22,500	~550	~570
Cy5	250,000[7]	~0.20 - 0.27[7]	~50,000 - 67,500	~649[7]	~670
Cy7	209,000 - 250,000[3]	~0.3[3]	~62,700 - 75,000	~750[3]	~773[3]

Note: The range in quantum yield and brightness for (E)-Cyanine 3.5 chloride reflects values reported for the free dye and its NHS ester derivative. Brightness is a calculated value and is presented for comparative purposes.

Studies have shown that the fluorescence of Cy3 and Cy3.5 can be significantly enhanced upon covalent attachment to proteins like antibodies, a phenomenon not observed with Cy5 and Cy7, which may exhibit fluorescence quenching under similar conditions[8][9]. This "anomalous fluorescence enhancement" can be a critical factor in applications involving protein labeling[8][9].

Experimental Protocols for Quantum Yield Determination

The accurate determination of fluorescence quantum yield is essential for characterizing and comparing fluorescent dyes. Two primary methods are employed: the relative method and the absolute method.

Relative Quantum Yield Measurement

This method involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Materials:

• Fluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Solvent (e.g., PBS, ethanol)

• Fluorescence standard with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, Fluorescein in 0.1 M NaOH)

• Sample of the cyanine dye

Procedure:

• Prepare Solutions: Prepare a series of dilutions for both the standard and the sample in the same solvent. The concentrations should be adjusted to have absorbances below 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the excitation wavelength.

• Measure Fluorescence Emission: Record the fluorescence emission spectra of all solutions using the fluorometer. The excitation wavelength should be the same for both the standard and the sample.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: For both the standard and the sample, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_standard × (Gradient_sample / Gradient_standard) × (η_sample² / η_standard²)

  where:

  • Φ_standard is the quantum yield of the standard.

  • Gradient_sample and Gradient_standard are the slopes of the linear fits from the plots of integrated fluorescence intensity versus absorbance.

  • η_sample and η_standard are the refractive indices of the sample and standard solutions, respectively (if the solvents are different).

Absolute Quantum Yield Measurement

The absolute method directly measures the number of photons emitted versus the number of photons absorbed using an integrating sphere.

Materials:

• Spectrofluorometer equipped with an integrating sphere

• Solvent

• Sample of the cyanine dye

Procedure:

• Blank Measurement: A cuvette containing only the solvent is placed in the integrating sphere, and a spectrum is recorded by scanning across the excitation wavelength. This measures the scattering profile of the solvent and cuvette.

• Sample Measurement: The sample solution is placed in the integrating sphere, and a second spectrum is recorded over the same wavelength range. This measurement includes the scattered excitation light and the emitted fluorescence.

• Data Analysis: The number of absorbed photons is determined by the difference in the integrated area of the scattered excitation peak between the blank and the sample. The number of emitted photons is the integrated area of the fluorescence emission peak from the sample measurement. The absolute quantum yield is the ratio of the number of emitted photons to the number of absorbed photons.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for determining the relative fluorescence quantum yield of a cyanine dye.

References

• 1. Extinction Coefficient [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 2. Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | AAT Bioquest [aatbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. de.lumiprobe.com [de.lumiprobe.com]
• 5. (E)-Cyanine 3.5 (chloride) - HY-D1596B Dye reagents Hycultec GmbH [hycultec.de]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Cyanine 5, SE | Cyanine Dyes (Cy Dyes) | Tocris Bioscience [tocris.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating (E)-Cyanine 3.5 Chloride Labeling via Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise and verifiable labeling of biomolecules is paramount. (E)-Cyanine 3.5 chloride, a reactive fluorescent dye, offers a robust solution for tagging proteins, peptides, and oligonucleotides. This guide provides a comprehensive comparison of Cyanine 3.5 labeling validation by mass spectrometry against other common fluorescent dyes, complete with detailed experimental protocols and data presentation.

(E)-Cyanine 3.5 chloride, often supplied as an N-hydroxysuccinimide (NHS) ester, is a red fluorescent dye utilized for covalently labeling primary amino groups in biomolecules.[1] Mass spectrometry, particularly Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF), serves as a definitive method to confirm the successful conjugation of the dye to the target molecule.[2][3] This validation is critical to ensure the integrity of subsequent experiments that rely on the fluorescent signal for detection and quantification.

Comparative Analysis of Fluorescent Dyes

While (E)-Cyanine 3.5 is a reliable choice, several alternatives are available. The selection of a dye often depends on the specific application, desired spectral properties, and the nature of the biomolecule.

Feature	(E)-Cyanine 3.5 chloride	Alexa Fluor™ 647	ATTO 647N
Excitation Max (nm)	~581-591	~650	~647
Emission Max (nm)	~600-604	~668	~669
Reactive Group	NHS Ester	NHS Ester	NHS Ester
Molecular Weight of NHS Ester (approx. g/mol )	~575.13 (non-chloride form)	~1250	~857.03
Key Advantages	Good photostability, readily available.	High quantum yield, excellent photostability.	High photostability and brightness.
Considerations for MS Validation	Clear mass shift upon labeling.	Larger mass shift, may impact protein ionization.	Significant mass shift, good for clear validation.

Experimental Protocol: Labeling and Mass Spectrometry Validation

This section details a standard protocol for labeling Bovine Serum Albumin (BSA) with (E)-Cyanine 3.5 NHS ester and subsequent validation by MALDI-TOF mass spectrometry.

Materials

• Bovine Serum Albumin (BSA)

• (E)-Cyanine 3.5 NHS ester

• Dimethyl sulfoxide (DMSO), anhydrous

• Sodium bicarbonate buffer (0.1 M, pH 8.3)

• Purification column (e.g., size-exclusion chromatography)

• MALDI-TOF Mass Spectrometer

• Sinapinic acid (SA) or α-Cyano-4-hydroxycinnamic acid (CHCA) matrix

• Trifluoroacetic acid (TFA)

• Acetonitrile (ACN)

Experimental Workflow Diagram

Caption: Workflow for labeling BSA with Cyanine 3.5 and MS validation.

Step-by-Step Procedure

• Protein Preparation: Dissolve BSA in 0.1 M sodium bicarbonate buffer (pH 8.3) to a final concentration of 10 mg/mL.

• Dye Preparation: Immediately before use, dissolve (E)-Cyanine 3.5 NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Labeling Reaction: Add the dye solution to the protein solution at a molar ratio of approximately 10:1 (dye:protein). Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification: Remove unreacted dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column equilibrated with an appropriate buffer (e.g., PBS). Collect the fractions containing the labeled protein.

• MALDI-TOF Sample Preparation:

  • Prepare a saturated solution of sinapinic acid (for proteins >10 kDa) in a 1:1 (v/v) mixture of acetonitrile and 0.1% aqueous trifluoroacetic acid.

  • Mix the purified, labeled BSA solution with the matrix solution in a 1:1 ratio.

  • Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry.

• Mass Spectrometry Analysis: Acquire the mass spectrum in the linear, positive ion mode. Calibrate the instrument using a protein standard of known molecular weight close to that of BSA.

Data Presentation and Interpretation

The primary evidence for successful labeling is a shift in the mass-to-charge ratio (m/z) of the protein in the mass spectrum.

Calculating the Expected Mass Shift:

The molecular weight of the attached (E)-Cyanine 3.5 moiety (after reaction of the NHS ester) is approximately 461.6 g/mol . Therefore, the mass of the labeled protein will increase by this amount for each dye molecule attached.

Mass of Labeled Protein = Mass of Unlabeled Protein + (n * 461.6)

where 'n' is the number of dye molecules conjugated to the protein.

Table 1: Representative MALDI-TOF Data for BSA Labeling

Sample	Predominant Ion Species	Observed m/z	Calculated Molecular Weight (Da)	Interpretation
Unlabeled BSA	[M+H]⁺	~66,431	~66,430	Native molecular weight of BSA.[4][5]
[M+2H]²⁺	~33,216	~66,430	Doubly charged ion of native BSA.[6][7]
Cy3.5-labeled BSA (n=1)	[M+H]⁺	~66,893	~66,892	Successful labeling with one Cy3.5 molecule.
[M+2H]²⁺	~33,447	~66,892	Doubly charged ion of singly labeled BSA.
Cy3.5-labeled BSA (n=2)	[M+H]⁺	~67,354	~67,353	Successful labeling with two Cy3.5 molecules.
[M+2H]²⁺	~33,677	~67,353	Doubly charged ion of doubly labeled BSA.

Note: The observed m/z values are illustrative and may vary slightly depending on the instrument and calibration.

The mass spectrum of the labeled protein may show a distribution of peaks corresponding to proteins labeled with one, two, or more dye molecules. The relative intensities of these peaks can provide an indication of the labeling efficiency.

Logical Diagram for Data Interpretation

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Matrix-assisted Laser Desorption/Ionization Time of Flight (MALDI-TOF) Mass Spectrometric Analysis of Intact Proteins Larger than 100 kDa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MALDI-TOF-MS Intact Protein Analysis for Biopharmaceutical Integrity - Creative Proteomics [creative-proteomics.com]
• 4. shimadzu.com [shimadzu.com]
• 5. shimadzu.com [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Reactivity and Specificity of (E)-Cyanine 3.5 Chloride Conjugates

For researchers, scientists, and drug development professionals utilizing fluorescently labeled molecules, the specificity and potential for cross-reactivity of the chosen fluorophore-conjugate are critical for generating reliable and reproducible data. This guide provides a comprehensive comparison of (E)-Cyanine 3.5 (Cy3.5) chloride conjugates, examining their performance in relation to other common cyanine dyes and outlining best practices for their validation.

(E)-Cyanine 3.5 chloride is a reactive, red-emitting fluorescent dye valued for its brightness and photostability.[1][2] It is frequently conjugated to proteins, antibodies, and oligonucleotides for visualization and quantification in a variety of applications, including fluorescence microscopy, flow cytometry, and immunoassays.[3][4] While offering excellent spectral properties, it is essential to characterize the binding specificity of Cy3.5 conjugates to ensure that observed signals are a true representation of the target of interest and not an artifact of non-specific binding or cross-reactivity.

Understanding Specificity and Cross-Reactivity

In the context of fluorescent conjugates, specificity refers to the ability of the conjugated molecule (e.g., an antibody) to bind exclusively to its intended target. Cross-reactivity , conversely, is the undesirable binding of the conjugate to other, unrelated molecules or cells. This can be influenced by both the conjugated biomolecule and the fluorophore itself. Cyanine dyes, as a class, have been reported to exhibit a tendency for non-specific binding, particularly to monocytes and macrophages in flow cytometry applications.[1][5] This is a critical consideration when designing experiments and interpreting results.

Performance Comparison of Cyanine Dyes

While direct, quantitative comparative studies on the cross-reactivity of (E)-Cyanine 3.5 chloride are limited in publicly available literature, its performance can be inferred from its structural similarities to other well-characterized cyanine dyes, such as Cy3 and Cy5. One study found that Cy3.5 behaves similarly to Cy3 in terms of fluorescence enhancement upon covalent linkage to antibodies.[6][7] Both Cy3 and Cy3.5 conjugates exhibit bright fluorescence, whereas conjugates with Cy5 and Cy7 can suffer from fluorescence quenching at high labeling densities.[6][7]

The chromophore of Cy3.5 is a benzoindole, which is also found in Cy5.5 and Cy7.5. This structural feature contributes to the red-shifted spectral properties compared to dyes like Cy3, which has an indolenine core.[]

Table 1: Spectral Properties of Common Cyanine Dyes

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield
(E)-Cyanine 3.5	~581-591[3][4][9]	~596-604[3][4][9]	~116,000[9]	~0.35[9]
Cyanine 3 (Cy3)	~550	~570	~150,000	~0.15
Cyanine 5 (Cy5)	~649	~670	~250,000	~0.20

Note: Spectral properties can vary depending on the conjugation partner and the local chemical environment.

Experimental Protocols for Assessing Specificity and Cross-Reactivity

To ensure the validity of experimental results, it is imperative to rigorously assess the specificity and potential cross-reactivity of any (E)-Cyanine 3.5 chloride conjugate. The following are standard experimental protocols that can be employed.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a plate-based assay ideal for screening the binding specificity of antibody conjugates against a panel of purified antigens. A competitive ELISA format is particularly useful for quantifying cross-reactivity.

Protocol for Competitive ELISA to Determine Cross-Reactivity:

• Antigen Coating: Coat the wells of a 96-well microplate with the target antigen.

• Blocking: Block the remaining protein-binding sites in the wells using a suitable blocking buffer (e.g., 5% BSA in PBS).

• Competition: Pre-incubate the (E)-Cyanine 3.5 chloride conjugated antibody with varying concentrations of the target antigen (homologous competitor) or potential cross-reactive antigens (heterologous competitors).

• Incubation: Add the antibody-antigen mixtures to the coated plate and incubate.

• Washing: Wash the plate to remove unbound antibodies.

• Detection: If the primary antibody is not enzyme-conjugated, add an enzyme-linked secondary antibody. Add the appropriate substrate and measure the signal.

• Analysis: A decrease in signal in the presence of a heterologous competitor indicates cross-reactivity. The degree of cross-reactivity can be quantified by comparing the concentration of the heterologous competitor required to cause a 50% reduction in signal (IC50) to that of the homologous competitor.

References

• 1. Dye-mediated Binding | McGovern Medical School [med.uth.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 4. gentaur.com [gentaur.com]
• 5. researchgate.net [researchgate.net]
• 6. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 9. lumiprobe.com [lumiprobe.com]

A Comparative Guide to Alternatives for (E)-Cyanine 3.5 Chloride in Advanced Fluorescence Applications

For researchers, scientists, and drug development professionals leveraging fluorescence-based techniques, the selection of an appropriate fluorophore is paramount to generating robust and reproducible data. (E)-Cyanine 3.5 (Cy3.5) chloride is a widely utilized fluorescent dye for labeling biomolecules in applications such as fluorescence microscopy and flow cytometry. However, the specific demands of an experiment, particularly those requiring high photostability or brightness, may necessitate the consideration of alternative dyes. This guide provides an objective comparison of (E)-Cyanine 3.5 chloride with its key alternatives, supported by experimental data and detailed protocols to aid in informed decision-making.

Quantitative Performance Comparison

The selection of a fluorescent dye is often a trade-off between various photophysical parameters. The following table summarizes the key performance indicators for (E)-Cyanine 3.5 chloride and its common alternatives.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield	Relative Photostability
(E)-Cyanine 3.5 chloride	~581	~596	~150,000	~0.35[1]	Moderate
Cyanine 3 (Cy3)	~550	~570	~150,000[2]	High[3]	Moderate[4][5]
Alexa Fluor 555	~555	~565	~150,000	High	High[4]
ATTO 550	~554	~576	~120,000	High	High[4]
DyLight 594	~593	~618	~250,000	High	High

Note: Molar extinction coefficients and quantum yields are approximate and can vary with the molecular conjugate and solvent conditions.[4]

Key Performance Considerations

Brightness: The brightness of a fluorophore is a product of its molar extinction coefficient and quantum yield. While (E)-Cyanine 3.5 chloride offers a high extinction coefficient, its quantum yield is moderate. Alternatives like Alexa Fluor 555 and DyLight 594 are known for their exceptional brightness.

Photostability: For applications involving prolonged or intense illumination, such as time-lapse microscopy, photostability is a critical factor.[4] Experimental data consistently demonstrates that Alexa Fluor 555 and ATTO 550 are significantly more resistant to photobleaching than Cy3, which is spectrally similar to Cy3.5.[4] One study directly comparing Cy3 and Alexa Fluor 555 showed that after 95 seconds of continuous illumination, the fluorescence of Cy3 was significantly reduced, while Alexa Fluor 555 retained a much higher percentage of its initial fluorescence.[4]

Environmental Sensitivity: The fluorescence properties of cyanine dyes can be influenced by their local environment. For instance, the fluorescence of Cy3 and Cy3.5 can be enhanced upon covalent attachment to proteins.[6][7] Conversely, Cy5 and Cy7 are more prone to quenching when conjugated to proteins at high labeling densities.[6][7] The choice of mounting medium can also impact performance, with cyanine dyes often exhibiting greater brightness and stability in non-polar plastic media compared to aqueous media.[5]

Experimental Protocols

To facilitate a direct comparison of fluorescent dyes for a specific application, the following experimental protocols are provided.

Protocol 1: Quantitative Photostability Assessment of Fluorescent Dyes in Solution

Objective: To determine and compare the photobleaching rates of different fluorescent dyes under controlled illumination.

Materials:

• Fluorophore solutions of interest (e.g., (E)-Cyanine 3.5 chloride, Alexa Fluor 555, ATTO 550) at equimolar concentrations in a suitable buffer (e.g., PBS).

• Fluorescence spectrophotometer or a fluorescence microscope equipped with a sensitive camera and a stable light source.

• Cuvettes or microscope slides.

Procedure:

• Sample Preparation: Prepare solutions of each dye at the same concentration in the same buffer.

• Initial Fluorescence Measurement: Measure the initial fluorescence intensity of each dye solution using the spectrophotometer or microscope. For microscopy, this involves acquiring an initial image with a defined set of acquisition parameters (e.g., exposure time, laser power).

• Continuous Illumination: Continuously illuminate the sample with the excitation light source.

• Time-course Measurement: Record the fluorescence intensity at regular intervals over a defined period (e.g., every 10 seconds for 2 minutes).

• Data Analysis: Plot the fluorescence intensity as a function of time for each dye. The rate of fluorescence decay is indicative of the dye's photostability. A slower decay rate signifies higher photostability.

Protocol 2: Comparative Immunofluorescence Staining

Objective: To compare the performance of different fluorescently labeled secondary antibodies in a typical immunofluorescence experiment.

Materials:

• Fixed and permeabilized cells or tissue sections.

• Primary antibody specific to the target of interest.

• Secondary antibodies conjugated to (E)-Cyanine 3.5, Alexa Fluor 555, and ATTO 550.

• Blocking buffer (e.g., PBS with 5% BSA and 0.1% Triton X-100).

• Mounting medium.

• Fluorescence microscope.

Procedure:

• Blocking: Block the samples with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the samples with the primary antibody at the recommended dilution overnight at 4°C.

• Washing: Wash the samples three times with PBS.

• Secondary Antibody Incubation: Divide the samples into three groups and incubate each group with one of the fluorescently labeled secondary antibodies at the same concentration for 1 hour at room temperature in the dark.

• Washing: Wash the samples three times with PBS.

• Mounting: Mount the samples with an appropriate mounting medium.

• Imaging: Acquire images of each sample using the same microscope settings (e.g., excitation wavelength, exposure time, laser power).

• Analysis: Compare the signal intensity, signal-to-noise ratio, and any observable photobleaching during image acquisition for each of the dyes.

Visualizing Experimental Workflows

To provide a clear overview of the comparative experimental processes, the following diagrams have been generated using the DOT language.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Reactive Cyanines | AAT Bioquest [aatbio.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Cyanine Dyes (Cy2, Cy3, and Cy5) - Jackson ImmunoResearch [jacksonimmuno.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]

(E)-Cyanine 3.5 Chloride: A Comparative Performance Guide for Biological Imaging

In the dynamic field of biological research, the selection of appropriate fluorescent probes is paramount for achieving high-quality imaging data. (E)-Cyanine 3.5 chloride (Cy3.5), a red fluorescent dye, is a member of the cyanine dye family utilized for labeling a variety of biomolecules, including peptides, proteins, and oligonucleotides.[1][2][3] This guide provides a comprehensive comparison of the performance of (E)-Cyanine 3.5 chloride in various biological samples against other commonly used fluorescent dyes, supported by experimental data and detailed methodologies.

Spectral Properties and Performance Overview

(E)-Cyanine 3.5 chloride is characterized by its excitation and emission maxima in the orange-red region of the spectrum, typically around 581-591 nm and 596-604 nm, respectively.[1][2][4][5] This positions it as a suitable alternative for applications traditionally employing dyes like Cy3 and Alexa Fluor 594. Key performance characteristics of cyanine dyes, including Cy3.5, are their high extinction coefficients, good quantum yields, and amenability to chemical modification.[6]

A notable characteristic of Cy3.5, shared with Cy3, is its tendency to exhibit an anomalous increase in fluorescence intensity upon covalent attachment to proteins.[2] This is in stark contrast to other cyanine dyes like Cy5 and Cy7, which often show fluorescence quenching upon conjugation.[2] This property makes Cy3.5 a potentially brighter label for immunofluorescence and other protein-based detection methods.

Performance in Immunofluorescence

In the context of immunofluorescence, the brightness and photostability of a fluorophore are critical for achieving high-quality images with a good signal-to-noise ratio.

Brightness and Signal Enhancement:

A key study comparing the fluorescence of cyanine dyes upon conjugation to Immunoglobulin G (IgG) antibodies demonstrated that Cy3.5 behaves similarly to Cy3. Both dyes showed a significant enhancement in fluorescence intensity after being covalently linked to the antibody.[2] This suggests that for protein labeling applications, Cy3.5 can provide a brighter signal compared to its free dye form.

Photostability:

Photostability, the resistance of a dye to photodegradation upon exposure to excitation light, is crucial for long-term imaging and quantitative analysis. While specific photostability data for (E)-Cyanine 3.5 chloride is limited in direct comparative studies, the broader cyanine dye family is known to be susceptible to photobleaching.[6] In contrast, the Alexa Fluor series of dyes is generally recognized for its superior photostability.[7][9]

Experimental Data Summary: Immunofluorescence

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Key Performance Characteristics in Immunofluorescence
(E)-Cyanine 3.5 chloride	~581-591	~596-604	Exhibits fluorescence enhancement upon conjugation to antibodies, similar to Cy3.[2]
Cy3	~550	~570	Shows anomalous fluorescence enhancement upon protein labeling.[2] Generally less photostable than Alexa Fluor dyes.[7]
Alexa Fluor 594	~590	~617	Generally considered to be brighter and more photostable than many cyanine dyes.[7][9]

Performance in Fluorescence In Situ Hybridization (FISH)

For nucleic acid labeling in applications like Fluorescence In Situ Hybridization (FISH), the brightness and signal-to-noise ratio of the fluorescent probe are critical for detecting specific DNA or RNA sequences within cells and tissues.

Signal Intensity and Signal-to-Noise Ratio:

In FISH, cyanine dyes like Cy3 are widely used for labeling oligonucleotide probes.[10] Studies have shown that Cy3-labeled probes can provide a high level of fluorescence, significantly brighter than fluorescein-labeled probes, and exhibit high resistance to photobleaching during image acquisition.[2] While direct comparisons of (E)-Cyanine 3.5 chloride with other red dyes in FISH are not extensively documented, its spectral similarity to Cy3 suggests it would be a viable option.

To enhance signal intensity in FISH, techniques such as using doubly labeled probes (DOPE-FISH) have been developed. These probes, labeled at both the 5' and 3' ends, can significantly increase the fluorescence signal compared to singly labeled probes.[11] This approach can be applied to probes labeled with various dyes, including cyanines.

For maximizing the signal-to-noise ratio in FISH, especially in tissues with high autofluorescence, the choice of a bright, photostable dye in the red or far-red spectrum is often preferred.[12] While green fluorescence is often hampered by autofluorescence, red-emitting dyes can provide a clearer signal.

Experimental Data Summary: FISH

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Key Performance Characteristics in FISH
(E)-Cyanine 3.5 chloride	~581-591	~596-604	Spectrally similar to Cy3, suggesting suitability for FISH applications.
Cy3	~550	~570	Widely used for FISH, providing bright signals and good photostability in this application.[2]
Alexa Fluor 594	~590	~617	Offers high brightness and photostability, making it a strong candidate for demanding FISH experiments.

Performance in Live-Cell Imaging

Live-cell imaging presents a unique set of challenges, including the need for dyes that are cell-permeable, non-toxic, and highly photostable to allow for long-term observation of dynamic cellular processes.

Photostability and Phototoxicity:

Workflow for Comparative Analysis:

A general workflow for comparing the performance of different fluorescent dyes in live-cell imaging would involve:

• Cell Culture and Labeling: Culture cells to an appropriate confluency and label with the fluorescent probes of interest under identical conditions.

• Image Acquisition: Acquire images using a fluorescence microscope with consistent settings for excitation intensity, exposure time, and camera gain for all dyes.

• Photobleaching Assay: Continuously expose a region of interest to excitation light and measure the decay in fluorescence intensity over time to quantify photostability.

• Signal-to-Noise Ratio Measurement: Quantify the signal intensity from the labeled structure and the background intensity to determine the signal-to-noise ratio.

Workflow for comparing fluorescent dyes in live-cell imaging.

Performance in Flow Cytometry

In flow cytometry, the brightness of the fluorophore is a key determinant of the ability to resolve cell populations, especially those with low antigen expression.

Brightness Comparison:

For flow cytometry, phycoerythrin (PE) is often considered one of the brightest fluorophores available.[13] When comparing cyanine dyes to PE, PE generally exhibits a significantly higher quantum yield and extinction coefficient, resulting in a much brighter signal. For instance, the brightness of PE can be an order of magnitude higher than that of Cy3.

While (E)-Cyanine 3.5 chloride can be used for flow cytometry, for applications requiring the highest sensitivity, PE or tandem dyes incorporating PE (e.g., PE-Cy5) are often preferred.[6]

Experimental Data Summary: Flow Cytometry

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Relative Brightness
(E)-Cyanine 3.5 chloride	~581-591	~596-604	Moderate
Cy3	~550	~570	Moderate
Phycoerythrin (PE)	~496, 545, 565	~578	Very High[13]

Experimental Protocols

Detailed methodologies are crucial for the objective comparison of fluorescent dyes. Below are representative protocols for antibody conjugation and immunofluorescence.

Protocol: Antibody Conjugation with (E)-Cyanine 3.5 Chloride NHS Ester

This protocol is adapted for the conjugation of amine-reactive dyes to antibodies.

Materials:

• Antibody (1 mg/mL in amine-free buffer, e.g., PBS pH 7.4)

• (E)-Cyanine 3.5 chloride NHS ester (e.g., 10 mg/mL in anhydrous DMSO)

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: Dialyze the antibody against the conjugation buffer overnight at 4°C to remove any amine-containing substances. Adjust the antibody concentration to 1-2 mg/mL.

• Dye Preparation: Immediately before use, dissolve the (E)-Cyanine 3.5 chloride NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: While gently vortexing the antibody solution, slowly add the reactive dye. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 to 20:1 is common. Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quenching: Add the quenching solution to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 30 minutes at room temperature.

• Purification: Separate the labeled antibody from the unconjugated dye using a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS with 0.02% sodium azide).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the excitation maximum of the dye.

Workflow for antibody conjugation.

Protocol: Comparative Immunofluorescence Staining

This protocol outlines a method to compare the performance of antibodies conjugated with (E)-Cyanine 3.5 chloride and an alternative dye.

Materials:

• Cells or tissue sections on coverslips/slides

• Primary antibody

• Secondary antibody conjugated with (E)-Cyanine 3.5 chloride

• Secondary antibody conjugated with the alternative dye (e.g., Alexa Fluor 594)

• Blocking buffer (e.g., PBS with 5% BSA and 0.1% Triton X-100)

• Wash buffer (e.g., PBS with 0.1% Tween 20)

• Antifade mounting medium with DAPI

Procedure:

• Sample Preparation: Fix and permeabilize the cells or tissue sections according to standard protocols.

• Blocking: Incubate the samples in blocking buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation: Incubate the samples with the primary antibody at the optimal dilution in blocking buffer overnight at 4°C.

• Washing: Wash the samples three times with wash buffer for 5 minutes each.

• Secondary Antibody Incubation: Divide the samples into two groups. Incubate one group with the (E)-Cyanine 3.5 chloride-conjugated secondary antibody and the other group with the alternative dye-conjugated secondary antibody. Both should be at the same concentration and for the same duration (e.g., 1 hour at room temperature, protected from light).

• Washing: Wash the samples three times with wash buffer for 5 minutes each.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium containing DAPI for nuclear counterstaining.

• Imaging and Analysis: Image the samples using a fluorescence microscope with identical acquisition settings for both dyes. Quantify the fluorescence intensity and signal-to-noise ratio for a comparative analysis.

Conclusion

(E)-Cyanine 3.5 chloride is a versatile red fluorescent dye with performance characteristics that make it a suitable choice for a range of biological imaging applications. Its notable fluorescence enhancement upon protein conjugation positions it as a strong candidate for immunofluorescence, similar in performance to the widely used Cy3. However, for applications demanding the highest brightness and photostability, particularly in live-cell imaging and flow cytometry, alternative dyes such as the Alexa Fluor series or phycobiliproteins like PE may offer superior performance. The selection of the optimal fluorophore will ultimately depend on the specific requirements of the experiment, including the biological sample, the imaging modality, and the need for quantitative analysis.

References

• 1. A Multicolor Fluorescence in situ Hybridization Approach Using an Extended Set of Fluorophores to Visualize Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High resolution multicolor fluorescence in situ hybridization using cyanine and fluorescein dyes: rapid chromosome identification by directly fluorescently labeled alphoid DNA probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Straightforward DOPE (Double Labeling of Oligonucleotide Probes)-FISH (Fluorescence In Situ Hybridization) Method for Simultaneous Multicolor Detection of Six Microbial Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyanine Masking: A Strategy to Test Functional Group Effects on Antibody Conjugate Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimized workflow for digitalized FISH analysis in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sinobiological.com [sinobiological.com]
• 7. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.uci.edu [chem.uci.edu]
• 9. researchgate.net [researchgate.net]
• 10. Double Labeling of Oligonucleotide Probes for Fluorescence In Situ Hybridization (DOPE-FISH) Improves Signal Intensity and Increases rRNA Accessibility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. PE Conjugated Antibodies | Cell Signaling Technology [awsprod-cellsignal.com]
• 13. A Practical Guide for Use of PE and APC in Flow Cytometry | AAT Bioquest [aatbio.com]

A Comparative Cost-Benefit Analysis of (E)-Cyanine 3.5 Chloride and Similar Fluorescent Dyes

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is a critical decision that directly impacts the quality, reliability, and cost-effectiveness of experimental outcomes. This guide provides a comprehensive cost-benefit analysis of (E)-Cyanine 3.5 chloride and compares its performance against three spectrally similar and widely used fluorescent dyes: Cy5, Alexa Fluor 647, and ATTO 647N. The analysis focuses on key performance indicators, including photophysical properties, photostability, and cost, to aid in the selection of the optimal dye for specific research applications.

Quantitative Performance Comparison

The overall utility of a fluorescent dye is determined by a combination of its spectral characteristics, brightness, and stability. Brightness, a crucial factor for sensitivity, is a product of the molar extinction coefficient and the fluorescence quantum yield. The following table summarizes the key quantitative data for (E)-Cyanine 3.5 chloride and its alternatives.

Property	(E)-Cyanine 3.5 chloride (NHS Ester)	Cy5 (NHS Ester)	Alexa Fluor 647 (NHS Ester)	ATTO 647N (NHS Ester)
Excitation Max (nm)	591[1][2]	646[3]	~651	646[4]
Emission Max (nm)	604[1][2]	662[3]	~672	664[4]
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	116,000[1][2]	250,000[3]	270,000	150,000
Quantum Yield (Φ)	0.35[1][2]	0.2[3]	0.33	0.65[4]
Brightness (ε x Φ)	40,600	50,000	89,100	97,500
Price (per 1 mg NHS Ester)	~$138[5]	~$87 - $129.90[3][6]	~$149 - $620[7][8]	~$285 - $391[4][9]

Note: Prices are approximate and can vary between suppliers and over time. Brightness is a calculated metric for relative comparison.

Photostability and Performance Insights

• (E)-Cyanine 3.5 and Cy5: As members of the cyanine dye family, they are known to be susceptible to photobleaching, particularly in the presence of ozone.[6] Their photostability can be a limiting factor in long-term imaging experiments.

• Alexa Fluor 647: This dye is renowned for its improved photostability compared to traditional cyanine dyes like Cy5.[10] This makes it a preferred choice for demanding applications such as super-resolution microscopy.

• ATTO 647N: Dyes from the ATTO family are specifically designed for high photostability and are often marketed as superior to conventional cyanine dyes in this regard. ATTO 647N is highlighted for its excellent resistance to ozone degradation, making it particularly suitable for microarray experiments.

Cost-Benefit Considerations

The selection of a fluorescent dye often involves a trade-off between performance and cost.

• (E)-Cyanine 3.5 chloride and Cy5 represent the most cost-effective options, making them suitable for routine applications or high-throughput screening where the absolute highest photostability is not the primary concern.

• Alexa Fluor 647 offers a significant improvement in photostability over standard cyanine dyes, justifying its higher price point for experiments where signal longevity is critical.

• ATTO 647N generally has the highest price per milligram but also boasts the highest brightness and excellent photostability. This makes it a premium choice for cutting-edge applications like single-molecule detection and super-resolution microscopy, where performance is paramount.

Experimental Workflows and Protocols

To facilitate the objective comparison and selection of these fluorescent dyes, detailed experimental protocols for key performance indicators are provided below. A typical immunofluorescence workflow, a common application for these dyes, is also visualized.

Immunofluorescence Staining Workflow

A common application for these fluorescent dyes is in immunofluorescence (IF) staining to visualize specific proteins within cells or tissues. The following diagram outlines a typical indirect immunofluorescence workflow.

A typical indirect immunofluorescence workflow.

Experimental Protocol: Measurement of Fluorescence Quantum Yield (Relative Method)

This protocol describes the determination of the fluorescence quantum yield of a test dye relative to a standard of known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., ethanol or PBS)

• Fluorescent standard with a known quantum yield in the same spectral region as the test dye (e.g., Rhodamine 101 in ethanol, Φ = 1.0)

• Test fluorescent dye ((E)-Cyanine 3.5 chloride, Cy5, Alexa Fluor 647, or ATTO 647N)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of the test dye and the standard in the chosen solvent.

• Prepare a Series of Dilutions: From the stock solutions, prepare a series of dilutions for both the test dye and the standard, ensuring that the absorbance at the excitation wavelength is within the linear range (typically < 0.1) to avoid inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the excitation wavelength.

• Measure Fluorescence Emission:

  • Set the excitation wavelength on the spectrofluorometer to the absorbance maximum of the dye.

  • Record the fluorescence emission spectrum for each dilution of the test dye and the standard. Ensure the same excitation and emission slit widths are used for all measurements.

  • Record the emission spectrum of a solvent blank and subtract it from the sample spectra.

• Data Analysis:

  • Integrate the area under the corrected emission spectrum for each sample to obtain the integrated fluorescence intensity (I).

  • Plot the integrated fluorescence intensity versus absorbance for both the test dye and the standard.

  • Determine the slope of the linear fit for both plots (Gradient).

  • Calculate the quantum yield of the test sample (Φ_sample) using the following equation:

    Φ_sample = Φ_std * (Gradient_sample / Gradient_std) * (n_sample² / n_std²)

    Where:

    • Φ_std is the quantum yield of the standard.

    • Gradient_sample and Gradient_std are the slopes from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

    • n_sample and n_std are the refractive indices of the solvents used for the sample and standard (if different).

Experimental Protocol: Measurement of Photostability

This protocol provides a method for comparing the photobleaching rates of different fluorescent dyes.

Materials:

• Fluorescence microscope with a stable light source (e.g., laser or LED) and a sensitive camera.

• Solutions of the fluorescent dyes to be tested at a standardized concentration.

• Microscope slides and coverslips.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation: Prepare a slide with a droplet of each dye solution, cover with a coverslip, and seal to prevent evaporation.

• Image Acquisition:

  • Place the slide on the microscope stage and bring the dye solution into focus.

  • Set the excitation light intensity to a constant and reproducible level.

  • Acquire a time-lapse series of images of the same field of view at regular intervals (e.g., every 10 seconds) for an extended period (e.g., 10-20 minutes). Use the same acquisition settings (exposure time, gain, etc.) for all dyes.

• Data Analysis:

  • Open the time-lapse image series in the image analysis software.

  • Select a region of interest (ROI) within the fluorescent area.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Correct for background fluorescence by subtracting the mean intensity of a region without any dye.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0).

  • Plot the normalized fluorescence intensity as a function of time for each dye.

  • The rate of fluorescence decay is an indicator of photostability. A slower decay rate signifies higher photostability. The data can be fitted to an exponential decay curve to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease to 50% of its initial value).

By following these protocols, researchers can perform their own in-house comparisons to validate the performance of these dyes under their specific experimental conditions, ensuring the selection of the most appropriate reagent for their research needs.

References

• 1. Cyanine 3.5 NHS ester (A270137) | Antibodies.com [antibodies.com]
• 2. Cy3.5 NHS ester, 2231670-86-1 | BroadPharm [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. goldbio.com [goldbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Analysis of Fluorescent Dyes Used for Labeling DNA in Microarray Experiments [sigmaaldrich.com]
• 7. Fluorescent Dyes / fluorophores - Fluorescence Imaging - Imaging, dyes, stains & labels - Type - Products [hellobio.com]
• 8. Far-Red and Near Infrared Dyes [jacksonimmuno.com]
• 9. Brightness of fluorescent organic nanomaterials - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00464J [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]

A Comparative Review of (E)-Cyanine 3.5 Chloride Performance for Advanced Research Applications

For researchers, scientists, and professionals in drug development, the selection of an appropriate fluorescent dye is a critical decision that directly impacts the quality and reliability of experimental data. (E)-Cyanine 3.5 chloride (Cy3.5) is a popular orange-red fluorescent dye frequently used for labeling proteins, nucleic acids, and other biomolecules.[1][2] This guide provides an objective comparison of its performance against other commonly used fluorescent dyes in a similar spectral range, supported by experimental data and detailed methodologies.

Quantitative Comparison of Photophysical Properties

The selection of a fluorescent dye is heavily influenced by its intrinsic photophysical properties. Key parameters such as the molar extinction coefficient (a measure of light absorption), quantum yield (the efficiency of light emission), and the wavelengths of maximum excitation and emission dictate the brightness and suitability of a dye for specific applications and instrumentation.[3] The following table summarizes the key quantitative data for (E)-Cyanine 3.5 chloride and its alternatives.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
(E)-Cyanine 3.5 chloride	591[1][4]	604[1][4]	116,000[4]	0.35[4][5]
Alexa Fluor 555	~555[6]	~565[6]	155,000	0.10
DyLight 594	593[7]	618[7]	Not specified	Not specified
Cy3	550[8]	570[8]	150,000	0.15
TRITC	550	573	85,000	0.04

Note: The performance of fluorescent dyes can be influenced by their local environment, including the solvent and the biomolecule to which they are conjugated.

Photostability and Brightness of Conjugates

The brightness of dye-protein conjugates is another critical factor. Studies have shown that Alexa Fluor 555 conjugates are significantly more fluorescent than Cy3 conjugates, especially at high degrees of labeling where Cy3 is prone to self-quenching.[6][12][13]

Experimental Protocols

To ensure a standardized and reproducible comparison of fluorescent dyes, the following experimental protocols are provided.

Measurement of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.

• Preparation of Dye Solutions: Prepare a series of dilutions of the fluorescent dye in a suitable solvent (e.g., methanol or DMSO).

• Spectrophotometer Measurement: Use a UV-Vis spectrophotometer to measure the absorbance of each dilution at the dye's absorption maximum.

• Data Analysis: Plot a graph of absorbance versus concentration. According to the Beer-Lambert law (A = εcl), the molar extinction coefficient is the slope of the line when the path length (l) is 1 cm.

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.

• Standard Selection: Choose a reference standard with a known quantum yield and similar spectral properties to the dye being tested.

• Absorbance Matching: Prepare solutions of the test dye and the reference standard with identical absorbance values at the same excitation wavelength.

• Fluorescence Spectra Acquisition: Record the fluorescence emission spectra of both the test dye and the reference standard using a spectrofluorometer.

• Calculation: The quantum yield of the test dye (Φ_sample) is calculated using the following formula: Φ_sample = Φ_standard × (I_sample / I_standard) × (A_standard / A_sample) × (n_sample² / n_standard²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Visualizing Experimental Workflows and Concepts

To further clarify the processes and relationships discussed, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyanine 3.5 chloride | TargetMol [targetmol.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. leinco.com [leinco.com]
• 8. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 9. How to Choose the Best Fluorophore for Your Fluorescence Microscopy Experiments | KEYENCE America [keyence.com]
• 10. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cancer.iu.edu [cancer.iu.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (E)-Cyanine 3.5 Chloride: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is paramount for the protection of personnel and the ecosystem. This guide provides essential, step-by-step procedures for the proper disposal of (E)-Cyanine 3.5 chloride, a fluorescent dye commonly used in research. Adherence to these protocols is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle (E)-Cyanine 3.5 chloride with appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat. All handling of the compound and its waste should be performed in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or vapors.

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of (E)-Cyanine 3.5 chloride is through an approved waste disposal plant. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect any solid (E)-Cyanine 3.5 chloride waste, including contaminated items such as gloves, weigh boats, and pipette tips, in a designated and clearly labeled hazardous waste container.

• Liquid Waste: For solutions containing (E)-Cyanine 3.5 chloride, use a separate, leak-proof, and chemically compatible hazardous waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(E)-Cyanine 3.5 chloride," and any other components in the waste stream.

Step 2: Container Management

• Ensure waste containers are kept securely closed except when adding waste.

• Store waste containers in a designated, secondary containment area to prevent spills.

• Do not mix incompatible waste types in the same container.

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Follow all institutional and local regulations for the storage and handover of chemical waste.

Quantitative Data Summary

For quick reference, the following table summarizes key information regarding (E)-Cyanine 3.5 chloride.

Parameter	Value	Source
Disposal Method	Dispose of contents/container to an approved waste disposal plant.
Personal Protective Equipment	Protective gloves, protective clothing, eye protection, face protection.
Storage	Store in a well-ventilated place. Keep container tightly closed.

Experimental Workflow for Disposal

The logical flow for the proper disposal of (E)-Cyanine 3.5 chloride is illustrated in the diagram below. This workflow ensures that all safety and regulatory steps are followed.

Caption: Disposal workflow for (E)-Cyanine 3.5 chloride.

Disclaimer: This information is intended as a guide and does not supersede local, state, or federal regulations, nor the specific guidelines provided by your institution's Environmental Health and Safety department. Always consult your institution's specific protocols and the manufacturer's Safety Data Sheet (SDS) for the most accurate and comprehensive information.

Safeguarding Your Research: A Comprehensive Guide to Handling (E)-Cyanine 3.5 Chloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of (E)-Cyanine 3.5 chloride, a reactive, red fluorescent dye. Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory environment.

(E)-Cyanine 3.5 chloride, also known as Cy3.5 NHS ester chloride, is utilized for labeling amino groups in peptides, proteins, and oligonucleotides.[1][2] While a valuable tool in research, it presents several hazards that necessitate careful handling.

Hazard Identification and Personal Protective Equipment (PPE)

(E)-Cyanine 3.5 chloride is classified as harmful if swallowed, causes severe skin burns and eye damage, may cause an allergic skin reaction, is fatal if inhaled, and may cause respiratory irritation. Therefore, a comprehensive PPE strategy is non-negotiable.

Minimum Required PPE:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety goggles with side shields or a full-face shield.[3][4][5]	Protects against chemical splashes that can cause severe eye damage.
Skin and Body Protection	Chemical-resistant lab coat, long pants, and closed-toe shoes.[3][4][5]	Shields skin from accidental contact and potential burns.
Hand Protection	Disposable nitrile gloves. Double-gloving may be necessary for extended handling.[4]	Prevents skin contact, absorption, and allergic reactions.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If dust is generated, a respirator is required.	Protects against inhalation of the potentially fatal and irritant dust.

Operational Plan: From Receipt to Disposal

A systematic approach to handling (E)-Cyanine 3.5 chloride is crucial for minimizing exposure and ensuring safety.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly closed container in a dry, cool, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, alcohols, amines, and sulfides.[6] The substance is also air and moisture sensitive and should be handled and stored under an inert gas.

2. Preparation and Handling:

• All handling of (E)-Cyanine 3.5 chloride should be conducted in a designated area, such as a chemical fume hood, to control exposure.[6]

• Before use, ensure all necessary PPE is donned correctly.

• Avoid generating dust.[6] If working with a solid form, handle it with care to prevent aerosolization.

• When preparing solutions, add the compound to the solvent slowly.

3. In Case of Exposure:

• Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

Disposal Plan

Proper disposal of (E)-Cyanine 3.5 chloride and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste materials, including unused product, contaminated PPE, and cleaning materials, should be collected in a designated, properly labeled, and sealed hazardous waste container.[7][8]

• Waste Segregation: Do not mix cyanine dye waste with other chemical waste streams unless compatibility is confirmed.[8] It is recommended to collect all dyes and stains for proper waste disposal.[7]

• Disposal Method: Dispose of hazardous waste through a licensed and approved waste disposal company.[7] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain.[9]

Experimental Workflow

The following diagram illustrates the logical workflow for safely handling (E)-Cyanine 3.5 chloride from initial preparation to final disposal.

Caption: Logical workflow for handling (E)-Cyanine 3.5 chloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyanine 3.5 chloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. westlab.com [westlab.com]
• 6. fishersci.com [fishersci.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]